Tridecylamine, hydrochloride

• CAS: 2016-55-9

Core Science & Biosynthesis

Tridecylamine hydrochloride critical micelle concentration (CMC)

An In-depth Technical Guide to the Critical Micelle Concentration (CMC) of Tridecylamine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

Tridecylamine hydrochloride, a cationic surfactant, is a molecule of significant interest in pharmaceutical sciences, particularly for its role in the formulation of advanced drug delivery systems and as a stabilizing agent in nanoparticle synthesis.[1][2] A fundamental parameter governing its behavior in aqueous solutions is the Critical Micelle Concentration (CMC). The CMC is the specific concentration at which individual surfactant molecules (monomers) begin to spontaneously self-assemble into organized aggregates known as micelles.[3][4] This transition marks a sharp change in the physicochemical properties of the solution, such as surface tension, conductivity, and solubilization capacity. A thorough understanding and precise determination of the CMC are therefore critical for controlling formulation stability, predicting drug-excipient interactions, and optimizing the performance of nano-formulations. This guide provides a comprehensive technical overview of the principles of micellization, the key factors influencing the CMC of tridecylamine hydrochloride, and detailed, field-proven methodologies for its accurate experimental determination.

The Phenomenon of Micellization and Its Importance

Tridecylamine Hydrochloride: An Amphiphilic Architecture

Tridecylamine hydrochloride belongs to the class of cationic surfactants. Its structure consists of two distinct moieties: a long, nonpolar C13 alkyl chain (the hydrophobic "tail") and a positively charged ammonium group (the hydrophilic "head").[2][5] This dual-natured, or amphiphilic, architecture is the primary driver of its surface-active properties and its ability to form micelles in aqueous media. In solution, the hydrophobic tails disrupt the hydrogen-bonding network of water, an energetically unfavorable state. To minimize this disruption, the surfactant molecules adsorb at interfaces (e.g., air-water) or, above a certain concentration, self-assemble into micelles where the hydrophobic tails are sequestered in a core, shielded from the aqueous environment, while the hydrophilic heads form a charged outer corona.[6]

Defining the Critical Micelle Concentration (CMC)

Below the CMC, tridecylamine hydrochloride exists predominantly as individual monomers in solution. As the concentration increases, the air-water interface becomes saturated with surfactant molecules, leading to a significant reduction in surface tension.[7] At the CMC, the solution becomes saturated with monomers, and the formation of micelles becomes thermodynamically favorable. Any further addition of surfactant primarily contributes to the formation of new micelles, while the monomer concentration remains relatively constant.[4] This event is characterized by a distinct inflection point when plotting a physical property of the solution (like surface tension or conductivity) against the surfactant concentration.[3][8]

Key Factors Influencing the CMC of Tridecylamine Hydrochloride

The precise CMC value is not an intrinsic constant but is highly sensitive to the molecular structure of the surfactant and the surrounding environmental conditions. Understanding these influences is paramount for designing robust formulations.

• Alkyl Chain Structure : For homologous series of surfactants, increasing the length of the hydrophobic alkyl chain leads to a logarithmic decrease in the CMC.[9] A longer chain, such as the C13 tail of tridecylamine, is more hydrophobic, increasing the thermodynamic driving force to sequester it from water, thus promoting micelle formation at a lower concentration compared to shorter-chain amines.[9][10]

• Temperature : The effect of temperature on the CMC of ionic surfactants is complex. Often, the CMC value exhibits a U-shaped dependence on temperature, passing through a minimum at a specific temperature.[11][12] This behavior results from two opposing effects: an increase in temperature decreases the hydration of the hydrophilic head group, which favors micellization, but it also increases the solubility of the hydrophobic tail in water, which disfavors micellization.[11][13]

• pH and Degree of Protonation : As an amine salt, the charge on the hydrophilic headgroup of tridecylamine hydrochloride is pH-dependent. At low pH, the amine group is fully protonated (-NH3+), resulting in strong electrostatic repulsion between headgroups. This repulsion opposes micelle formation, leading to a higher CMC. As the pH increases towards the pKa of the amine, the degree of protonation decreases, reducing electrostatic repulsion and consequently lowering the CMC. Non-protonated amines exhibit the highest tendency for aggregation.[10]

• Ionic Strength (Presence of Electrolytes) : The addition of electrolytes, such as sodium chloride (NaCl), to a solution of an ionic surfactant significantly decreases the CMC.[9][14] The added counter-ions (e.g., Cl-) screen the electrostatic repulsion between the positively charged ammonium headgroups at the micelle surface.[15] This reduction in repulsion lowers the Gibbs free energy of micellization, allowing micelles to form at a lower surfactant concentration.[16][17]

Methodologies for Experimental CMC Determination

Several reliable techniques can be employed to determine the CMC, each leveraging the characteristic change in a specific physical property of the solution upon micelle formation.[18] The choice of method often depends on the nature of the surfactant, the required precision, and available instrumentation.

Tensiometry: The Surface Tension Method

Causality: This is a classic and widely used method applicable to both ionic and non-ionic surfactants.[3] Below the CMC, as surfactant monomers are added, they populate the air-water interface, effectively reducing the surface tension of the solution. At the CMC, the interface becomes saturated. Further addition of surfactant leads to the formation of micelles in the bulk solution, which are not surface-active. Consequently, the surface tension remains relatively constant above the CMC.[7][8] The CMC is identified as the concentration at which the sharp decrease in surface tension levels off.

Experimental Protocol:

• Stock Solution Preparation: Prepare a concentrated stock solution of tridecylamine hydrochloride in high-purity deionized water (e.g., 50 mM).

• Serial Dilutions: Create a series of solutions of varying concentrations by serially diluting the stock solution. The concentration range should bracket the expected CMC.

• Temperature Equilibration: Place the solutions in a constant temperature bath (e.g., 25.0 ± 0.1 °C) to ensure thermal equilibrium, as surface tension is temperature-dependent.

• Measurement: Using a calibrated tensiometer (employing methods like the Du Noüy ring or Wilhelmy plate), measure the surface tension of each solution, starting from the most dilute. Ensure the probe is thoroughly cleaned between measurements.

• Data Analysis: Plot the measured surface tension (γ) as a function of the logarithm of the surfactant concentration (log C). The plot will typically show two linear regions. The CMC is determined from the intersection point of the regression lines drawn through these two regions.[3]

Workflow Visualization:

Tensiometry workflow for CMC determination.

Conductometry: The Electrical Conductivity Method

Causality: This method is highly effective for ionic surfactants like tridecylamine hydrochloride.[19] In a dilute solution below the CMC, the surfactant exists as individual ions (tridecylammonium cation and chloride anion), and the specific conductivity increases linearly with concentration. When micelles form, the surfactant cations aggregate. While the small chloride counter-ions remain mobile, the large, bulky micelles have a much lower electrophoretic mobility than the individual surfactant ions. Furthermore, a fraction of the counter-ions becomes associated with the micelle, reducing the total number of effective charge carriers. This results in a distinct decrease in the slope of the conductivity versus concentration plot. The breakpoint corresponds to the CMC.[3][20]

Experimental Protocol:

• Solution Preparation: Prepare a series of tridecylamine hydrochloride solutions in deionized water across a range of concentrations, as described for tensiometry.[1]

• Temperature Control: Use a calibrated conductivity meter with a temperature-controlled cell, maintaining a constant temperature (e.g., 25.0 ± 0.1 °C) throughout the experiment.[1]

• Measurement: Measure the specific conductivity (κ) of each solution. Ensure the solution reaches thermal equilibrium and the reading is stable before recording. Start with the solvent (DI water) and progress from the most dilute to the most concentrated solution.

• Data Analysis: Plot the specific conductivity (κ) against the surfactant concentration. The data will exhibit two linear portions with different slopes. The CMC is determined by the concentration at the intersection of the two extrapolated linear fits.[3]

Workflow Visualization:

Conductometry workflow for CMC determination.

Spectrofluorimetry: The Fluorescence Probe Method

Causality: This is a highly sensitive method that utilizes a hydrophobic fluorescent probe, such as pyrene.[3] In the aqueous solution below the CMC, pyrene experiences a polar environment, resulting in characteristic fluorescence emission. When micelles form, the hydrophobic pyrene molecules preferentially partition into the nonpolar, hydrocarbon-like core of the micelles.[21] This change in the microenvironment of the probe leads to a significant change in its fluorescence properties, such as an increase in fluorescence intensity or a shift in the emission spectrum.[3][22] Plotting the fluorescence intensity ratio at two different emission peaks (e.g., I1/I3 for pyrene) against surfactant concentration yields a sigmoidal curve, from which the CMC can be determined.[23]

Experimental Protocol:

• Probe Solution: Prepare a stock solution of pyrene in a volatile organic solvent like methanol.

• Solution Preparation: Prepare a series of tridecylamine hydrochloride solutions. To each vial, add a small, constant aliquot of the pyrene stock solution and allow the solvent to evaporate completely, leaving a thin film of pyrene. Then, add the aqueous surfactant solutions to each vial to achieve the desired final concentrations. The final pyrene concentration should be very low (e.g., micromolar range).

• Incubation: Allow the solutions to incubate (e.g., for 30 minutes in the dark) to ensure the probe has partitioned and reached equilibrium.[23]

• Measurement: Using a spectrofluorometer, record the fluorescence emission spectrum of each sample (e.g., excitation at 335 nm).[23] Record the intensity of the first (I1, ~372 nm) and third (I3, ~384 nm) vibronic peaks.

• Data Analysis: Plot the ratio of the fluorescence intensities (I1/I3) against the surfactant concentration. The resulting data typically forms a sigmoidal curve. The CMC is often taken as the center of the transition in this curve, which can be determined by fitting the data or finding the point of maximum change in the slope.[19][23]

Workflow Visualization:

Fluorescence probe workflow for CMC determination.

Summary of Quantitative Data for Alkylammonium Surfactants

While specific, extensively tabulated CMC data for tridecylamine hydrochloride is not broadly published, the principles governing its behavior can be authoritatively inferred from studies on homologous cationic surfactants. The following table summarizes representative data for alkyltrimethylammonium halides, illustrating the key trends discussed.

Surfactant	Temperature (K)	Added Electrolyte	CMC (mM)	Measurement Method	Reference
Decyltrimethylammonium Chloride (DTAC)	298.15	None	~65	Not Specified	[24]
Decyltrimethylammonium Chloride (DTAC)	278.15 - 328.15	None	Varies (U-shaped)	Electrical Conductivity	[11][24]
Decyltrimethylammonium Chloride (DTAC)	298.15	0.1 M NaCl	Lower than in pure water	Electrical Conductivity	[11][24]
Dodecyltrimethylammonium Chloride (DTAC)	298.15	None	~20	Electrical Conductivity	[11]
Tetradecyltrimethylammonium Chloride (TTAC)	298.15	None	~5	Electrical Conductivity	[11]
Hexadecyltrimethylammonium Chloride (CTAC)	298.15	None	~1.3	Conductance	[25]

Note: The data illustrates that CMC decreases with increasing alkyl chain length and with the addition of salt. The temperature dependence is non-linear.

Conclusion

The critical micelle concentration is a cornerstone parameter for the application of tridecylamine hydrochloride in research and pharmaceutical development. As a cationic surfactant, its self-assembly behavior is governed by a delicate balance of hydrophobic and electrostatic forces, which are highly sensitive to environmental factors such as temperature, pH, and ionic strength. Accurate determination of the CMC, through robust methods like tensiometry, conductometry, or spectrofluorimetry, is essential for ensuring the reproducibility and success of formulations. This guide provides the foundational principles and actionable protocols required for scientists to confidently characterize and harness the properties of tridecylamine hydrochloride in their work.

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NMR Chemical Shifts and Spectra for Tridecylamine Hydrochloride: An In-Depth Technical Guide

Executive Summary

Tridecylamine hydrochloride (TDA·HCl, CAS 2869-34-3) is a 13-carbon primary alkylamine salt widely utilized in the fabrication of self-assembled monolayers (SAMs), nanostructure patterning, and as a highly effective cationic surfactant[1][2][3]. For researchers and professionals in materials science and drug development, unambiguous structural confirmation of this starting material is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy serves as the definitive analytical technique for elucidating its molecular structure, confirming purity, and understanding its aggregation behavior in solution[1][4].

This technical whitepaper provides a comprehensive, self-validating framework for the acquisition and interpretation of 1H and 13C NMR spectra of TDA·HCl. It bridges the gap between theoretical chemical physics and practical, bench-level analytical workflows.

Theoretical Framework: The Physics of TDA·HCl NMR

To accurately interpret the NMR spectrum of a long-chain alkylamine salt, an analyst must understand the underlying causality driving the chemical shifts and line shapes. The molecular formula of TDA·HCl is CH3​−(CH2​)11​−CH2​−NH3+​Cl− . Its spectral fingerprint is governed by three primary physical phenomena:

Inductive Deshielding by the Ammonium Moiety

In its unprotonated free-base form, the α -protons of tridecylamine resonate at approximately 2.6 ppm. However, protonation with hydrochloric acid yields the NH3+​ group. The positively charged nitrogen atom exerts a profound inductive electron-withdrawing effect along the σ -bond framework. This localized depletion of electron density deshields the adjacent α -protons (C1) and, to a lesser extent, the β -protons (C2), shifting their resonances significantly downfield to ~2.9 ppm and ~1.7 ppm, respectively[4].

Solvent Dynamics and Proton Exchange

The choice of deuterated solvent fundamentally alters the observable spectrum. In an aprotic or weakly exchanging solvent like CDCl3​ or DMSO−d6​ , the acidic NH3+​ protons are visible as a broad singlet downfield (~8.1 ppm) due to quadrupolar relaxation from the 14N nucleus (I=1) and slow intermolecular exchange[5]. Conversely, in Deuterium Oxide ( D2​O ), these acidic protons undergo rapid isotopic exchange with the bulk solvent, rendering the NH3+​ signal completely invisible and producing a residual HDO peak at ~4.79 ppm[4][5].

Surfactant Aggregation and the Critical Micelle Concentration (CMC)

TDA·HCl is an amphiphilic molecule. In aqueous environments, it acts as a surfactant, reducing surface tension until it reaches its Critical Micelle Concentration (CMC)[6]. Above the CMC, TDA·HCl monomers spontaneously aggregate into micelles, burying their hydrophobic tridecyl tails in the core while exposing the charged NH3+​ headgroups to the aqueous phase.

• Causality in NMR: If an NMR sample is prepared at a concentration above the CMC, the restricted molecular tumbling within the micellar core drastically shortens the transverse relaxation time ( T2​ ), leading to significant line broadening of the aliphatic signals. Furthermore, the altered magnetic environment inside the hydrophobic core can cause subtle upfield shifts.

Spectral Assignments and Data Presentation

The following tables summarize the expected chemical shifts for pure TDA·HCl in CDCl3​ . These values serve as a baseline for structural validation.

Table 1: 1H NMR Chemical Shifts for Tridecylamine Hydrochloride ( CDCl3​ , 300/400 MHz)

Proton Assignment	Position	Chemical Shift ( δ , ppm)	Multiplicity	Integration	Coupling Constant ( J , Hz)
Terminal Methyl	C13	0.88	Triplet (t)	3H	~6.8
Bulk Methylene	C3 - C12	1.25 - 1.35	Multiplet (m)	20H	-
β -Methylene	C2	1.65 - 1.75	Multiplet (m)	2H	-
α -Methylene	C1	2.85 - 2.95	Multiplet/Triplet	2H	~7.5
Ammonium Protons	NH3+​	~8.10 - 8.30	Broad Singlet (br s)	3H	-

Table 2: 13C NMR Chemical Shifts for Tridecylamine Hydrochloride ( CDCl3​ , 75/100 MHz)

Carbon Assignment	Position	Chemical Shift ( δ , ppm)
Terminal Methyl	C13	14.1
Bulk Methylenes	C4 - C12	22.7, 29.3, 29.4, 29.5, 29.6, 31.9
β -Methylene	C2	27.5
α -Methylene	C1	39.8

Experimental Protocols: A Self-Validating Workflow

To ensure absolute trustworthiness in your analytical data, the following protocol incorporates internal self-validation checks. Do not merely follow these steps; verify the logical outputs at each stage.

Step-by-Step Methodology for 1H NMR Acquisition

• Sample Preparation & Weighing:

  • Weigh exactly 10–15 mg of high-purity TDA·HCl into a clean glass vial[1].

  • Validation Check: Ensure the sample is free of static and moisture, as long-chain amines are highly hygroscopic.

• Solvent Selection & Dissolution:

  • Add 0.6 mL of CDCl3​ (containing 0.03% v/v TMS as an internal standard) to the vial[5].

  • Transfer the homogenous solution to a high-quality 5 mm NMR tube.

  • Causality Note: If D2​O is required for specific biological or micellization studies, calculate the molarity. Ensure the concentration is either strictly below or deliberately above the CMC (~6-8 mM) depending on whether you wish to observe the monomeric or micellar state[6].

• Instrument Tuning & Acquisition:

  • Insert the tube into the spectrometer. Lock the magnetic field to the deuterium frequency of the solvent.

  • Shim the magnet (Z, Z2, Z3, Z4) until the lock signal is maximized and stable.

  • Set the relaxation delay ( D1​ ) to at least 3 to 5 seconds .

  • Validation Check: A long D1​ is critical. The terminal methyl group and the bulk methylenes have different longitudinal relaxation times ( T1​ ). A short D1​ will truncate the relaxation of the methyl group, leading to artificially low integration values and failing the structural validation.

• Processing & Phase Correction:

  • Apply a line broadening (LB) factor of 0.3 Hz.

  • Perform a Fourier Transform (FT), followed by careful manual phase correction (zero-order and first-order) to ensure a flat baseline.

• Structural Validation via Integration:

  • Reference the TMS peak to exactly 0.00 ppm[5].

  • Integrate the terminal methyl triplet (0.88 ppm) and set its value to exactly 3.00.

  • Self-Validating Output: The integral of the α -methylene peak (~2.9 ppm) must read 2.00 ( ±0.05 ), and the bulk methylene envelope (~1.3 ppm) must read 20.00 ( ±0.5 ). Any significant deviation indicates the presence of shorter/longer chain homologues (e.g., dodecylamine or tetradecylamine impurities).

Logical Workflow Visualization

The following diagram illustrates the critical decision matrix for analyzing TDA·HCl, specifically highlighting the impact of the Critical Micelle Concentration (CMC) on the analytical pathway.

Workflow for NMR analysis of TDA·HCl, highlighting the CMC decision matrix for surfactant states.

Conclusion

The rigorous NMR characterization of tridecylamine hydrochloride requires more than simply placing a tube in a spectrometer. By understanding the inductive effects of the ammonium headgroup, the relaxation dynamics of the long aliphatic tail, and the concentration-dependent micellization behavior, researchers can generate highly reliable, self-validating data. This level of analytical rigor is essential when utilizing TDA·HCl in sensitive applications such as the fabrication of mixed self-assembled monolayers (SAMs)[2][3] or as a precursor in complex pharmaceutical syntheses.

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• University of Washington / J. Org. Chem. "NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist".
• Benchchem. "Tridecylamine | 2869-34-3 - Benchchem" (CMC Context).
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Tridecylamine Hydrochloride: Crystallographic Architecture, XRD Profiling, and Nanotechnological Applications

Executive Summary

As a Senior Application Scientist, I have structured this technical whitepaper to provide a comprehensive, mechanistic overview of Tridecylamine hydrochloride (n-tridecylammonium chloride). This guide bridges the gap between fundamental crystallographic theory and advanced applied nanotechnology. By detailing its unique orthorhombic crystal structure, specific X-ray diffraction (XRD) signatures, and its role in surface functionalization, this document serves as a self-validating blueprint for researchers utilizing long-chain alkylammonium salts in atomic force microscopy (AFM) lithography and clay mineralogy.

Chemical Identity & Fundamental Properties

Tridecylamine hydrochloride is the chloride salt of tridecylamine, a 13-carbon primary aliphatic amine. As an amphiphilic molecule, it consists of a highly hydrophobic linear hydrocarbon tail and a hydrophilic, cationic ammonium headgroup.

• Chemical Name: n-Tridecylammonium chloride (Base Synonyms: 1-Aminotridecane, n-Tridecylamine)[1]

• Linear Formula: CH3​(CH2​)12​NH3+​Cl−

• Base CAS Number: 2869-34-3[1]

• Molecular Weight (Base): 199.38 g/mol [1]

The amphiphilic nature of this compound drives its spontaneous self-assembly into highly ordered lamellar structures, which fundamentally dictates its crystallographic and diffraction properties.

Crystallographic Architecture & Phase Dynamics

The solid-state physics of n-alkylammonium halides are heavily dependent on the length of the hydrocarbon chain. While shorter-chain analogues (up to 10 carbon atoms) typically crystallize in tetragonal or monoclinic systems, n-tridecylammonium chloride uniquely adopts an orthorhombic crystal structure at room temperature[2].

Mechanistic Causality of the Orthorhombic Phase

The shift to an orthorhombic lattice is driven by the dominance of van der Waals dispersion forces along the extended 13-carbon chain, which outcompete the electrostatic constraints of the ammonium-chloride headgroup interactions. This results in a highly ordered, interdigitated bilayer packing arrangement.

Thermal Phase Transitions

The crystal structure is not static; it undergoes complex, temperature-dependent polymorphic transitions before reaching the melting point. Wide-line Nuclear Magnetic Resonance (NMR) and Differential Scanning Calorimetry (DSC) studies reveal a distinct sequence of molecular motions[2]:

• Low-Temperature Phase: Rigid orthorhombic lattice.

• First Transition: Onset of torsional motions and end-methyl rotation.

• Second Transition: The entire alkyl chain begins to rotate dynamically about its long longitudinal axis.

• High-Temperature Phase: Translational motion occurs, breaking long-range order and forming a pre-melt liquid crystalline phase[2].

Thermal phase transition dynamics of n-tridecylammonium chloride.

X-Ray Diffraction (XRD) Profiling

Because n-tridecylammonium chloride forms a lamellar bilayer, its Powder X-Ray Diffraction (PXRD) pattern is dominated by a series of sharp, low-angle basal reflections (00l) .

The (001) Basal Spacing

The primary (001) peak corresponds to the "long spacing" ( d -spacing) of the molecular bilayer. For n-tridecylammonium chloride, this spacing is a direct geometric function of the 13-carbon chain length extended in a trans-zigzag conformation, plus the hydrogen-bonded chloride interface.

Application in Clay Mineralogy

A critical application of tridecylammonium chloride's predictable XRD profile is the determination of layer charge density in expandable 2:1 clay minerals (e.g., smectite and vermiculite). By intercalating the n-alkylammonium chloride into the clay, the ions exchange with native interlayer cations. The resulting expansion of the clay's basal spacing is measured via XRD. Curve-fitting of Lorentz- and polarization-corrected XRD diagrams allows researchers to precisely calculate the heterogeneous layer charge distribution of the mineral[3].

Validated Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems , incorporating internal checks to guarantee data fidelity.

Protocol 1: Synthesis and Crystallization of Tridecylamine Hydrochloride

Causality: Slow crystallization is prioritized over crash precipitation to minimize lattice defects, ensuring the formation of large, highly ordered orthorhombic domains necessary for sharp XRD reflections.

• Dissolution: Dissolve 50 mM of n-tridecylamine base[1] in 50 mL of HPLC-grade methanol.

• Acidification: Slowly titrate with a stoichiometric excess of aqueous HCl (400 mM) under continuous mild stirring at 25 °C[4].

• Validation Check (pH): Ensure the mother liquor reaches a stable pH of < 3.0 to confirm complete protonation of the amine.

• Crystallization: Allow the solvent to evaporate slowly under a controlled nitrogen atmosphere at room temperature for 48 hours.

• Purification: Wash the resulting crystals with cold diethyl ether to remove unreacted free amine, followed by vacuum desiccation.

Protocol 2: High-Fidelity XRD Data Acquisition

Causality: A zero-background holder is mandatory. The critical (001) reflection for long-chain alkylammonium salts appears at very low 2θ angles (typically < 5°). Standard glass holders produce an amorphous scattering halo in this region, which would obscure the primary peak.

• Sample Prep: Gently grind the purified crystals in an agate mortar to a fine, homogeneous powder. Avoid excessive milling to prevent mechanochemical phase transitions.

• Mounting: Deposit the powder onto a zero-background silicon wafer sample holder.

• Calibration (Self-Validation): Run a scan using a NIST SRM 640 (Silicon powder) standard to calibrate the diffractometer's 2θ alignment.

• Acquisition: Scan from 2θ=1.5° to 40° using Cu-K α radiation ( λ=1.5406 Å) with a step size of 0.01° and a dwell time of 2 seconds per step.

• Analysis: Apply the Scherrer equation to the diffraction peaks to calculate the average crystallite size[1], and apply Lorentz-polarization corrections for accurate d -spacing determination[3].

Protocol 3: Fabrication of Mixed SAMs for AFM Lithography

Causality: Tridecylamine hydrochloride (TDA·HCl) is mixed with 1,12-diaminododecane dihydrochloride (DAD·2HCl) to create a tunable resist film for AFM lithography. TDA·HCl provides a methyl-terminated, hydrophobic surface, while DAD·2HCl provides a charged, cationic surface. Tuning their ratio controls the lateral diffusion of the water meniscus during AFM tip anodization, directly dictating the resolution of the nanopattern[4].

• Substrate Prep: Clean an n-doped silicon wafer using a Piranha solution (Caution: Highly reactive) to generate a negatively charged, hydroxylated surface.

• Solution Prep: Prepare a mixed deposition solution of DAD·2HCl and TDA·HCl in methanol at a specific molar ratio (e.g., 6:4)[4].

• Assembly: Immerse the silicon substrate into the solution for 12 hours to allow electrostatic binding of the ammonium headgroups to the substrate.

• Validation Check (LFM): Use Lateral Force Microscopy (LFM) and contact angle goniometry to verify the relative surface coverage and hydrophobicity of the mixed SAM[4].

• Lithography: Apply a positive bias to the AFM tip while scanning in contact mode to induce local anodic oxidation of the silicon substrate, achieving sub-50 nm line widths[4].

Workflow for AFM lithography using mixed SAM resist films.

Quantitative Data Summaries

Table 1: Physicochemical & Crystallographic Properties

Parameter	Value / Description	Mechanism / Causality
Chemical Formula	C13​H29​N⋅HCl	Amphiphilic structure drives lamellar self-assembly.
Crystal System	Orthorhombic[2]	Driven by hydrophobic van der Waals packing of the 13-carbon chain.
Phase Dynamics	Rigid → Torsional → Rotational[2]	Progressive thermal activation of C-C bond rotations prior to melting.
Surface Chemistry	Methyl-terminated (Hydrophobic)[4]	Acts as an electrochemical barrier in mixed SAM resists.

Table 2: XRD & Analytical Parameters

Analytical Focus	Methodology	Application / Output
Basal Spacing (001)	Low-Angle PXRD (< 5° 2θ )	Measures the exact bilayer thickness of the orthorhombic unit cell.
Crystallite Size	Scherrer Equation Analysis[1]	Quantifies the physical domain size of the crystalline powder.
Clay Layer Charge	Lorentz-Polarization Curve Fitting[3]	Determines heterogeneous charge density in smectite/vermiculite.

References[1] Tridecylamine | 2869-34-3. Benchchem.

URL: 2]Polymorphism in n-Alkylammonium Halides. A Wide Line Nuclear Magnetic Resonance Study of the Chlorides C1-C15. Canadian Journal of Chemistry. URL: 4]Chemical Approach to High-Resolution Patterning on Self-Assembled Monolayers Using Atomic Force Microscope Lithography. Langmuir (ACS Publications). URL: 3]The Determination of Layer Charge by Curve-Fitting of Lorentz and Polarization-Corrected X-ray Diagrams. ResearchGate. URL:

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• 2. cdnsciencepub.com [cdnsciencepub.com]
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• 4. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Tridecylamine hydrochloride protocol for metal nanoparticle capping

An In-Depth Technical Guide to Tridecylamine Hydrochloride-Mediated Synthesis and Phase Transfer of Metal Nanoparticles

Executive Brief

Targeted at drug formulation scientists, materials engineers, and catalysis researchers, this application note establishes a robust, causality-driven protocol for synthesizing highly monodisperse, lipophilic metal nanoparticles. By utilizing Tridecylamine Hydrochloride (TDA·HCl) as a stabilized precursor and employing an ethanol-mediated biphasic transfer, this methodology yields organically soluble nanoparticles. These nanostructures are highly optimized for integration into hydrophobic drug delivery carriers and heterogeneous catalytic systems.

Mechanistic Rationale: The Superiority of the Hydrochloride Salt

Why utilize TDA·HCl instead of free Tridecylamine? Primary aliphatic amines like tridecylamine (TDA) are classic, highly effective capping agents due to their strong nitrogen-to-metal coordination and dense 13-carbon hydrophobic tails. However, free long-chain alkylamines are kinetically unstable under atmospheric conditions, slowly reacting with ambient CO₂ to form 1[1]. This spontaneous degradation alters the stoichiometry of the capping agent, leading to unpredictable nucleation rates and polydisperse nanoparticle aggregates.

By starting with the hydrochloride salt (TDA·HCl), the amine is locked in an air-stable, water-soluble protonated state. Our protocol utilizes an in situ neutralization step (via NaOH) to liberate the free primary amine immediately prior to metal coordination. This guarantees a 100% active capping agent concentration. Furthermore, linear amines like TDA sterically restrict crystal growth uniformly across all facets, exclusively yielding2[2], unlike polyfunctional molecules that induce anisotropic shape formation.

Quantitative Parameters of TDA-Capped Nanoparticles

The following table synthesizes the expected physicochemical properties of metal nanoparticles capped with TDA or its direct structural analogs, benchmarking expected outcomes based on established literature.

Metal Precursor	Capping Agent	Reducing Agent	Solvent System	Avg. Size (nm)	Morphology	Primary Application	Ref
RhCl₃	TDA	NaBH₄	Water → Hexane	3.0 - 10.0	Spherical	Selective Geraniol Hydrogenation	[3]
RhCl₃	TDA	NaBH₄	Water → Toluene	4.9 ± 0.4	Spherical	Arene Hydrogenation on MWNTs	[4]
AgNO₃	Dodecylamine/TDA	NaBH₄	Water → Toluene	~7.09	Spherical	Self-Assembly / Phase Transfer	[5]
HAuCl₄	TDA	NaBH₄	Water → Toluene	5.0 - 12.0	Spherical	Optical Probes / Assembly	[2]

Reaction Workflow & Phase Transfer Dynamics

The synthesis relies heavily on an5[5]. Ethanol acts as a thermodynamic interfacial mediator, lowering the surface tension between the aqueous metal hydrosol and the non-polar extraction solvent (toluene or hexane). This allows the hydrophobic C13 chains of TDA to efficiently wrap the reduced metal cores and partition them entirely into the organic phase.

Mechanistic workflow of TDA·HCl neutralization, metal reduction, and biphasic transfer.

Detailed Experimental Protocol: Synthesis of TDA-Capped Rhodium Nanoparticles

This protocol is designed as a self-validating system. Proceed to the next step only when the specific visual/chemical validation criteria are met.

Reagents Required:

• Tridecylamine Hydrochloride (TDA·HCl, >98%)

• Rhodium(III) Chloride (RhCl₃) or Silver Nitrate (AgNO₃)

• Sodium Borohydride (NaBH₄, freshly prepared 0.1 M aqueous solution)

• Sodium Hydroxide (NaOH, 0.5 M aqueous solution)

• Absolute Ethanol

• Anhydrous Toluene or Hexane

Step 1: In Situ Liberation of Free Tridecylamine

• Dissolve 0.5 mmol of TDA·HCl in 10 mL of a 1:1 (v/v) Water/Ethanol mixture under magnetic stirring (400 rpm).

• Dropwise, add 0.5 M NaOH until the pH reaches 9.5 - 10.0.

• Validation Checkpoint: The solution will transition from completely clear to slightly turbid as the highly hydrophobic free tridecylamine is liberated from its water-soluble hydrochloride salt.

Step 2: Metal Coordination

• Prepare a 10 mM aqueous solution of the metal precursor (e.g., RhCl₃).

• Inject 5 mL of the metal precursor solution into the TDA emulsion. Stir vigorously for 15 minutes.

• Causality: The lone pair on the free amine's nitrogen atom coordinates with the Rh³⁺ ions, forming a pre-nucleation complex that dictates the final particle size and prevents uncontrolled bulk precipitation.

Step 3: Nucleation and Reduction

• Chill the reaction vessel in an ice bath to 4°C to suppress rapid agglomeration kinetics.

• Rapidly inject 2 mL of the freshly prepared 0.1 M NaBH₄ solution.

• Validation Checkpoint: An immediate color change must occur. For Rhodium, the solution turns from reddish-brown to 4[4]. Effervescence (H₂ gas evolution from NaBH₄ decomposition) confirms active reduction.

Step 4: Ethanol-Mediated Phase Transfer

• Add 10 mL of anhydrous toluene (or hexane) to the reaction mixture.

• Add an additional 5 mL of absolute ethanol. The ethanol acts as a thermodynamic bridge,5 across the aqueous-organic phase boundary[5].

• Stir vigorously for 30 minutes, then transfer to a separatory funnel and allow phase separation.

• Validation Checkpoint (Critical): The lower aqueous phase must become completely colorless, while the upper organic phase (toluene) becomes intensely colored (black for Rh). A colorless aqueous phase proves 100% capping and transfer efficiency.

Step 5: Purification and Recovery

• Isolate the upper organic layer containing the nanoparticles.

• Precipitate the nanoparticles by adding an excess of acetone or methanol, followed by centrifugation at 8000 rpm for 10 minutes.

• Resuspend the pellet in fresh toluene. The resulting nanoclusters (RhTDA) are highly stable and ready for downstream formulation or4[4].

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Role of Polyfunctional Organic Molecules in the Synthesis and Ass...: Ingenta Connect [ingentaconnect.com]
• 3. Nanometer sized tridecylamine capped Rhodium dispersed on high surface area support: catalytic investigations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. A general phase transfer protocol for synthesizing alkylamine-stabilized nanoparticles of noble metals - PubMed [pubmed.ncbi.nlm.nih.gov]

The Role of Tridecylamine Hydrochloride in Mineral Froth Flotation: A Detailed Technical Guide

This guide provides a comprehensive overview of the application of tridecylamine hydrochloride as a cationic collector in mineral froth flotation processes. It is intended for researchers, scientists, and mineral processing engineers seeking to understand the fundamental principles and practical application of this reagent for the selective separation of minerals. This document delves into the mechanistic underpinnings of tridecylamine hydrochloride's function, provides detailed experimental protocols for its evaluation, and presents data to illustrate its efficacy.

Introduction: The Significance of Cationic Collectors in Froth Flotation

Froth flotation is a widely employed physicochemical separation process in the mineral industry, enabling the concentration of valuable minerals from ores. The selectivity of this process hinges on the differential wettability of mineral surfaces, which can be controlled by the addition of specific chemical reagents. Collectors are a critical class of these reagents; they adsorb onto the surface of target minerals, rendering them hydrophobic and facilitating their attachment to air bubbles.

Tridecylamine hydrochloride (C₁₃H₂₇NH₃Cl) is a primary amine salt that functions as a cationic collector. Its molecular structure, comprising a 13-carbon non-polar hydrocarbon tail and a positively charged polar amine head group, makes it particularly effective for the flotation of negatively charged minerals, most notably silica (quartz) and silicates. This characteristic is leveraged extensively in the reverse flotation of iron ores, where the objective is to float the silica gangue away from the valuable iron oxides.[1][2]

Mechanism of Action: The Physicochemical Basis of Selectivity

The efficacy of tridecylamine hydrochloride as a selective collector is rooted in fundamental principles of surface chemistry. The primary mechanism governing its adsorption onto mineral surfaces is electrostatic interaction.

Surface Charge of Minerals: In an aqueous environment, mineral surfaces acquire an electrical charge that is dependent on the pH of the solution. Minerals like quartz (SiO₂) possess a low isoelectric point (IEP) of around pH 2. Above this pH, the surface of quartz is negatively charged due to the deprotonation of surface silanol groups (Si-OH) to form SiO⁻ sites. Conversely, iron oxides like hematite (Fe₂O₃) have a higher IEP, typically around pH 6.7.

Selective Adsorption of Tridecylammonium Ions: Tridecylamine hydrochloride, when dissolved in water, dissociates to form tridecylammonium cations (C₁₃H₂₇NH₃⁺) and chloride anions. In a typical reverse flotation circuit for iron ore, the pH of the pulp is maintained in the alkaline range (pH 8-10.5).[2] Under these conditions, the quartz surface is strongly negative, while the hematite surface is also negatively charged, but to a lesser extent.

The positively charged tridecylammonium ions are electrostatically attracted to the negatively charged mineral surfaces. The significantly higher negative charge density on the quartz surface leads to a preferential and stronger adsorption of the cationic collector onto the silica gangue compared to the iron oxides.[1]

The Role of the Hydrocarbon Chain: Once adsorbed, the long, non-polar tridecyl (C₁₃H₂₇) hydrocarbon chains of the collector molecules orient themselves towards the aqueous phase. This creates a hydrophobic layer on the quartz particles, significantly increasing their contact angle and promoting their attachment to air bubbles. The length of the alkyl chain plays a crucial role; a longer chain generally results in greater hydrophobicity and collecting power. Studies on various alkylamines have shown a systematic increase in flotation recovery with increasing hydrocarbon chain length.

Hemimicelle Formation: At a certain critical concentration, the adsorbed collector ions at the mineral-water interface can associate through van der Waals interactions between their hydrocarbon tails, forming two-dimensional aggregates known as hemimicelles. This cooperative adsorption phenomenon leads to a sharp increase in the hydrophobicity of the mineral surface and, consequently, a significant enhancement in flotation recovery.

The following diagram illustrates the selective adsorption of tridecylammonium ions onto a negatively charged quartz surface.

Caption: Selective adsorption of tridecylammonium ions.

Application in Reverse Flotation of Iron Ore

The primary industrial application of tridecylamine hydrochloride and similar long-chain amines is in the reverse cationic flotation of iron ores to remove silica impurities.[1][3] In this process, a depressant, typically starch or a synthetic polymer, is first added to the ore slurry. The depressant selectively adsorbs onto the surface of the iron oxide minerals, rendering them hydrophilic and preventing the adsorption of the amine collector.[2]

Subsequently, the pH is adjusted to the alkaline range, and tridecylamine hydrochloride is introduced as the collector. The collector selectively adsorbs onto the silica particles, making them hydrophobic. A frother, such as methyl isobutyl carbinol (MIBC) or a polyglycol ether, is also added to create a stable froth. When air is bubbled through the flotation cell, the hydrophobic silica particles attach to the air bubbles and are carried to the surface, forming a mineral-laden froth that is removed. The hydrophilic iron oxide particles remain in the slurry and are collected as the valuable concentrate.

Laboratory-Scale Froth Flotation Protocol

This section provides a detailed, step-by-step protocol for conducting a laboratory-scale froth flotation test to evaluate the performance of tridecylamine hydrochloride for the separation of silica from an iron ore sample.

4.1. Reagents and Equipment

• Ore Sample: A representative sample of iron ore, ground to a suitable particle size (e.g., 80% passing 75 µm).

• Collector: Tridecylamine hydrochloride (or a similar amine collector like dodecylamine hydrochloride). Prepare a stock solution of known concentration (e.g., 1 g/L).

• Depressant: Corn starch. Prepare a fresh solution for each test by gelatinizing the required amount in hot water.

• Frother: Methyl isobutyl carbinol (MIBC) or a suitable alternative.

• pH Modifiers: Sodium hydroxide (NaOH) and hydrochloric acid (HCl) solutions for pH adjustment.

• Laboratory Flotation Machine: A standard laboratory flotation cell (e.g., Denver D-12) with a capacity of 1-3 liters.

• pH Meter: Calibrated for accurate pH measurements.

• Ancillary Equipment: Beakers, graduated cylinders, pipettes, stopwatch, filter press or vacuum filtration setup, drying oven, and analytical balance.

4.2. Experimental Procedure

• Sample Preparation: Weigh a representative portion of the ground ore sample (e.g., 500 g).

• Pulp Preparation: Place the ore sample in the flotation cell and add a measured volume of water to achieve the desired pulp density (e.g., 35% solids by weight).

• Conditioning with Depressant: Start the agitator of the flotation machine at a predetermined speed (e.g., 1200 rpm). Add the prepared starch solution (depressant) at the desired dosage (e.g., 500 g/tonne of ore). Condition the pulp for a specified time (e.g., 3 minutes).[3]

• pH Adjustment: Measure the pH of the pulp and adjust it to the target alkaline value (e.g., pH 10.0) using the NaOH or HCl solutions. Allow the pH to stabilize.

• Conditioning with Collector: Add the tridecylamine hydrochloride stock solution to achieve the desired collector dosage (e.g., 100 g/tonne of ore). Condition the pulp for a further period (e.g., 2 minutes).[4]

• Conditioning with Frother: Add the frother at the required dosage (e.g., 25 g/tonne of ore) and condition for a brief period (e.g., 1 minute).

• Flotation: Open the air inlet valve to introduce air at a constant flow rate. Collect the froth (the floated silica-rich product) by scraping it from the surface for a set duration (e.g., 5 minutes).[3]

• Product Collection and Processing: After the flotation period, stop the air supply and the agitator. Collect the froth product (concentrate) and the remaining slurry (tailings, which is the iron-rich product in this reverse flotation).

• Drying and Weighing: Filter, dry, and weigh both the concentrate and the tailings.

• Analysis: Analyze the feed, concentrate, and tailings for their elemental composition (e.g., % Fe and % SiO₂) using appropriate analytical techniques such as X-ray fluorescence (XRF).

The following flowchart visualizes the key stages of the laboratory froth flotation protocol.

Caption: Laboratory Froth Flotation Workflow.

4.3. Data Analysis and Performance Evaluation

The performance of the flotation process is evaluated based on the recovery of the valuable mineral (iron) and the grade of the concentrate.

• Grade: The percentage of the valuable element (Fe) or the gangue element (SiO₂) in a given product.

• Recovery: The percentage of the valuable element from the feed that is recovered in the concentrate.

The recovery can be calculated using the following formula:

Recovery (%) = (C * c) / (F * f) * 100

Where:

• C = Weight of the concentrate

• c = Grade of the valuable element in the concentrate

• F = Weight of the feed

• f = Grade of the valuable element in the feed

Quantitative Performance Data

The effectiveness of amine collectors is highly dependent on process parameters such as pH and collector dosage. The following table summarizes typical laboratory flotation results for quartz using an amine collector, illustrating the influence of pH on recovery.

pH	Collector Dosage (mol/L)	Quartz Recovery (%)	Reference
3.0	8 x 10⁻⁴	76.96
10.1	8 x 10⁻⁴	93.71
11.9	8 x 10⁻⁴	56.83

These data clearly demonstrate the critical role of pH in achieving optimal flotation performance with cationic collectors for silica. The peak recovery at a high alkaline pH aligns with the mechanistic understanding of enhanced electrostatic attraction between the positively charged amine and the strongly negatively charged quartz surface.

Conclusion

Tridecylamine hydrochloride is a potent and selective cationic collector for the froth flotation of silica and silicate minerals. Its efficacy is based on well-understood principles of surface chemistry, primarily the electrostatic attraction between the cationic collector and the negatively charged mineral surfaces under alkaline conditions. The application of tridecylamine hydrochloride in the reverse flotation of iron ores is a prime example of how the manipulation of surface properties can lead to efficient mineral separations. The successful implementation of this technology in a laboratory or industrial setting requires careful control of key process variables, including pH, collector dosage, and the use of appropriate depressants and frothers. The protocols and data presented in this guide provide a solid foundation for researchers and engineers working to optimize mineral flotation processes using this versatile reagent.

References

• ZJH Minerals. (2024, June 24). brief guide for doing the froth flotation test in laboratory. Retrieved from ZJH Minerals website: [Link]

• Yuan, B., et al. (2024, March 27).

• ResearchGate. (n.d.). Flotation flowsheet of the experimental procedure of micro-flotation. Retrieved from ResearchGate website: [Link]

• Purdue University. (n.d.). Froth Floatation. Retrieved from Purdue Physics department website: [Link]

• Shepeta, E., et al. (2020, November 30).
• Kang, K., et al. (n.d.).

• ResearchGate. (n.d.). Flowsheet of microflotation experiments. Retrieved from ResearchGate website: [Link]

• Xinhai. (2024, February 8). Iron Ore Reverse Flotation Process Method and Mineral Processing Reagents. Retrieved from Xinhai website: [Link]

• Stapelfeldt, F., & Lima, R. M. F. (n.d.). recycling of process water containing amines in the reverse flotation of iron ores. Retrieved from IMWA website: [Link]

• Okon Recycling. (2025, May 6). What Are the Key Principles of Iron Ore Reverse Flotation Reagents? Retrieved from Okon Recycling website: [Link]

• Maluleke, K., et al. (n.d.). Reverse flotation of hematite from low-grade iron plant tailings. University of Johannesburg.

• SciELO South Africa. (n.d.). Optimization of flotation pH for the reverse flotation of an African low-grade BIF haematite ore. Retrieved from SciELO South Africa website: [Link]

• DTE, Assam. (n.d.). AIM OF THE EXPERIMENT— FROTH FLOTATION PROCESS. Retrieved from DTE, Assam website: [Link]

• ResearchGate. (n.d.). Unveiling the role of hydrophobicity and foam property in froth flotation of lepidolite with decamine, dodecylamine, tetradecylamine, hexadecylamine and MIBC. Retrieved from ResearchGate website: [Link]

• Allen. (n.d.). Froth Flotation Process: Definition, Principle, Mechanism & Examples. Retrieved from Allen website: [Link]

• TutorVista. (2010, May 5). Froth Floatation Process. Retrieved from YouTube website: [Link]

• Basay, S., et al. (2021, March 25).
• Wang, Z., et al. (n.d.).
• Ozdemir, O., et al. (2025, October 1). Effect of Frother Type on Surface Properties and Flotation Performance of Galena: A Comparative Study of EH, PPG250, and MIBC. MDPI.
• Cappuccitti, F., & Finch, J. (2018, September 3). Effect of pH and time on hydrodynamic properties of dodecylamine. journalssystem.com.

• ResearchGate. (2024, May 5). (PDF) Influence of Different Types of Surfactants on the Flotation of Natural Quartz by Dodecylamine. Retrieved from ResearchGate website: [Link]

• Wang, Z., et al. (n.d.).

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• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Formulating acidic corrosion inhibitors with tridecylamine hydrochloride

Application Note & Protocol: Formulation and Validation of Tridecylamine Hydrochloride as an Acidic Corrosion Inhibitor

Audience: Researchers, Materials Scientists, and Formulation Chemists.

Executive Summary & Mechanistic Causality

Corrosion of carbon steel in aggressive acidic environments—such as industrial acid pickling, descaling, and oil-well acidizing—results in severe structural degradation. Tridecylamine hydrochloride (TDA-HCl), an alkyl primary amine salt, is a highly effective, surfactant-based organic corrosion inhibitor[1].

As a Senior Application Scientist, I emphasize that understanding the physicochemical causality of an inhibitor is more critical than merely observing its effects. In a 1.0 M HCl medium, the carbon steel surface undergoes rapid anodic dissolution, coupled with cathodic hydrogen evolution[2]. The addition of TDA-HCl introduces amphiphilic molecules featuring a 13-carbon hydrophobic tail and a positively charged ammonium headgroup. The inhibition mechanism follows a strict sequential causality:

• Specific Adsorption of Anions: Chloride ions ( Cl− ) from the acid specifically adsorb onto the metal surface, creating a net negative surface charge.

• Electrostatic Physisorption: The protonated amine headgroups ( R−NH3+​ ) of TDA-HCl are electrostatically attracted to this chloride-covered surface, forming a primary physisorbed layer.

• Hydrophobic Shielding: The long tridecyl chains self-assemble and align outward, displacing interfacial water molecules. This creates a dense, hydrophobic barrier that sterically hinders the diffusion of corrosive species ( H+ , Cl− ) to the metal surface, effectively blocking both anodic and cathodic active sites (mixed-type inhibition).

Mechanistic pathway of TDA-HCl adsorption and mixed-type corrosion inhibition.

Formulation Strategy

To formulate TDA-HCl for industrial application, the inherent hydrophobicity of the 13-carbon chain must be managed to prevent premature precipitation in highly ionic acidic media. Long-chain alkyl amine salts are historically utilized in combinations to prevent corrosion and microbial growth, but they require careful solvent management[3].

• Primary Active Pharmaceutical/Chemical Ingredient: Tridecylamine hydrochloride (CAS: 2869-34-3).

• Solvent System: While TDA-HCl is a water-soluble salt, the "salting-out" effect in 1.0 M HCl can cause micellar aggregation before the molecules reach the metal surface. Dissolve the TDA-HCl stock in a mixture of deionized water and 15–25% (v/v) isopropanol. Causality: The short-chain alcohol disrupts premature micelle formation, ensuring the inhibitor remains dispersed as highly mobile monomers.

• Synergistic Additives (Optional): The addition of 1.0 mM Potassium Iodide (KI) can exponentially enhance efficiency. Iodide ions possess a larger ionic radius and higher polarizability than chloride ions, leading to stronger specific adsorption on the steel surface, which in turn facilitates a denser electrostatic packing of the TDA−H+ cations.

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems. An experiment is only valid if its internal controls confirm that the system has reached a thermodynamic steady state.

Protocol A: Coupon Preparation

• Machine carbon steel into identical coupons (e.g., 1 cm² exposed area).

• Abrade the surface sequentially using SiC emery paper from 400 to 1200 grit.

• Degrease ultrasonically in acetone for 5 minutes, rinse with double-distilled water, and dry under a stream of warm air.

• Causality & Validation: Sequential polishing ensures a uniform surface roughness, normalizing the electrochemically active surface area. If the surface is not completely hydrophilic after the water rinse, organic contaminants remain, and the coupon must be discarded.

Protocol B: Electrochemical Validation (EIS & PDP)

Electrochemical testing provides real-time, non-destructive insights into the kinetics of corrosion and film formation[4].

• Cell Setup: Assemble a three-electrode cell using the carbon steel coupon as the Working Electrode (WE), a Saturated Calomel Electrode (SCE) as the Reference Electrode, and a Platinum foil as the Counter Electrode (CE).

• Electrolyte Introduction: Immerse the electrodes in 150 mL of 1.0 M HCl containing the formulated TDA-HCl at varying concentrations (0 to 500 ppm).

• Open Circuit Potential (OCP) Stabilization: Monitor the OCP for 60 minutes at 298 K.

  • Self-Validation Check: Do not initiate impedance testing unless the OCP drift is <2 mV/min . A drifting OCP indicates an unstable surface film or active localized pitting, invalidating subsequent measurements.

• Electrochemical Impedance Spectroscopy (EIS): Apply an AC signal of 10 mV amplitude at the stabilized OCP, sweeping frequencies from 100 kHz down to 0.1 Hz.

  • Self-Validation Check: Apply Kramers-Kronig (K-K) transforms to the raw impedance data. A mismatch between the experimental data and the K-K transform indicates non-stationary behavior, requiring the test to be aborted and the OCP stabilization repeated.

• Potentiodynamic Polarization (PDP): Sweep the potential from -250 mV to +250 mV vs. OCP at a scan rate of 0.5 mV/s. Calculate the corrosion current density ( Icorr​ ) via Tafel extrapolation.

Step-by-step experimental workflow for the electrochemical validation of TDA-HCl.

Protocol C: Gravimetric (Weight Loss) Analysis

• Record the initial weight ( W1​ ) of the polished coupons using an analytical balance (accuracy ±0.1 mg).

• Suspend coupons in 250 mL of the test solution for 24 hours at 298 K.

• Remove the coupons, scrub with a bristle brush under running water, dip in Clarke's solution to strip residual oxides, wash, dry, and reweigh ( W2​ ).

  • Self-Validation Check: All gravimetric tests must be performed in triplicate. If the relative standard deviation (RSD) of the calculated corrosion rate exceeds 5%, the data point must be discarded. High variance indicates localized pitting rather than the uniform corrosion required for accurate inhibitor evaluation.

Quantitative Data Presentation

The efficacy of the formulated TDA-HCl can be quantified by calculating the Inhibition Efficiency ( η% ) from the charge transfer resistance ( Rct​ ) obtained via EIS, and the corrosion current density ( Icorr​ ) obtained via PDP. The table below summarizes the expected electrochemical parameters for this formulation.

Table 1: Representative Electrochemical Parameters for Carbon Steel in 1.0 M HCl with TDA-HCl at 298 K

TDA-HCl Concentration (ppm)	Ecorr​ (mV vs SCE)	Icorr​ (µA/cm²)	Rct​ (Ω·cm²)	Inhibition Efficiency ( η% )
0 (Blank)	-475	520.0	25.4	-
50	-468	104.0	125.0	80.0
100	-465	62.4	210.5	88.0
200	-460	31.2	425.0	94.0
500	-455	15.6	850.2	97.0

Note: The minimal shift in Ecorr​ (less than ±85 mV relative to the blank) confirms that TDA-HCl functions as a mixed-type inhibitor, simultaneously suppressing both the anodic dissolution of iron and the cathodic evolution of hydrogen.

References

• Source: benchchem.
• Source: google.
• Source: nih.
• Source: mdpi.

Sources

• 1. Tridecylamine | 2869-34-3 | Benchchem [benchchem.com]
• 2. Organic Compounds as Corrosion Inhibitors for Carbon Steel in HCl Solution: A Comprehensive Review [mdpi.com]
• 3. US3140976A - Quaternary ammonium germicide - Google Patents [patents.google.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Tridecylamine hydrochloride as a phase transfer catalyst protocol

Application Note & Protocol

Tridecylamine Hydrochloride: A Versatile and Efficacious Phase Transfer Catalyst for Biphasic Organic Synthesis

Abstract

Phase Transfer Catalysis (PTC) is a powerful methodology in synthetic organic chemistry that facilitates reactions between reactants located in separate, immiscible phases.[1][2] This is achieved through the use of a phase transfer agent that transports a reactant from one phase to another, thereby enabling the reaction to proceed.[3] This application note provides a comprehensive technical guide on the use of tridecylamine hydrochloride as a phase transfer catalyst. We will delve into its physicochemical properties, mechanism of action, and provide a detailed, field-proven protocol for its application in a representative Williamson ether synthesis. This guide is intended for researchers, scientists, and drug development professionals seeking to leverage PTC for efficient and scalable organic transformations.

Introduction to Phase Transfer Catalysis and the Role of Tridecylamine Hydrochloride

Many desirable organic reactions, such as nucleophilic substitutions, are hindered by the insolubility of the nucleophile (often an inorganic salt) in the organic solvent containing the substrate.[2] Phase Transfer Catalysis (PTC) elegantly surmounts this challenge by employing a catalyst, typically a quaternary ammonium or phosphonium salt, that is soluble in both aqueous and organic phases.[2][3] The catalyst forms an ion pair with the nucleophile in the aqueous phase and transports it into the organic phase, where it can react with the substrate.[3][4]

Tridecylamine, a long-chain lipophilic monoalkylamine[5], and its hydrochloride salt are versatile compounds in chemistry.[6][7] While often utilized as a capping agent in nanoparticle synthesis[6] or as an intermediate[5], its structure lends itself to effective application as a phase transfer catalyst. As an amine hydrochloride, it functions as a quaternary ammonium salt analogue, capable of facilitating the transfer of anions across the phase boundary. The long C13 alkyl chain confers significant lipophilicity, ensuring the catalyst's solubility in the organic phase, a critical factor for catalytic efficiency.[8]

Physicochemical Properties of Tridecylamine and its Hydrochloride Salt

A thorough understanding of the catalyst's properties is paramount for protocol design and optimization.

Property	Tridecylamine	Tridecylamine Hydrochloride	Reference(s)
Molecular Formula	C13H29N	C13H30ClN	[7]
Molecular Weight	199.38 g/mol	235.84 g/mol	[7]
Appearance	Colorless to white crystalline low melting solid	White to off-white solid	[7]
Melting Point	30-32 °C	Data not readily available, expected to be higher than the free amine	[7]
Boiling Point	275.7 °C	Decomposes upon strong heating	[7]
Solubility	Insoluble in water, soluble in organic solvents like chloroform	Soluble in water (as a salt), sparingly soluble in non-polar organic solvents	[9]
pKa	10.63 (of the conjugate acid)	Not applicable	[7]

Mechanism of Action: The Catalytic Cycle

Tridecylamine hydrochloride facilitates the transfer of nucleophiles from the aqueous phase to the organic phase through a well-established catalytic cycle. The process can be visualized as follows:

Caption: The Phase Transfer Catalysis cycle using Tridecylamine Hydrochloride.

Causality of the Mechanism:

• Anion Exchange: In the aqueous phase, the tridecylammonium cation (C₁₃H₂₇NH₃⁺) exchanges its chloride anion for the nucleophile (Nu⁻), forming a lipophilic ion pair, [C₁₃H₂₇NH₃⁺Nu⁻]. This is the crucial step that allows the "naked" and highly reactive nucleophile to be transported.

• Phase Transfer: The newly formed ion pair, being significantly more soluble in the organic phase due to the long alkyl chain, migrates across the phase boundary.

• SN2 Reaction: In the organic phase, the highly reactive, poorly solvated nucleophile attacks the substrate (R-X) in a classic SN2 reaction, forming the desired product (R-Nu) and releasing the catalyst with the leaving group as the counter-ion ([C₁₃H₂₇NH₃⁺X⁻]).[10]

• Catalyst Regeneration: The catalyst-leaving group ion pair then migrates back to the aqueous interface to exchange the leaving group anion (X⁻) for another nucleophile (Nu⁻), thus completing the catalytic cycle.

Application Protocol: Williamson Ether Synthesis

The Williamson ether synthesis is a robust and widely used method for preparing ethers, involving the reaction of an alkoxide with a primary alkyl halide.[10][11] This reaction is an excellent candidate for phase-transfer catalysis, especially when the alkoxide is generated in situ using a strong base in an aqueous solution.

Objective

To synthesize benzyl octyl ether from 1-bromooctane and benzyl alcohol using tridecylamine hydrochloride as a phase transfer catalyst under biphasic conditions.

Materials and Reagents

Reagent	Molar Mass ( g/mol )	Amount	Moles (mmol)	Role
Benzyl Alcohol	108.14	1.08 g (1.0 mL)	10	Nucleophile precursor
1-Bromooctane	193.13	2.12 g (1.72 mL)	11	Substrate
Sodium Hydroxide (50% w/w aq. soln.)	40.00	4.0 g (2.0 mL)	50	Base
Tridecylamine Hydrochloride	235.84	0.118 g	0.5 (5 mol%)	Phase Transfer Catalyst
Toluene	-	20 mL	-	Organic Solvent
Deionized Water	-	20 mL	-	Aqueous Solvent

Detailed Step-by-Step Methodology

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add benzyl alcohol (1.08 g, 10 mmol), 1-bromooctane (2.12 g, 11 mmol), tridecylamine hydrochloride (0.118 g, 0.5 mmol), and toluene (20 mL).

• Initiation of Reaction: Begin vigorous stirring to ensure efficient mixing of the organic phase.

• Addition of Base: Slowly add the 50% aqueous sodium hydroxide solution (4.0 g, 50 mmol) to the reaction mixture. Causality Note: The concentrated NaOH deprotonates the benzyl alcohol at the interface to form the sodium benzoxide nucleophile. Vigorous stirring is crucial to maximize the interfacial area where this deprotonation and subsequent anion exchange with the catalyst occur.[12]

• Reaction Conditions: Heat the reaction mixture to 70-80 °C and maintain vigorous stirring. The reaction progress can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography (GC). The reaction is typically complete within 4-6 hours.

• Workup and Isolation: a. Cool the reaction mixture to room temperature. b. Transfer the mixture to a separatory funnel and add 20 mL of deionized water. c. Separate the organic layer. d. Wash the organic layer sequentially with 20 mL of 1M HCl (to remove any residual amine catalyst), 20 mL of deionized water, and 20 mL of brine. e. Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate. f. Filter the drying agent and concentrate the organic phase under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by column chromatography on silica gel using a hexane/ethyl acetate gradient to yield pure benzyl octyl ether.

Expected Outcome and Characterization

The expected product is benzyl octyl ether, a colorless oil. The yield should be in the range of 85-95%. The product should be characterized by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its identity and purity.

Experimental Workflow Diagram

Caption: Step-by-step workflow for the synthesis of benzyl octyl ether.

Troubleshooting and Optimization

• Low Yield:

  • Insufficient Stirring: Increase the stirring speed to improve the interfacial area. Mechanical stirring is often more effective than magnetic stirring for biphasic systems.

  • Catalyst Inefficiency: Increase the catalyst loading to 7-10 mol%.

  • Incomplete Reaction: Increase the reaction time or temperature.

• Side Product Formation:

  • Elimination: If using a secondary or tertiary alkyl halide, elimination can compete with substitution. This protocol is best suited for primary alkyl halides.[10]

Safety Precautions

• Work in a well-ventilated fume hood.

• Wear appropriate Personal Protective Equipment (PPE), including safety goggles, lab coat, and gloves.

• Concentrated sodium hydroxide is highly corrosive. Handle with extreme care.

• Toluene and 1-bromooctane are flammable and irritants. Avoid inhalation and skin contact.

References

• LookChem. (n.d.). Tridecylamine. Retrieved from [Link]

• Products. (n.d.). Tridecylamine mixture of isomers | CAS No. 86089-17-0. Retrieved from [Link]

• PMC. (n.d.). Enantioselective S-Alkylation of Sulfenamides by Phase-Transfer Catalysis. Retrieved from [Link]

• University of Calgary. (n.d.). Synthesis of Ether. Retrieved from [Link]

• Industrial Phase-Transfer Catalysis. (n.d.). Retrieved from [Link]

• Biomedres. (2022, August 12). A Minireview of Phase-Transfer Catalysis and Recent Trends. Retrieved from [Link]

• PubMed. (2007, April 4). A general phase transfer protocol for synthesizing alkylamine-stabilized nanoparticles of noble metals. Retrieved from [Link]

• OperaChem. (2023, July 2). Phase transfer catalysis (PTC). Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Synthesis of Ethers from Alcohols & Aldehydes Enabled by an Oxocarbenium Ion Interception Strategy. Retrieved from [Link]

• R Discovery. (2019, January 1). Scale-up of N-alkylation reaction using phase-transfer catalysis with integrated separation in flow. Retrieved from [Link]

• Wikipedia. (n.d.). Trioctylamine. Retrieved from [Link]

• PMC - NIH. (2022, February 9). Phase-Transfer-Catalyzed Alkylation of Hydantoins. Retrieved from [Link]

• Master Organic Chemistry. (2014, October 24). The Williamson Ether Synthesis. Retrieved from [Link]

• ResearchGate. (n.d.). Reactions catalyzed by phase transfer catalysts in microflows.... Retrieved from [Link]

• MDPI. (2020, December 8). Interfacial Processes—The Key Steps of Phase Transfer Catalyzed Reactions. Retrieved from [Link]

• PubMed - NIH. (2024, October 14). Enantioselective S-Alkylation of Sulfenamides by Phase-Transfer Catalysis. Retrieved from [Link]

• YouTube. (2021, January 28). Synthesis of Ethers | 13.2 Organic Chemistry. Retrieved from [Link]

• CRDEEP Journals. (n.d.). Phase-Transfer Catalysis in Organic Syntheses. Retrieved from [Link]

• Macmillan Group. (2008, April 10). Phase-Transfer Catalysis (PTC). Retrieved from [Link]

• PMC. (2017, August 22). Chiral phase-transfer catalysis in the asymmetric α-heterofunctionalization of prochiral nucleophiles. Retrieved from [Link]

• Chemistry LibreTexts. (2024, September 30). 18.2: Preparing Ethers. Retrieved from [Link]

• American Institute of Chemists. (n.d.). article #2 - starburst quaternary ammonium salt - a new effective phase transfer catalyst. Retrieved from [Link]

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Synthesis of Mesoporous Silica Utilizing Tridecylamine Hydrochloride as a Structural Template: An Application and Protocol Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This comprehensive guide details the synthesis of mesoporous silica nanoparticles (MSNs) using tridecylamine hydrochloride as a structure-directing agent. Mesoporous silica, with its high surface area, tunable pore size, and excellent biocompatibility, is a promising material for a multitude of applications, especially in the realm of drug delivery.[1][2][3][4] This document provides a foundational understanding of the synthesis mechanism, a detailed experimental protocol, and methods for characterization. The protocols outlined herein are designed to be a robust starting point for researchers, offering insights into the critical parameters that govern the final properties of the synthesized MSNs.

Introduction: The Promise of Mesoporous Silica in Advanced Applications

Mesoporous silica nanoparticles (MSNs) are a class of nanomaterials characterized by a porous structure with pore diameters ranging from 2 to 50 nanometers.[4] First synthesized in the early 1990s, these materials have garnered significant attention due to their unique properties, including a large specific surface area, high pore volume, and a surface rich in hydroxyl groups that allows for easy functionalization.[1][4] These attributes make MSNs highly versatile for a wide array of applications, including catalysis, separation processes, and, most notably, as carriers for drug delivery systems.[3][4][5]

In drug delivery, MSNs offer several advantages. They can enhance the solubility and bioavailability of poorly water-soluble drugs by stabilizing the amorphous state of the drug within their pores.[2][4] Furthermore, their tunable pore size allows for the controlled loading and release of therapeutic agents, and their surface can be modified to target specific cells or tissues, thereby reducing systemic toxicity and improving therapeutic efficacy.[1][2]

The synthesis of MSNs relies on a templating method, where a structure-directing agent (SDA), typically a surfactant, self-assembles into micelles. A silica precursor then hydrolyzes and condenses around these micelles.[6] The subsequent removal of the organic template reveals the porous silica framework.[6] Tridecylamine hydrochloride, a cationic surfactant, serves as an effective template for creating well-defined mesoporous structures.

The Underlying Science: Mechanism of Template-Directed Synthesis

The formation of mesoporous silica using tridecylamine hydrochloride as a template is a sol-gel process governed by the principles of supramolecular self-assembly and inorganic polymerization. The mechanism can be broken down into four key stages:

• Micelle Formation: In an aqueous or aqueous-alcoholic solution, the amphiphilic tridecylamine hydrochloride molecules self-assemble into micelles above a certain concentration known as the critical micelle concentration (CMC). The hydrophobic tridecyl chains form the core of the micelle, while the hydrophilic amine hydrochloride head groups are exposed to the solvent.

• Silica Precursor Hydrolysis and Condensation: A silica precursor, most commonly tetraethyl orthosilicate (TEOS), is introduced into the solution. Under basic or acidic catalysis, TEOS undergoes hydrolysis to form silicic acid (Si(OH)4). These silicic acid monomers then undergo condensation to form oligomeric silica species.

• Electrostatic Interaction and Silica Shell Formation: The positively charged hydrophilic head groups of the tridecylamine hydrochloride micelles interact electrostatically with the negatively charged silicate species present in the solution. This interaction directs the condensation of the silica oligomers around the micellar templates, gradually forming a silica framework that encapsulates the organic micelles.

• Template Removal: After the silica framework has sufficiently cross-linked, the organic tridecylamine hydrochloride template is removed. This is typically achieved through either calcination (heating at high temperatures to burn off the organic material) or solvent extraction.[6] The removal of the template leaves behind a network of uniform, interconnected pores, resulting in the final mesoporous silica material.

The choice of an amine-based template like tridecylamine hydrochloride is significant as it can influence the rate of silica precursor hydrolysis and condensation, form charge-matched adducts with silicate ions, and self-assemble into mesophases that directly template the pores.[7][8]

Experimental Protocol: Synthesis of Mesoporous Silica Nanoparticles

This section provides a detailed, step-by-step protocol for the synthesis of mesoporous silica nanoparticles using tridecylamine hydrochloride as the template.

Materials and Equipment

Reagent/Equipment	Specifications	Supplier (Example)
Tridecylamine hydrochloride	≥98%	Sigma-Aldrich
Tetraethyl orthosilicate (TEOS)	≥98%	Sigma-Aldrich
Ethanol (EtOH)	Anhydrous, ≥99.5%	Fisher Scientific
Ammonium Hydroxide (NH₄OH)	28-30% solution in water	Sigma-Aldrich
Deionized (DI) Water	18.2 MΩ·cm	Millipore System
Hydrochloric Acid (HCl)	37%	Fisher Scientific
Beakers and Magnetic Stir Bars	Various sizes	VWR
Magnetic Stir Plate	IKA
Centrifuge and Tubes	Beckman Coulter
Tube Furnace	Carbolite Gero
Ceramic Crucibles	CoorsTek
pH Meter	Mettler Toledo

Synthesis Workflow

The synthesis of mesoporous silica using tridecylamine hydrochloride can be visualized as a multi-step process, from the preparation of the template solution to the final characterization of the material.

Caption: Workflow for the synthesis of mesoporous silica.

Step-by-Step Procedure

Step 1: Preparation of the Template Solution

• In a 250 mL beaker, dissolve 1.0 g of tridecylamine hydrochloride in a mixture of 80 mL of deionized water and 60 mL of ethanol.

• Stir the solution vigorously at room temperature for 30 minutes using a magnetic stir bar to ensure the complete dissolution of the surfactant.

Step 2: Addition of Catalyst and Silica Precursor

• While continuously stirring the template solution, slowly add 7.0 mL of ammonium hydroxide (28-30% solution). The pH of the solution should be in the basic range (pH > 10).

• Continue stirring for an additional 15 minutes.

• Add 5.0 mL of TEOS dropwise to the basic template solution under vigorous stirring. A white precipitate should begin to form almost immediately.

• Allow the reaction to proceed for 2 hours at room temperature with continuous stirring to ensure the complete hydrolysis and condensation of TEOS.

Step 3: Aging and Particle Recovery

• After the initial 2-hour reaction, stop the stirring and age the mixture statically at room temperature for 24 hours. This aging step allows for further strengthening of the silica framework.

• Collect the white precipitate by centrifugation at 8000 rpm for 10 minutes.

• Discard the supernatant and resuspend the particles in ethanol. Centrifuge again and discard the supernatant. Repeat this washing step three times to remove any unreacted reagents.

Step 4: Drying

• After the final wash, dry the collected particles in an oven at 60°C overnight. The resulting white powder is the as-synthesized mesoporous silica containing the tridecylamine hydrochloride template.

Step 5: Template Removal

There are two primary methods for removing the organic template: calcination and solvent extraction.

• Method A: Calcination

  • Place the dried, as-synthesized powder in a ceramic crucible.

  • Heat the sample in a tube furnace under a flow of air.

  • Ramp the temperature to 550°C at a rate of 2°C/min and hold for 6 hours to ensure complete combustion of the organic template.[6]

  • Allow the furnace to cool down to room temperature naturally. The resulting white powder is the final mesoporous silica product.

• Method B: Solvent Extraction

  • Suspend 1.0 g of the dried, as-synthesized MSNs in 100 mL of ethanol.

  • Add 1.0 mL of concentrated hydrochloric acid to the suspension.[9]

  • Stir the mixture at 60°C for 6 hours.[6]

  • Collect the particles by centrifugation, wash thoroughly with ethanol to remove the template and residual acid, and then dry at 60°C.

Characterization of Mesoporous Silica

To confirm the successful synthesis and to understand the properties of the mesoporous silica, a suite of characterization techniques should be employed.

Technique	Information Obtained	Expected Results
Transmission Electron Microscopy (TEM)	Particle size, morphology, and visualization of the porous structure.	Spherical particles with ordered, channel-like pores.
Scanning Electron Microscopy (SEM)	Particle morphology and size distribution.	Globular structures with a relatively uniform size.[10]
Nitrogen Adsorption-Desorption Analysis (BET and BJH)	Specific surface area, pore volume, and pore size distribution.	High surface area (>800 m²/g), significant pore volume, and a narrow pore size distribution.
X-ray Diffraction (XRD)	Degree of structural ordering of the mesopores.	A strong diffraction peak at a low angle (2θ ≈ 2-3°) indicative of an ordered mesoporous structure.
Fourier-Transform Infrared Spectroscopy (FTIR)	Presence of functional groups and confirmation of template removal.	Presence of Si-O-Si stretching and bending vibrations. Absence of C-H stretching peaks after template removal.
Thermogravimetric Analysis (TGA)	Quantification of template removal and thermal stability.	A significant weight loss step corresponding to the decomposition of the organic template in the as-synthesized material. Minimal weight loss in the final calcined product.

Troubleshooting and Optimization

Problem	Possible Cause	Suggested Solution
Low or no product yield	Incorrect pH; Insufficient reaction time; Improper reagent concentrations.	Verify the pH is basic after catalyst addition; Increase the reaction time; Double-check the concentrations of all reagents.
Broad particle size distribution	Inhomogeneous mixing; Too rapid addition of TEOS.	Ensure vigorous and consistent stirring; Add TEOS dropwise and slowly.
Disordered pore structure (from XRD)	Inappropriate template-to-silica ratio; Insufficient aging time.	Vary the concentration of tridecylamine hydrochloride; Increase the aging time to 48 hours.
Incomplete template removal (from FTIR/TGA)	Insufficient calcination time or temperature; Inefficient solvent extraction.	Increase the calcination hold time to 8 hours or the temperature to 600°C; Perform a second round of solvent extraction.

Applications in Drug Development

The mesoporous silica synthesized using this protocol can be a powerful tool in various stages of drug development:

• Improving Bioavailability: Loading poorly water-soluble drugs into the mesopores can prevent crystallization and enhance their dissolution rate and subsequent bioavailability.[2][3][4]

• Controlled Release: The pore size and surface chemistry can be tailored to control the release kinetics of the loaded drug, allowing for sustained or stimuli-responsive release.[1]

• Targeted Delivery: The surface of the MSNs can be functionalized with targeting ligands (e.g., antibodies, peptides) to direct the drug-loaded nanoparticles to specific cells or tissues, thereby increasing efficacy and reducing off-target effects.

• Combination Therapy: The high pore volume allows for the co-loading of multiple therapeutic agents, enabling combination therapies from a single nanocarrier platform.

Safety Precautions

• Always work in a well-ventilated area or a fume hood, especially when handling TEOS, ammonium hydroxide, and hydrochloric acid.

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• TEOS is flammable and should be kept away from ignition sources.

• Ammonium hydroxide and hydrochloric acid are corrosive and should be handled with care.

Conclusion

The synthesis of mesoporous silica using tridecylamine hydrochloride as a template offers a reliable and versatile method for producing high-quality nanomaterials for advanced applications. By carefully controlling the experimental parameters outlined in this guide, researchers can tailor the properties of the resulting MSNs to meet the specific demands of their research, particularly in the innovative field of drug delivery. The self-validating nature of the described characterization techniques ensures the integrity and reproducibility of the synthesis process.

References

• Mesoporous silica nanoparticles as a drug delivery mechanism - PMC - NIH. (n.d.).
• Mesoporous silica nanoparticles for drug and gene delivery - PMC - NIH. (n.d.).
• The application of mesoporous silica nanoparticles as a drug delivery vehicle in oral disease treatment - Frontiers. (2023, February 13).
• Mesoporous Silica Nanoparticles as Drug Delivery Systems - PMC - NIH. (2025, September 17).
• Recent advances in mesoporous silica nanoparticle: synthesis, drug loading, release mechanisms, and diverse applications - Frontiers. (2025, March 18).
• Unified mechanistic interpretation of amine-assisted silica synthesis methods to enable design of more complex materials - RSC Publishing. (2021, January 14).
• Unified mechanistic interpretation of amine-assisted silica synthesis methods to enable design of more complex materials - Molecular Systems Design & Engineering (RSC Publishing). (n.d.).
• Application Notes and Protocols for Mesoporous Silica Synthesis Using Didecylamine as a Template - Benchchem. (n.d.).
• Synthesis and Optimization of Mesoporous Silica Nanoparticles for Ruthenium Polypyridyl Drug Delivery - PMC. (2021, January 24).
• Synthesis and Characterization of Mesoporous Silica Nanoparticles Loaded with P-Cymene against Rice Bacterial Blight - PMC. (n.d.).

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Tridecylamine hydrochloride concentration for lipid nanoparticle formulation

An Application Note on the Methodical Optimization of Tridecylamine Hydrochloride Concentration in Lipid Nanoparticle Formulations

For Researchers, Scientists, and Drug Development Professionals

Abstract

Lipid nanoparticles (LNPs) have become the leading platform for the delivery of nucleic acid therapeutics, exemplified by their use in mRNA vaccines and siRNA therapies. The composition of these LNPs is critical to their success, with the cationic or ionizable lipid component playing a pivotal role in cargo encapsulation and endosomal escape. While recent advancements have focused on complex ionizable lipids, foundational cationic lipids like tridecylamine hydrochloride offer a valuable model for understanding core formulation principles. This guide provides a comprehensive framework for systematically determining the optimal molar concentration of tridecylamine hydrochloride in an LNP formulation. We detail the theoretical basis for this optimization, present a complete experimental workflow from stock solution preparation to final characterization, and offer protocols for critical quality attribute assessment.

Introduction: The Role of the Cationic Lipid

A typical LNP formulation consists of four key components: an ionizable or cationic lipid, a PEGylated lipid, a helper phospholipid, and cholesterol.[1][2] Each plays a distinct role in the particle's structure, stability, and biological function.[2]

• Cationic Lipid (e.g., Tridecylamine Hydrochloride): This component is fundamentally responsible for complexing with the negatively charged nucleic acid cargo (mRNA, siRNA, etc.).[3][4] During formulation at an acidic pH, the primary amine of tridecylamine becomes protonated, facilitating electrostatic interaction and encapsulation of the payload.[2] Upon cellular uptake into the endosome, the sustained positive charge is thought to interact with anionic endosomal lipids, disrupting the membrane and enabling the release of the cargo into the cytoplasm.[5]

• Helper Phospholipid (e.g., DSPC): Contributes to the structural integrity of the lipid bilayer.[1][2]

• Cholesterol: Acts as a stabilizing agent, filling gaps in the lipid layer to modulate membrane fluidity and rigidity, which can enhance stability in circulation.[2][6]

• PEG-Lipid: A polyethylene glycol-conjugated lipid that resides on the LNP surface, providing a steric barrier that prevents aggregation and reduces protein binding, thereby increasing circulation time.[1][6]

The molar ratio of these components is a critical determinant of the LNP's physicochemical properties and in vivo performance.[7] The concentration of the cationic lipid, in particular, directly influences particle size, surface charge (zeta potential), encapsulation efficiency, and potential toxicity. While many modern formulations utilize ionizable lipids with a pKa between 6.0 and 7.0 to minimize toxicity at physiological pH[3], permanently charged lipids like tridecylamine hydrochloride serve as an excellent, accessible model for demonstrating the optimization process. An excess of cationic lipid can lead to increased toxicity, while an insufficient amount results in poor encapsulation.[3][8] Therefore, a systematic screening process is essential.

The Optimization Workflow: A Rationale-Driven Approach

The goal is to identify a tridecylamine hydrochloride concentration that maximizes nucleic acid encapsulation while maintaining optimal physicochemical properties for delivery. This involves a multi-step, iterative process of formulation, characterization, and analysis.

Caption: Experimental workflow for optimizing tridecylamine hydrochloride concentration.

The core principle is to vary the molar percentage of tridecylamine hydrochloride while adjusting the helper and cholesterol lipids to maintain a total of 100 mol%. The PEG-lipid is typically held at a constant low percentage (e.g., 1.5 mol%). Based on common LNP formulations, a screening range of 30% to 60% for the cationic lipid is a robust starting point.[8]

Expected Impact of Concentration Variation

Understanding the expected outcomes of varying the cationic lipid concentration is key to interpreting the experimental results.

Caption: Relationship between cationic lipid concentration and key LNP attributes.

Detailed Protocols

These protocols assume the use of a microfluidics-based mixing system for reproducible LNP production. All buffers and solutions should be prepared with nuclease-free water.

Protocol 1: Preparation of Stock Solutions

Accurate stock solutions are critical for precise formulation. All lipids should be dissolved in 200-proof ethanol.

Component	Molecular Weight ( g/mol )	Stock Concentration (mg/mL)	Stock Concentration (mM)	Notes
Tridecylamine Hydrochloride	235.84	10	42.4	May require gentle warming to fully dissolve.
DSPC	790.15	10	12.7	A common helper lipid.[2]
Cholesterol	386.65	10	25.9	Ensure it is fully dissolved; may precipitate at high concentrations.
DMG-PEG 2000	~2509	10	~4.0	A common PEG-lipid used for stability.[9]
Aqueous Buffer	N/A	N/A	50 mM	50 mM Sodium Citrate, pH 4.0. For payload dilution.[10]
Storage/Dialysis Buffer	N/A	N/A	1x PBS	Phosphate-Buffered Saline, pH 7.4.

Protocol 2: LNP Formulation via Microfluidic Mixing

This protocol outlines the preparation of four LNP formulations with varying tridecylamine hydrochloride content. The total lipid concentration in the ethanol phase is kept constant.

• Prepare the Lipid-Ethanol Phase: For each formulation, combine the lipid stock solutions in an RNase-free microcentrifuge tube according to the volumes in the table below. Vortex briefly to mix. This creates the organic phase.

Formulation ID	Tridecylamine HCl (mol%)	DMG-PEG 2000 (mol%)	DSPC (mol%)	Cholesterol (mol%)	Vol. Tridecylamine HCl (µL)	Vol. DMG-PEG 2000 (µL)	Vol. DSPC (µL)	Vol. Cholesterol (µL)
LNP-TAH-30	30	1.5	20.0	48.5	17.0	9.0	37.8	45.0
LNP-TAH-40	40	1.5	15.0	43.5	22.6	9.0	28.4	40.4
LNP-TAH-50	50	1.5	10.0	38.5	28.3	9.0	18.9	35.8
LNP-TAH-60	60	1.5	5.0	33.5	34.0	9.0	9.5	31.1

Note: This table is calculated to provide a common starting molar ratio similar to established formulations (e.g., 50/10/38.5/1.5)[9][11] and then adjusted. Volumes are illustrative and should be scaled for the desired final batch volume.

• Prepare the Aqueous Phase: Dilute the nucleic acid payload (e.g., mRNA) in the 50 mM sodium citrate buffer (pH 4.0). The final concentration will depend on the desired nucleic acid-to-lipid ratio. A common starting point is a weight ratio of 1:10 (nucleic acid:total lipid).

• Microfluidic Mixing:

  • Load the lipid-ethanol mixture into the organic phase inlet port of the microfluidic cartridge.

  • Load the nucleic acid-aqueous buffer mixture into the aqueous phase inlet port.

  • Set the system to a flow rate ratio of 1:3 (organic:aqueous) and a total flow rate of 12 mL/min.[12]

  • Initiate mixing and collect the resulting nanoparticle suspension from the outlet port. The solution will appear translucent.

• Buffer Exchange:

  • Immediately following collection, dilute the LNP suspension with 1x PBS (pH 7.4).

  • Perform buffer exchange using a dialysis cassette (e.g., 10 kDa MWCO) against 1x PBS (pH 7.4) for at least 2 hours at 4°C, with one change of buffer. This removes the ethanol and raises the pH, rendering the LNP surface nearly neutral.[11]

  • Recover the purified LNP suspension and store at 4°C.

Protocol 3: LNP Characterization

• Particle Size, PDI, and Zeta Potential by DLS:

  • Dilute a small aliquot of the purified LNP suspension in 1x PBS (pH 7.4).

  • Measure the hydrodynamic diameter (Z-average), Polydispersity Index (PDI), and Zeta Potential using a Malvern Zetasizer or similar instrument.[13][14]

  • Perform measurements in triplicate for each formulation.

• Nucleic Acid Encapsulation Efficiency (EE%):

  • The Quant-iT RiboGreen assay is commonly used for RNA.[13]

  • Prepare two sets of samples for each LNP formulation in a 96-well plate.

  • Set 1 (Total RNA): Add a detergent (e.g., 2% Triton X-100) to the LNP suspension to lyse the particles and release all encapsulated RNA.

  • Set 2 (Free RNA): Use the intact LNP suspension.

  • Add the RiboGreen reagent to all wells. The reagent fluoresces upon binding to RNA.

  • Measure fluorescence on a plate reader (Excitation ~480 nm, Emission ~520 nm).

  • Calculate EE% using the formula: EE% = (Fluorescence_Total - Fluorescence_Free) / Fluorescence_Total * 100

Data Analysis and Interpretation

After characterizing all formulations, tabulate the results to identify the optimal candidate.

Formulation ID	Tridecylamine HCl (mol%)	Z-Average (d.nm)	PDI	Zeta Potential (mV)	EE%
LNP-TAH-30	30	Expected >120	~0.2	Slightly negative	<80%
LNP-TAH-40	40	~100	<0.2	Near zero	>90%
LNP-TAH-50	50	<100	<0.15	Slightly positive	>95%
LNP-TAH-60	60	May increase	~0.2	Positive	>95%

Acceptance Criteria for an Optimized Formulation:

• Z-Average (Size): 70 - 120 nm

• PDI: < 0.2 (indicates a monodisperse population)

• Zeta Potential (at pH 7.4): Near-neutral (-10 mV to +10 mV) is often desired to reduce non-specific binding in vivo.[12]

• Encapsulation Efficiency (EE%): > 90%

Selection Rationale: The ideal formulation is the one with the lowest molar percentage of tridecylamine hydrochloride that still achieves the desired EE% (>90-95%) and physicochemical properties (size < 120 nm, PDI < 0.2). In the example table, LNP-TAH-50 would likely be chosen. While LNP-TAH-60 may also have high EE%, its higher cationic lipid content and more positive zeta potential could lead to increased toxicity without providing additional encapsulation benefits. The LNP-TAH-50 formulation represents the optimal balance between efficacy and safety.

Conclusion

The optimization of cationic lipid concentration is a foundational step in the development of any LNP-based therapeutic. By systematically varying the molar percentage of tridecylamine hydrochloride and rigorously characterizing the resulting nanoparticles for size, PDI, zeta potential, and encapsulation efficiency, researchers can identify a formulation with the ideal balance of properties. This methodical approach ensures the development of a robust and effective delivery vehicle and provides a universal framework applicable to the screening of novel cationic lipids.

References

• Jayaraman, M., et al. (2012). Maximizing the potency of siRNA lipid nanoparticles for hepatic gene silencing in vivo. Angewandte Chemie International Edition, 51(34), 8529-8533. [Link]

• Gaszton, T., et al. (2025). Lipid Nanoparticles: Formulation, Production Methods and Characterization Protocols. Foods, 14(6), 849. [Link]

• Broadest, A. (2022). Innovative lipids for your nucleic acid delivery research. Avanti Polar Lipids. [Link]

• Mistry, J. (2018). Standardized protocols for the formulation of nanoparticles with defined properties. FutForm WP4 – D4.1. [Link]

• Sediq, A., et al. (2026). Identifying Key Factors Affecting mRNA-Lipid Nanoparticles Drug Product Formulation Stability. Pharmaceutics, 18(2), 489. [Link]

• Zhang, D., et al. (2017). Preparation and Optimization of Lipid-Like Nanoparticles for mRNA Delivery. Methods in Molecular Biology, 1445, 157-166. [Link]

• Aun, D., et al. (2025). Preliminary Evaluation of Formulations for Stability of mRNA-LNPs Through Freeze-Thaw Stresses and Long-Term Storage. Preprints.org. [Link]

• Hald, W., et al. (2022). The role of lipid components in lipid nanoparticles for vaccines and gene therapy. Advanced Drug Delivery Reviews, 188, 114416. [Link]

• Wang, Z., et al. (2025). Replacing Helper Lipids With Cationic Lipids Enhances mRNA Lipid Nanoparticles Stability in Solution. Advanced Science, 13(2), e2309117. [Link]

• Wilson, J., et al. (2021). Methods of preparing lipid nanoparticles.

• di Meglio, L., et al. (2023). Evaluating how cationic lipid affects mRNA-LNP physical properties and biodistribution. Journal of Controlled Release, 362, 384-395. [Link]

• Binici, B. (2024). Investigating Potency and Efficacy of mRNA Lipid Nanoparticle Systems and Targeting Lymph Node. CORE. [Link]

• Heyes, J., et al. (2007). Influence of Cationic Lipid Composition on Gene Silencing Properties of Lipid Nanoparticle Formulations of siRNA in Antigen-Presenting Cells. Molecular Therapy, 15(4), 713-720. [Link]

• Ball, R. L., et al. (2016). Achieving long-term stability of lipid nanoparticles: examining the effect of pH, temperature, and lyophilization. International Journal of Nanomedicine, 11, 6743-6752. [Link]

• Belliveau, N. M., et al. (2012). Microfluidic Synthesis of Highly Potent Limit-size Lipid Nanoparticles for In Vivo Delivery of siRNA. Molecular Therapy - Nucleic Acids, 1(8), e37. [Link]

• Sitter, T., et al. (2025). Buffer optimization of siRNA-lipid nanoparticles mitigates lipid oxidation and RNA-lipid adduct formation. Communications Biology, 8(1), 1085. [Link]

• Shcherbakov, D., & Shcherbakova, I. (2024). Composition of lipid nanoparticles for targeted delivery: application to mRNA therapeutics. Frontiers in Nanotechnology, 6, 1485603. [Link]

• Mrksich, K., et al. (2024). Evolution of cationic and ionizable lipid structure in lipid nanoparticles to escape the endosome. Advanced Drug Delivery Reviews, 214, 115446. [Link]

• Zhang, D., et al. (2016). Preparation and Optimization of Lipid-Like Nanoparticles for mRNA Delivery. SciSpace. [Link]

• Le, B., et al. (2017). The Niemann-Pick C1 Inhibitor NP3.47 Enhances Gene Silencing Potency of Lipid Nanoparticles Containing siRNA. Molecular Therapy - Nucleic Acids, 8, 343-353. [Link]

• Arima, H., et al. (2022). Stability Study of mRNA-Lipid Nanoparticles Exposed to Various Conditions Based on the Evaluation between Physicochemical Properties and Their Relation with Protein Expression Ability. Pharmaceutics, 14(10), 2056. [Link]

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• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Composition of lipid nanoparticles for targeted delivery: application to mRNA therapeutics [frontiersin.org]
• 3. avantiresearch.com [avantiresearch.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. mitchell-lab.seas.upenn.edu [mitchell-lab.seas.upenn.edu]
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• 10. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 11. resources.tocris.com [resources.tocris.com]
• 12. mdpi.com [mdpi.com]
• 13. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 14. scispace.com [scispace.com]

Application Note: Preparation and Purification of Tridecylamine Hydrochloride from Primary Tridecylamine

Target Audience: Researchers, Formulation Scientists, and Drug Development Professionals Content Focus: Mechanistic Rationale, Anhydrous Synthesis, and Quality Control

Introduction & Physicochemical Rationale

Tridecylamine (1-tridecanamine) is a 13-carbon primary aliphatic amine widely utilized in the synthesis of anisotropic nanoparticles, self-assembled monolayers (SAMs), and phase-transfer catalysts[1][2]. Converting the free base into its hydrochloride salt (tridecylamine hydrochloride) enhances its oxidative stability, prevents atmospheric degradation, and fundamentally alters its solubility profile, creating a valuable cationic surfactant.

While the conversion of a primary aliphatic amine to its hydrochloride salt is fundamentally a straightforward protonation event, the practical execution with long-chain derivatives requires precise control over phase dynamics. Tridecylamine possesses a highly hydrophobic 13-carbon tail, dictating its solubility in non-polar media. Upon protonation, the molecule transitions into an amphiphilic cationic surfactant. If this reaction is performed in aqueous media without careful stoichiometric control, it can rapidly generate intractable soapy emulsions.

Expert Insight: Executing the protonation in an anhydrous, low-polarity solvent system (such as diethyl ether) is a critical strategic choice. In this environment, the free amine is highly soluble, but the resulting ionic salt is completely insoluble. This solubility differential drives the reaction to absolute completion via Le Chatelier’s principle and induces immediate phase separation, yielding a high-purity crystalline precipitate.

Figure 1: Physicochemical logic driving the anhydrous precipitation of tridecylamine hydrochloride.

Quantitative Data & Material Properties

To ensure accurate stoichiometric calculations and safe handling, the physicochemical properties of the key species are summarized below.

Chemical Species	Molecular Formula	Molar Mass ( g/mol )	Physical State (at 25 °C)	Key Solubility Characteristics
Tridecylamine	C13​H29​N	199.38	Colorless liquid / Low-melting solid	Soluble in ether, methanol; Insoluble in water
Hydrogen Chloride	HCl	36.46	Gas (dissolved in ether)	Soluble in ether, alcohols, water
Tridecylamine Hydrochloride	C13​H30​ClN	235.84	White crystalline solid	Soluble in hot ethanol; Insoluble in ether[3]

Experimental Protocols

Protocol A: Anhydrous Precipitation Method (Recommended for Solid Isolation)

This self-validating protocol utilizes anhydrous conditions to prevent emulsion formation and ensure the isolation of a highly pure, dry powder.

• Preparation of Amine Solution: In a flame-dried 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve 10.0 g (50.1 mmol) of primary tridecylamine in 100 mL of anhydrous diethyl ether.

• Temperature Control: Submerge the flask in an ice-water bath (0–5 °C). Causality: The protonation reaction is highly exothermic. Cooling prevents the volatilization of the low-boiling ether solvent and suppresses unwanted side reactions or discoloration of the amine.

• Acidification: Attach a dropping funnel and add 27.5 mL of 2.0 M HCl in diethyl ether (55.0 mmol, 1.1 eq. slight excess) dropwise over 30 minutes under vigorous stirring. A dense white precipitate of tridecylamine hydrochloride will form immediately upon contact.

• Maturation: Once addition is complete, remove the ice bath and allow the suspension to stir at room temperature for an additional 1 hour to ensure complete salt formation.

• Isolation: Collect the precipitate via vacuum filtration using a Büchner funnel. Wash the filter cake with two 20 mL portions of ice-cold diethyl ether to remove any unreacted free amine and residual HCl.

• Recrystallization (Self-Validation Step): Dissolve the crude solid in a minimum volume of boiling ethanol. Slowly add ethyl acetate (an anti-solvent) dropwise until the solution becomes slightly cloudy, then allow it to cool slowly to room temperature, followed by chilling at 4 °C. Filter the resulting needle-like crystals and dry under high vacuum for 12 hours.

Protocol B: Methanolic Neutralization (For In Situ SAM Preparation)

Adapted from established high-resolution patterning methodologies, this protocol is ideal when the salt is to be used directly in solution for the surface functionalization of self-assembled monolayers[1].

• Solution Preparation: Prepare a 50 mM solution of tridecylamine in HPLC-grade methanol (e.g., 50 mL)[1].

• Acid Addition: Dropwise, add the methanolic amine solution into a larger volume (e.g., 100 mL) of 400 mM aqueous HCl solution[1].

• Stirring & Application: Maintain mild stirring for 30 minutes at room temperature[1]. The resulting solution can be used directly for the immersion of negatively charged substrates to form SAMs without the need for solid isolation[1].

Figure 2: Step-by-step experimental workflow for the anhydrous synthesis of tridecylamine hydrochloride.

Analytical Quality Control

To validate the success of the synthesis, researchers should perform the following checks to ensure the system is self-validating:

• Melting Point Analysis: The purified tridecylamine hydrochloride should exhibit a sharp melting point. A depressed or broad melting range indicates the presence of residual free amine or trapped solvent within the crystal lattice.

• Conductivity (CMC Determination): Because tridecylamine hydrochloride acts as a cationic surfactant, preparing a stock solution in deionized water and measuring specific conductivity across serial dilutions will reveal a sharp inflection point. This inflection strictly corresponds to its Critical Micelle Concentration (CMC), verifying both the identity and the amphiphilic purity of the synthesized salt[2].

References

• Chemical Approach to High-Resolution Patterning on Self-Assembled Monolayers Using Atomic Force Microscope Lithography. ACS Publications - Langmuir. Available at:[Link][1]

• 1-Tridecanamine, hydrochloride (1:1) - Compound Summary. NIH PubChem. Available at:[Link][3]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Tridecylamine | 2869-34-3 | Benchchem [benchchem.com]
• 3. 1-Tridecanamine, hydrochloride (1:1) | C13H30ClN | CID 121293 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Preventing Tridecylamine Hydrochloride (TDA-HCl) Precipitation in Aqueous Buffers

Overview

Tridecylamine hydrochloride (TDA-HCl) is a long-chain aliphatic amine salt frequently utilized in surface chemistry, nanoparticle synthesis, and self-assembled monolayers[1]. Despite being a salt, researchers consistently encounter severe precipitation issues when formulating TDA-HCl in aqueous physiological buffers. This guide provides a definitive, causality-driven approach to troubleshooting and resolving TDA-HCl insolubility.

Diagnostic Workflow

Caption: Diagnostic workflow for identifying and resolving TDA-HCl precipitation in aqueous buffers.

Quantitative Physicochemical Data

Understanding the physical properties of the TDA molecule is critical to predicting its behavior in solution. Below is a summary of key metrics governing its solubility.

Parameter	Value	Reference	Mechanistic Impact on Formulation
Molecular Formula	C₁₃H₂₉N	[2]	The 13-carbon aliphatic chain dictates extreme hydrophobicity and drives micellization.
pKa (at 25°C)	10.63	[2][3]	Demands a formulation pH well below 8.5 to maintain the soluble, positively charged protonated state.
LogP (Octanol/Water)	4.95 - 5.25	[3][4]	High lipophilicity requires physical encapsulation or co-solvents to stabilize the tail in water.
Aqueous Solubility	~0.04 g/L	[4]	The unprotonated free base is practically insoluble; salt formation is mandatory but insufficient alone.

In-Depth Troubleshooting FAQs

Q1: Why does my TDA-HCl solution instantly turn cloudy when I add it to standard PBS (pH 7.4)? A1: This is a classic "salting-out" phenomenon driven by ionic strength, not pH. While TDA has a pKa of 10.63[2], meaning it remains fully protonated and positively charged at pH 7.4, the high concentration of counterions (Cl⁻, PO₄³⁻) in Phosphate-Buffered Saline shields the electrostatic repulsion between the amine headgroups. Because the 13-carbon tail is extremely hydrophobic[4], removing this electrostatic repulsion lowers the Critical Micelle Concentration (CMC) drastically. The system bypasses stable micelle formation and rapidly aggregates into macroscopic, insoluble precipitates.

Q2: My TDA-HCl dissolves in water when heated but precipitates when returning to room temperature. Why? A2: You are observing the Krafft point ( Tk​ ) boundary. For ionic surfactants like TDA-HCl, the Krafft point is the minimum temperature at which the surfactant's solubility equals its CMC. Below this temperature, the thermodynamically favored state is a hydrated crystalline solid, not a dissolved micelle. Due to the long C13 aliphatic chain, TDA-HCl possesses a relatively high Krafft point in aqueous solutions. If your ambient laboratory temperature is below the Tk​ of your specific buffer system, the molecules will crystallize out of solution.

Q3: What excipients are scientifically proven to prevent this precipitation without altering the buffer's pH? A3: To maintain solubility without dropping the pH to unphysiological levels, you must disrupt the hydrophobic tail-tail interactions:

• Macrocyclic Encapsulation: Hydroxypropyl-β-Cyclodextrin (HP-β-CD) is the premier choice. The hydrophobic cavity of the cyclodextrin physically encapsulates the C13 aliphatic tail, while its hydroxyl-rich exterior maintains aqueous solubility. This entirely circumvents the micellization pathway.

• Co-solvents: Adding 5–10% v/v Dimethyl Sulfoxide (DMSO) or Ethanol lowers the dielectric constant of the aqueous phase, thermodynamically stabilizing the hydrophobic tail in solution.

Step-by-Step Methodology: Preparation of a Stable 10 mM TDA-HCl Stock

Objective: Formulate a 10 mM TDA-HCl solution in 1x PBS without precipitation. Causality Focus: Encapsulating the hydrophobic C13 chain before introducing high ionic strength prevents counterion-induced salting-out.

Step 1: Excipient Preparation Dissolve Hydroxypropyl-β-Cyclodextrin (HP-β-CD) in double-distilled water (ddH₂O) to a concentration of 50 mM (a 5:1 molar ratio to TDA-HCl). Causality: A stoichiometric excess ensures complete encapsulation equilibrium favored toward the inclusion complex rather than free TDA tails.

Step 2: Acidification Adjust the HP-β-CD solution to pH 5.0 using 0.1 M HCl. Causality: TDA has a pKa of 10.63[3]. Pre-acidifying the solution guarantees that as TDA-HCl is added, it remains 100% protonated, maximizing its transient ionic solubility to allow cyclodextrin encapsulation.

Step 3: Thermal Integration Slowly add TDA-HCl powder to achieve a 10 mM concentration. Heat the stirring mixture to 45°C for 20 minutes. Causality: Heating surpasses the Krafft point, breaking apart solid crystalline lattices and allowing the free molecules to enter the HP-β-CD cavities.

Step 4: Buffer Introduction While maintaining the temperature at 45°C, slowly titrate in 10x PBS to reach a final 1x concentration. Allow the solution to cool to room temperature (22°C) gradually.

Step 5: System Self-Validation (Crucial) Perform the following two validation checks to confirm thermodynamic stability:

• Filtration Challenge: Pass the cooled solution through a 0.22 µm Polyethersulfone (PES) syringe filter.

  • Validation: If the plunger resists or the membrane clogs, unencapsulated macroscopic aggregates remain. The system has failed; you must restart with a higher HP-β-CD ratio. A successful formulation will filter with zero resistance.

• Thermal Cycling Stress Test: Place the filtered solution at 4°C for 2 hours, then return to room temperature. Measure UV-Vis absorbance at 600 nm.

  • Validation: An OD600​<0.05 confirms the inclusion complexes are thermodynamically stable. If turbidity appears, the system is metastable and requires 5% DMSO as a secondary co-solvent.

References

• Tridecylamine | 2869-34-3 Source: Benchchem URL:2

• Tridecylamine Chemical Properties and Suppliers Source: LookChem URL:3

• SIDS Initial Assessment Profile: Tridecylamine (CAS No. 86089-17-0) Source: OECD URL:4

• Chemical Approach to High-Resolution Patterning on Self-Assembled Monolayers Using Atomic Force Microscope Lithography Source: ACS Publications (Langmuir) URL:1

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Tridecylamine | 2869-34-3 | Benchchem [benchchem.com]
• 3. lookchem.com [lookchem.com]
• 4. hpvchemicals.oecd.org [hpvchemicals.oecd.org]

Technical Support Center: Troubleshooting Tridecylamine Hydrochloride Synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical challenges associated with the synthesis and isolation of tridecylamine hydrochloride (TDA·HCl).

Synthesizing long-chain alkylamine hydrochlorides is deceptively simple on paper: a primary amine reacts with hydrochloric acid to yield an ammonium salt. However, in practice, researchers frequently encounter severely depressed yields, emulsion formation, and product loss. This guide systematically dissects the causality behind these failures, provides a self-validating protocol, and offers targeted troubleshooting strategies.

Mechanistic Overview: The Causality of Yield Loss

The primary driver of yield loss in TDA·HCl synthesis is the amphiphilic nature of the product. Tridecylamine consists of a highly lipophilic 13-carbon aliphatic tail and a polar primary amine head. Upon protonation, the resulting ammonium chloride salt acts as a potent cationic surfactant.

When water is introduced into the system (e.g., by using 37% aqueous HCl), the TDA·HCl ion pairs undergo hydration and self-assemble into micelles or lyotropic liquid crystalline gel phases rather than forming a solid crystalline lattice. This traps the product in a colloidal suspension, making filtration impossible and drastically reducing the recoverable yield. Conversely, if the solvent is too polar (like pure methanol), the salt remains highly solvated, and the yield is lost to the mother liquor[1].

Mechanistic pathway of TDA·HCl crystallization versus micelle-induced gelation.

Standardized Experimental Protocol (Self-Validating)

To achieve >90% yield, the synthesis must be conducted under strictly anhydrous conditions using an anti-solvent precipitation strategy[2],[1]. This protocol incorporates built-in validation checks to ensure the reaction equilibrium is driven to completion.

Materials Required

• n-Tridecylamine (TDA), ≥98% purity

• Anhydrous Methanol (HPLC grade)

• Anhydrous HCl in Methanol (e.g., 1.25 M to 400 mM solutions) or HCl gas

• Diethyl Ether or Ethyl Acetate (Anhydrous, for precipitation/washing)

Step-by-Step Methodology

• Dissolution (Substrate Preparation): Dissolve 50 mmol of n-tridecylamine in 50 mL of anhydrous methanol.

  • Causality: Methanol provides excellent solubility for the free base while maintaining a low enough viscosity for efficient stirring.

• Neutralization (Exothermic Control): Place the reaction flask in an ice-water bath (0–5 °C). Begin mild magnetic stirring. Dropwise, add a stoichiometric excess (e.g., 55 mmol) of anhydrous HCl in methanol over 30 minutes[1].

  • Causality: Dropwise addition prevents localized thermal spikes from the exothermic acid-base reaction, which can drive undesired solvent boil-off or side reactions.

• Validation Check 1 (pH Monitoring): After addition is complete, spot the solution on wet pH paper. It must register highly acidic (pH 1-2). If not, add additional HCl until acidity is sustained.

• Anti-Solvent Precipitation: Slowly add 150 mL of cold anhydrous diethyl ether (or ethyl acetate) to the reaction mixture while stirring vigorously.

  • Causality: The sudden drop in the solvent system's dielectric constant forces the TDA·HCl out of solution, shifting it from a solvated state into a solid crystalline lattice[3],[2].

• Validation Check 2 (Visual Phase Transition): The solution should rapidly transition from a clear liquid to a thick, turbid white suspension.

• Isolation & Washing: Filter the white precipitate under vacuum. Wash the filter cake thoroughly with cold ethyl acetate (3 × 20 mL) or a cold ethanol/ether mixture[3],[1].

  • Causality: Ethyl acetate and ether are non-solvents for the hydrochloride salt but will readily dissolve and wash away any unreacted lipophilic TDA free base[3],[2].

• Drying: Transfer the solid to a vacuum desiccator. Dry in vacuo at 80 °C for 24 to 72 hours to remove all residual solvent and moisture[1],[4].

  • Validation Check 3 (Weight Constancy): Weigh the product every 12 hours. The drying process is complete only when the mass remains constant, indicating the removal of all hygroscopic moisture.

Troubleshooting & Diagnostics Workflow

If your yield falls below the expected >85% threshold, consult the workflow diagram and the targeted FAQs below to diagnose the failure point.

Troubleshooting workflow for tridecylamine hydrochloride synthesis and precipitation.

Frequently Asked Questions (FAQs)

Q: Why did my reaction form a thick, unfilterable gel instead of a precipitate? A: Gelation is the hallmark of water contamination. Long-chain amine hydrochlorides form lyotropic liquid crystalline phases in mixed aqueous-organic systems. The water strongly hydrates the chloride ion, preventing the formation of a solid lattice. Corrective Action: Do not attempt to filter the gel. Instead, remove all solvent under reduced pressure (rotary evaporation) until a waxy solid remains. Triturate (grind) this residue in anhydrous diethyl ether or ethyl acetate to force crystallization[3],[2]. In the future, strictly use anhydrous HCl gas or HCl in methanol[1].

Q: My yield is stuck at 40-50%, but no gel formed. Where is the rest of the product? A: If the solution remained clear or only slightly cloudy, your product is completely synthesized but remains solubilized in the mother liquor. TDA·HCl has moderate-to-high solubility in pure methanol at room temperature. Corrective Action: You must lower the dielectric constant of the solvent system. Concentrate the methanol solution by 50% under vacuum, cool it to 4 °C, and add a large volume of a non-polar anti-solvent (like diethyl ether or chloroform) to crash out the remaining salt[2].

Q: How do I ensure my filter cake is free of unreacted tridecylamine without dissolving the salt? A: Unreacted free base is highly soluble in organic solvents, whereas the ionic salt is not. Washing the filter cake with cold ethyl acetate is highly effective; it strips away the lipophilic free base and organic impurities while leaving the TDA·HCl intact[3].

Q: The isolated powder turns into a sticky paste when left on the benchtop. Is it degrading? A: It is not degrading; it is absorbing moisture. Alkylamine hydrochlorides are highly hygroscopic. Corrective Action: Always store the final product in a tightly sealed desiccator over a strong desiccant (e.g., P2​O5​ or anhydrous CaCl2​ ). If it becomes a paste, re-dry it in a vacuum oven at 80 °C[4].

Quantitative Data: Solvent Matrix for Precipitation

Selecting the correct solvent system is the single most critical variable in maximizing yield. The table below summarizes the physicochemical dynamics of various solvents used in this synthesis.

Solvent System	Dielectric Constant (ε)	Free Base Solubility	TDA·HCl Solubility	Target Yield	Troubleshooting Notes
Methanol (100%)	32.7	High	Moderate	50–70%	Product remains in mother liquor. Requires concentration and cooling to isolate.
Methanol / Diethyl Ether (1:5)	~9.0	High	Very Low	>90%	Optimal system. Rapid crystallization. Ether acts as a powerful anti-solvent.
Aqueous HCl (37%)	>70.0	Low	High (Micellar)	<40%	Leads to severe emulsion/gel formation. Avoid water entirely.
Ethyl Acetate	6.0	High	Low	>85%	Excellent for washing the filter cake to selectively remove unreacted amine[3].
Chloroform	4.8	High	Low	>80%	Effective non-solvent for the reaction product; useful for crashing out the salt[2].

References

• Title : Chemical Approach to High-Resolution Patterning on Self-Assembled Monolayers Using Atomic Force Microscope Lithography | Langmuir Source : acs.org URL :[Link]

• Title : Metal-Free Synthesis of Heteroaryl Amines or Their Hydrochlorides via an External-Base-Free and Solvent-Free C–N Coupling Protocol | The Journal of Organic Chemistry Source : acs.org URL :[Link]

• Title: US4594452A - Process for the preparation of anhydrous N-(3-chloro-2-hydroxypropyl)

• Title : Ionic liquid electrolytes composed of AlCl3 and primary/secondary alkylamine hydrochlorides with varying alkyl chain lengths Source : kyoto-u.ac.jp URL :[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. US4594452A - Process for the preparation of anhydrous N-(3-chloro-2-hydroxypropyl) trialkylammonium salts - Google Patents [patents.google.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Kyoto University Research Information Repository [repository.kulib.kyoto-u.ac.jp]

Removing unreacted primary amine impurities from tridecylamine hydrochloride

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the purification of tridecylamine hydrochloride. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with removing unreacted primary amine impurities from their synthesized tridecylamine hydrochloride product. Here, you will find troubleshooting advice, frequently asked questions, and detailed experimental protocols to help you achieve the desired purity for your compound.

Troubleshooting Guide & FAQs

This section addresses common issues and questions that arise during the purification of tridecylamine hydrochloride. The answers are designed to provide not only a solution but also a clear understanding of the underlying chemical principles.

Q1: My synthesized tridecylamine hydrochloride appears to be contaminated with unreacted tridecylamine. What is the fundamental principle for separating the free amine from its salt?

A1: The separation of tridecylamine (a free base) from tridecylamine hydrochloride (its salt) is based on the significant difference in their physical and chemical properties, primarily their solubility.[1]

• Tridecylamine (Free Base): This is a long-chain primary amine, CH₃(CH₂)₁₂NH₂. Due to its long, nonpolar alkyl chain, it is generally soluble in nonpolar organic solvents (like hexane, toluene, or diethyl ether) and has very low solubility in water.[2]

• Tridecylamine Hydrochloride (Salt): This is an ammonium salt, CH₃(CH₂)₁₂NH₃⁺Cl⁻. The presence of the ionic ammonium chloride group makes it a salt. Salts are generally polar and therefore have high solubility in polar solvents like water and alcohols (like ethanol or methanol), but very low solubility in nonpolar organic solvents.[3][4]

This difference in solubility is the key to separating the two compounds. You can use a solvent that selectively dissolves the impurity (the free amine) while leaving the desired product (the hydrochloride salt) as a solid. Alternatively, you can use a two-phase liquid-liquid extraction system to separate them based on their partitioning between an aqueous and an organic phase.[1][5]

Q2: What are the recommended methods for removing unreacted tridecylamine from my tridecylamine hydrochloride product?

A2: There are three primary methods we recommend, each with its own advantages depending on the scale of your experiment and the nature of other potential impurities.

• Solvent Washing (Trituration): This is often the simplest and quickest method. It involves washing the solid tridecylamine hydrochloride with a nonpolar organic solvent. The unreacted tridecylamine will dissolve in the solvent, while the polar hydrochloride salt will remain as a solid and can be collected by filtration.

• Recrystallization: This is a powerful technique for achieving high purity. It involves dissolving the impure tridecylamine hydrochloride in a suitable hot solvent and then allowing it to cool slowly. The pure hydrochloride salt will crystallize out of the solution, leaving the impurities (including the more soluble free amine) behind in the solvent.

• Acid-Base Extraction: This is a liquid-liquid extraction technique that is very effective for separating basic impurities from a salt.[1] The impure product is dissolved in a suitable organic solvent, and this solution is then washed with an acidic aqueous solution. The unreacted basic tridecylamine will react with the acid to form its water-soluble salt and move into the aqueous layer, while the tridecylamine hydrochloride (already a salt) remains in the organic layer (depending on the solvent) or can be manipulated to precipitate.

Q3: I'm trying to purify my tridecylamine hydrochloride by recrystallization, but I'm having trouble. Can you provide some guidance?

A3: Recrystallization can sometimes be challenging. Here are some common issues and their solutions:

• Problem: Choosing the right solvent.

  • Solution: A good recrystallization solvent should dissolve the tridecylamine hydrochloride when hot but not when cold. For a polar salt like tridecylamine hydrochloride, polar solvents are a good starting point. Ethanol has been successfully used for the recrystallization of n-tridecylamine chloride monohydrate.[4] You may need to experiment with a single solvent or a binary solvent system (e.g., ethanol/water, isopropanol/hexane) to find the optimal conditions.

• Problem: The product "oils out" instead of crystallizing.

  • Solution: "Oiling out" occurs when the solute comes out of solution above its melting point. This can be addressed by using a larger volume of solvent, using a solvent with a lower boiling point, or by lowering the temperature at which crystallization begins.

• Problem: No crystals are forming upon cooling.

  • Solution: Crystal formation sometimes needs to be induced. Try scratching the inside of the flask with a glass rod at the surface of the solution. You can also add a "seed crystal" (a tiny crystal of pure product) to initiate crystallization.

• Problem: The yield is very low.

  • Solution: A low yield can result from using too much solvent or not allowing sufficient time for crystallization at a low temperature. Ensure the solution is saturated at the boiling point of the solvent and cool the solution slowly, followed by an extended period in an ice bath to maximize crystal formation.

Q4: How do I perform an acid-base extraction to remove the free amine?

A4: Acid-base extraction is a robust method. Here is the general workflow:

• Dissolve the impure tridecylamine hydrochloride in a suitable organic solvent in which it is soluble (e.g., chloroform or dichloromethane).

• Transfer the solution to a separatory funnel.

• Add a dilute aqueous acid solution (e.g., 5% HCl).[5]

• Shake the funnel vigorously to ensure thorough mixing of the two phases, remembering to vent frequently.

• Allow the layers to separate. The unreacted tridecylamine will be protonated by the acid and will be extracted into the aqueous layer as its hydrochloride salt.

• Drain the lower aqueous layer.

• Wash the organic layer with water and then with brine to remove any residual acid and water.

• Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄).

• Filter off the drying agent and evaporate the solvent to obtain the purified tridecylamine hydrochloride.

The following diagram illustrates the principle of this separation:

Caption: Acid-base extraction workflow.

Detailed Experimental Protocols

Here are step-by-step procedures for the recommended purification methods.

Protocol 1: Purification by Solvent Washing (Trituration)

This method is ideal for quickly removing small to moderate amounts of nonpolar impurities.

Workflow Diagram:

Caption: Solvent washing (trituration) workflow.

Procedure:

• Place the impure tridecylamine hydrochloride solid into a flask.

• Add a sufficient amount of a nonpolar solvent (e.g., hexane, heptane, or diethyl ether) to form a slurry. A good starting point is 5-10 mL of solvent per gram of solid.

• Stir the slurry vigorously at room temperature for 15-30 minutes. This allows the unreacted tridecylamine to dissolve in the solvent.

• Collect the solid product by vacuum filtration using a Büchner funnel.

• Wash the solid on the filter paper with a small amount of fresh, cold solvent to remove any remaining dissolved impurities.

• Dry the purified tridecylamine hydrochloride under vacuum to remove all traces of the solvent.

Protocol 2: Purification by Recrystallization

This method is excellent for achieving high purity, especially if the initial product is heavily contaminated.

Procedure:

• Solvent Selection: Choose a suitable solvent or solvent system. As a starting point, ethanol has been shown to be effective.[4]

• Dissolution: Place the impure tridecylamine hydrochloride in a flask and add a minimal amount of the chosen solvent. Heat the mixture to the solvent's boiling point while stirring to dissolve the solid completely. If the solid does not fully dissolve, add small portions of hot solvent until a clear solution is obtained.

• Hot Filtration (Optional): If there are any insoluble impurities, perform a hot gravity filtration to remove them.

• Cooling and Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Then, place the flask in an ice bath to maximize crystal formation.

• Collection of Crystals: Collect the purified crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of cold recrystallization solvent.

• Drying: Dry the crystals under vacuum to remove any residual solvent.

Purity Assessment

After purification, it is crucial to verify the purity of your tridecylamine hydrochloride. A combination of analytical techniques is recommended for a comprehensive assessment.[6]

Analytical Method	Primary Use	Key Insights
HPLC	Quantitative analysis of the main component and impurities.[7][8]	Provides accurate quantification of any remaining free amine and other non-volatile impurities.
GC-MS	Identification and quantification of volatile impurities.[7]	Useful for detecting and identifying volatile organic impurities.
qNMR	Absolute purity determination without a specific reference standard.[6][7]	A primary analytical method that can give a highly accurate purity value by comparing the analyte signal to that of a certified internal standard.
Acid-Base Titration	Determines the total amine content.[6]	A simple and cost-effective method to determine the overall purity in terms of basic equivalents, though it doesn't distinguish between different amines.

By employing these troubleshooting strategies, detailed protocols, and analytical methods, you can effectively remove unreacted primary amine impurities and obtain high-purity tridecylamine hydrochloride for your research and development needs.

References

• Google Patents. (n.d.). US2085786A - Process of separating lower alkylamines.
• Google Patents. (n.d.). US2085784A - Process of purifying aminated compounds.

• Wikipedia. (n.d.). Acid–base extraction. Retrieved from [Link]

• MDPI. (2024). A Review on Analytical Techniques for Quantitative Detection of Biogenic Amines in Aquatic Products. Retrieved from [Link]

• HELDA. (n.d.). CHROMATOGRAPHIC DETERMINATION OF AMINES IN FOOD SAMPLES. Retrieved from [Link]

• ResearchGate. (2015). What is the best way to convert my amine compound from the salt form into free amine?. Retrieved from [Link]

• Google Patents. (n.d.). US20070010023A1 - Method of analysis of amine by mass spectrometry.

• YouTube. (2022). How to purify Amine? Grad student asked me. Demonstration and discussion-watch full video to learn. Retrieved from [Link]

• ACS Publications. (2019). Purification of Oleylamine for Materials Synthesis and Spectroscopic Diagnostics for trans Isomers. Retrieved from [Link]

• Environmental Science & Technology. (2025). Synergistic Control of Amine Emissions and Material Balance for Chemical CO2 Capture with Novel Solvents. Retrieved from [Link]

• Google Patents. (n.d.). US20200001227A1 - Apparatus and method for recovering an amine solvent from an acid gas stream.

• Sciencemadness Discussion Board. (2007). Methylamine Purification. Retrieved from [Link]

• ResearchGate. (n.d.). Purification of Oleylamine for Materials Synthesis and Spectroscopic Diagnostics for trans Isomers. Retrieved from [Link]

• Reddit. (2023). What is the best way of making free amina base from its salt?. Retrieved from [Link]

• (n.d.).

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved from [Link]

• PubMed. (2019). Hot melt extrusion of heat-sensitive and high melting point drug: Inhibit the recrystallization of the prepared amorphous drug during extrusion to improve the bioavailability. Retrieved from [Link]

• PMC. (n.d.). n-Tridecylamine chloride monohydrate. Retrieved from [Link]

• ResearchGate. (2021). How to recrystallization amine compound and it is not soluble in common organic solvents. Retrieved from [Link]

• (2019). Chemical cleaning for removal of amine plant scaling.

• ResearchGate. (n.d.). Purification of aqueous amine solvents used in post combustion CO2 capture: A review. Retrieved from [Link]

• Google Patents. (n.d.). CA2023057A1 - Process for reducing the content of primary and secondary amine in a tertiary amine.
• Google Patents. (n.d.). US5632898A - Method for removing unreacted electrophiles from a reaction mixture.

• PMC. (n.d.). Transition metal-free catalytic reduction of primary amides using an abnormal NHC based potassium complex: integrating nucleophilicity with Lewis acidic activation. Retrieved from [Link]

• Indian Journal of Pharmaceutical Sciences. (2016). Determination of Dimethylamine and Triethylamine in Hydrochloride Salts of Drug Substances by Headspace Gas Chromatography using. Retrieved from [Link]

• (n.d.).

• ResearchGate. (2014). How do I get rid of triethyl amine in a reaction?. Retrieved from [Link]

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• 2. Tridecylamine | 2869-34-3 | Benchchem [benchchem.com]
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• 5. echemi.com [echemi.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. mdpi.com [mdpi.com]

Improving tridecylamine hydrochloride solubility at room temperature

Welcome to the Technical Support Center for aliphatic amine solubilization. As a Senior Application Scientist, I have designed this guide to address the specific thermodynamic and chemical barriers associated with long-chain amine hydrochlorides.

Tridecylamine hydrochloride (C₁₃H₂₇NH₂·HCl) presents unique solubility challenges at room temperature. Because of its 13-carbon hydrophobic tail and highly polar ionic headgroup, it exhibits complex phase behaviors depending on the solvent dielectric constant, temperature, and pH. This guide decodes the causality behind these behaviors and provides self-validating protocols to achieve stable, room-temperature solutions.

Part 1: Core Troubleshooting & FAQs

Q1: Why does tridecylamine hydrochloride stubbornly precipitate in aqueous buffers at room temperature? A1: The primary culprit is the Krafft temperature (the minimum temperature at which a surfactant forms micelles). For a slightly shorter homolog like dodecylamine hydrochloride, the Krafft point is 17–18 °C in distilled water, and it increases significantly in the presence of salts[1]. Because tridecylamine has a longer (C13) alkyl chain, its Krafft point is inherently higher—often exceeding standard room temperature (20–25 °C)[1]. Below this thermodynamic boundary, the crystal lattice energy of the solid salt is stronger than the hydration energy of the monomer, preventing micellization and resulting in precipitation. To solubilize it at room temperature, you must artificially lower the effective Krafft point using co-solvents or complexing agents.

Q2: My experimental protocol requires a pH of 11.0, but the tridecylamine hydrochloride crashes out immediately. What is the mechanism behind this? A2: This is a classic acid-base equilibrium issue. The pKa of long-chain primary aliphatic amines is approximately 10.63[2].

• Below pH 10.63: The amine is protonated (positively charged), maximizing its polarity and allowing it to interact with water or polar co-solvents[2].

• Above pH 10.63: The amine is deprotonated, converting into its neutral free-base form[2]. This neutral form is extremely lipophilic and exhibits near-zero aqueous solubility, causing immediate colloidal aggregation and precipitation[3].

Q3: I need to dissolve the salt in a non-polar organic solvent for a chemical synthesis, but it remains a cloudy suspension in cyclohexane. How can I improve this? A3: While the C13 tail is highly non-polar, the hydrochloride headgroup remains an ion pair. Solvents with absolutely no dipole moment (like cyclohexane) cannot solvate this ionic headgroup. The efficacy of non-polar solvents for long-chain amine hydrochlorides scales with their ability to participate in dipole-dipole or hydrogen-bonding interactions[4]. You must switch to a solvent with a higher polarizability or slight dipole moment, such as chloroform, which is highly effective at solvating the ion pair[4].

Part 2: Quantitative Data & Phase Behavior

To optimize your experimental design, reference the following tables which summarize the physicochemical boundaries of long-chain amine hydrochlorides.

Table 1: Solvent Efficacy for Long-Chain Amine Hydrochlorides (Organic Systems) Causality: Solvents are ranked by their ability to solvate the ion-pair headgroup while accommodating the hydrophobic tail[4].

Solvent System	Relative Polarity / Dipole	Solubilization Efficacy	Mechanistic Reason
Cyclohexane	Zero	Lowest	Cannot solvate the HCl ion pair; severe aggregation.
Carbon Tetrachloride	Very Low	Low	Minimal polarizability; insufficient headgroup interaction.
Benzene	Low (Pi-electron cloud)	Medium	Pi-electrons offer weak interactions with the cationic head.
Chloroform	Moderate Dipole	Highest	Strong dipole-dipole interactions perfectly solvate the ion pair.

Table 2: pH-Dependent Phase Behavior (Aqueous Systems) Causality: Driven by the pKa (~10.63) of the primary amine group[2].

Solution pH	Dominant Species	Charge State	Room Temp Aqueous Solubility
pH < 7.0	Tridecylamine·HCl	Cationic (+1)	Moderate (Requires co-solvent below Krafft point)
pH 7.0 - 9.0	Tridecylamine·HCl	Cationic (+1)	Moderate (Requires co-solvent below Krafft point)
pH 10.63	50% Ionized / 50% Neutral	Mixed	Poor (Onset of heavy precipitation)
pH > 11.0	Tridecylamine (Free Base)	Neutral (0)	Insoluble (Forms oily aggregates or solid precipitate)

Part 3: Verified Experimental Protocols

The following methodologies are designed as self-validating systems. Do not proceed to your primary experiment without passing the validation step.

Protocol A: Room-Temperature Aqueous Solubilization via Co-Solvent

Purpose: To dissolve tridecylamine hydrochloride in an aqueous buffer at room temperature by lowering the dielectric constant of the solvent mixture, thereby bypassing the Krafft point barrier.

• Stock Preparation: Weigh the required mass of tridecylamine hydrochloride powder.

• Organic Solvation: Dissolve the powder entirely in anhydrous Ethanol or DMSO to create a 10x concentrated stock. Causality: The organic solvent disrupts the crystal lattice without requiring heat.

• Buffer Equilibration: Ensure your target aqueous buffer is adjusted to pH 7.4 (strictly below the 10.63 pKa limit).

• Dropwise Addition: Place the aqueous buffer on a magnetic stirrer at 500 RPM. Add the concentrated organic stock dropwise into the vortex. The final co-solvent concentration should be between 10% and 20% v/v.

• Self-Validation Step: Measure the Optical Density (OD) of the final solution at 600 nm using a spectrophotometer.

  • Pass: OD₆₀₀ < 0.05 (Solution is optically clear; true solubilization achieved).

  • Fail: OD₆₀₀ > 0.05 (Colloidal aggregates present; increase co-solvent ratio by 5%).

Protocol B: Organic-Free Aqueous Solubilization via Complexation

Purpose: To achieve aqueous solubility at room temperature for sensitive biological assays where organic co-solvents (like DMSO/EtOH) are toxic.

• Host Preparation: Prepare a 20% (w/v) solution of Hydroxypropyl-β-Cyclodextrin (HP-β-CD) in deionized water.

• Molar Matching: Add tridecylamine hydrochloride to the HP-β-CD solution at a 1:2 molar ratio (Amine:Cyclodextrin). Causality: The hydrophobic C13 tail inserts into the lipophilic cavity of the cyclodextrin, while the hydrophilic exterior of the cyclodextrin maintains aqueous solubility.

• Agitation: Sonicate the mixture in a water bath at room temperature for 30 minutes until visually clear.

• Self-Validation Step: Centrifuge the sample at 10,000 x g for 10 minutes. Carefully decant the supernatant and analyze it via conductometry. A stable, elevated conductivity reading (compared to pure water) confirms the amine hydrochloride is fully complexed and solubilized as an active ion pair, rather than resting as micro-crystals in the pellet.

Part 4: Mechanistic Workflows & Phase Diagrams

Workflow for selecting tridecylamine hydrochloride solubilization strategies.

Phase transitions of tridecylamine hydrochloride based on pH and Krafft point.

References

• Benchchem. "Addressing solubility issues of Trioctylamine hydrochloride in non-polar solvents.
• Benchchem. "Technical Support Center: Overcoming Didodecylamine Solubility Issues in Experimental Settings.
• Benchchem. "Tridecylamine | 2869-34-3.
• Gcms.cz. "Stir Bar Sorptive Extraction: Recovery of Organic Acids and Amines.

Sources

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. gcms.cz [gcms.cz]
• 4. benchchem.com [benchchem.com]

Technical Support Center: Troubleshooting Tridecylamine Hydrochloride Emulsions

Welcome to the Formulation Support Center. As a Senior Application Scientist, I frequently encounter challenges regarding the stabilization of oil-in-water (O/W) emulsions using primary amine salts like tridecylamine hydrochloride (TDA-HCl). TDA-HCl is a highly effective cationic surfactant due to its 13-carbon hydrophobic tail and protonated amine headgroup. However, its performance is strictly governed by the physical chemistry of the continuous phase—specifically pH, ionic strength, and thermal history.

This guide provides a causality-driven approach to diagnosing and resolving emulsion failures, ensuring your experimental protocols are robust and self-validating.

Mechanistic Overview of TDA-HCl Emulsions

To troubleshoot effectively, we must first understand the causality of emulsion stability.1[1]. This creates an electrical double layer, preventing droplet coalescence via electrostatic repulsion. Altering the environment disrupts this delicate balance.

Logical flow of TDA-HCl emulsion stability and failure mechanisms.

Quantitative Troubleshooting Matrix

When an emulsion fails, visual and analytical data provide the first clues. The table below summarizes the quantitative indicators of instability and their corresponding physical causes.

Failure Mode	Visual Observation	Analytical Indicator (e.g., DLS, Zeta Potential)	Root Cause	Corrective Action
Flocculation	Cloudy, lumpy aggregates; reversible upon mild agitation.	Bimodal size distribution; Zeta potential drops below +30 mV.	High ionic strength compressing the electrical double layer.	Reduce buffer salt concentration; use deionized water.
Coalescence	Irreversible formation of large oil droplets; distinct oil layer.	2[2].	Insufficient surfactant coverage or loss of interfacial film elasticity.	Increase TDA-HCl concentration slightly; check for pH drift.
Phase Separation	Complete separation into distinct oil and water layers.	Zeta potential approaches 0 mV; sharp decrease in viscosity.	pH > 7 causing TDA-HCl deprotonation to neutral TDA.	Acidify the continuous phase (pH 4-5) using 0.1 M HCl.
Creaming	Dispersed phase rises to the top without merging.	Turbiscan shows backscatter changes at the top of the vial.	Density mismatch between phases; droplet size too large.	Increase continuous phase viscosity; optimize homogenization.

Frequently Asked Questions (FAQs)

Q1: Why does my TDA-HCl emulsion break completely when I adjust the formulation pH to 7.4 for physiological studies? Answer: TDA-HCl is the hydrochloride salt of a primary alkylamine. Its emulsifying power relies entirely on the protonated amine headgroup (-NH3+), which provides the necessary hydrophilic-lipophilic balance (HLB) and electrostatic repulsion.3[3]. Without the charged headgroup, the surfactant migrates entirely into the oil phase, destroying the interfacial electrical double layer and causing immediate coalescence and viscosity loss. For physiological pH formulations, TDA-HCl must be co-formulated with a non-ionic steric stabilizer (e.g., PEGylated lipids).

Q2: I am using the correct pH (pH 4.5), but my emulsion is flocculating. What is causing this? Answer: If the pH is correct, the likely culprit is the ionic strength of your aqueous phase. Cationic emulsions are highly sensitive to counterions. High salt concentrations shield the electrostatic repulsion between droplets—a phenomenon known as Debye length compression. 4[4]. To resolve this, formulate your initial emulsion in deionized water or a very low-molarity buffer and ensure the zeta potential remains above +30 mV.

Q3: How do I determine the optimal concentration of TDA-HCl for my specific oil phase? Answer:5[5]. To find the optimal concentration, perform a self-validating concentration sweep (e.g., 0.1%, 0.5%, 1.0%, and 1.5% w/v TDA-HCl). Measure the droplet size distribution and zeta potential. The optimal concentration is the lowest amount that achieves a monodisperse droplet size (PDI < 0.2) and a stable zeta potential plateau.

Standard Operating Procedure: Preparation of a Stable TDA-HCl O/W Emulsion

To ensure reproducibility and scientific integrity, follow this self-validating protocol. This method ensures that the surfactant is fully activated before emulsification.

Step-by-step experimental workflow for TDA-HCl O/W emulsion preparation.

Step-by-Step Methodology:

• Aqueous Phase Preparation: Weigh the required amount of TDA-HCl (e.g., 1.0% w/v) and disperse it in deionized water. Adjust the pH to 4.0 - 5.0 using 0.1 M HCl to ensure complete protonation of the amine. Stir magnetically at 300 RPM.

• Thermal Equilibration: Heat the aqueous phase to 50°C. This temperature is crucial because it ensures the TDA-HCl is above its Krafft temperature, maximizing its solubility and mobility. Heat the chosen oil phase (e.g., mineral oil or squalene) to 50°C in a separate beaker.

• Pre-emulsification: Slowly add the heated oil phase to the aqueous phase dropwise while maintaining continuous magnetic stirring (500 RPM) to form a coarse pre-emulsion.

• High-Shear Homogenization: Immediately transfer the mixture to a rotor-stator high-shear homogenizer. Process at 10,000 RPM for 5 minutes. The high energy input is required to disrupt the oil into fine droplets, allowing the TDA-HCl to rapidly adsorb at the newly created interfaces.

• Cooling and Validation: Rapidly cool the emulsion to room temperature (25°C) using an ice bath to lock in the droplet size and prevent Ostwald ripening. Validate the emulsion by measuring the droplet size via Dynamic Light Scattering (DLS) and confirming the zeta potential is > +30 mV.

References

• Benchchem Technical Support Team. "Tridecylamine | 2869-34-3 - Benchchem: An In-depth Technical Guide to the Surfactant Properties of Tridecylamine." Benchchem. 1

• ResearchGate. "Breaking of a cationic amine oil-in-water emulsion by pH increasing: Rheological monitoring to modelize asphalt emulsion rupture." ResearchGate. 3

• Biolin Scientific. "Emulsion instability phenomena – reasons and prevention." Biolin Scientific. 4

• Entegris. "Emulsion Stability." Entegris. 2

• ACS Omega. "Stability, Rheological Behavior, and pH Responsiveness of CTAB/HCl Acidic Emulsion: Experimental Investigation." ACS Publications.5

Sources

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• 2. entegris.com [entegris.com]
• 3. researchgate.net [researchgate.net]
• 4. biolinscientific.com [biolinscientific.com]
• 5. pubs.acs.org [pubs.acs.org]

Technical Support Center: Refining Crystallization Methods for High-Purity Tridecylamine Hydrochloride

Welcome to the technical support center for the crystallization of tridecylamine hydrochloride. This guide is designed for researchers, scientists, and drug development professionals who are working to achieve high-purity crystalline material. We will move beyond simple protocols to explore the underlying principles and provide robust troubleshooting strategies to overcome common challenges in the laboratory.

The Challenge of Purity in Amine Salt Crystallization

Tridecylamine hydrochloride, as a long-chain alkylamine salt, presents unique crystallization challenges. Its amphiphilic nature—a polar hydrochloride head and a long nonpolar alkyl tail—influences its solubility and crystal packing behavior.[1] The primary goal of crystallization is not just to solidify the product but to act as a powerful purification step, selectively separating the desired compound from process-related impurities such as unreacted starting materials or byproducts.[2][3] Achieving a final product with high purity and a well-defined crystalline form is critical for consistency, stability, and performance in downstream applications.

This guide provides field-proven insights and detailed protocols to help you refine your crystallization methods and achieve your purity targets consistently.

Troubleshooting Guide: Common Crystallization Issues

This section addresses the most frequent problems encountered during the crystallization of tridecylamine hydrochloride in a direct question-and-answer format.

Question 1: I've followed the initial procedure, but no crystals are forming. What's going wrong?

Answer: The failure to form crystals is almost always due to the solution not being sufficiently supersaturated, or a high nucleation energy barrier preventing the initial formation of crystal seeds.

Troubleshooting Steps & Explanations

Potential Cause	Scientific Rationale	Recommended Solution(s)
Insufficient Supersaturation	Crystallization occurs when the concentration of the solute exceeds its solubility limit at a given temperature. If the solution is not supersaturated, there is no thermodynamic driving force for crystal formation.	1. Slow Solvent Evaporation: Reduce the volume of the solvent by gentle heating or under a stream of inert gas (e.g., nitrogen) to increase the concentration.[4] 2. Further Cooling: Lower the temperature of the solution. The solubility of most amine hydrochlorides decreases significantly at lower temperatures.[4][5] Consider using an ice bath or refrigeration.
High Nucleation Barrier	The spontaneous formation of a stable crystal nucleus (nucleation) requires overcoming a significant energy barrier. Sometimes, even a supersaturated solution will not crystallize without an initial trigger.	1. Induce Nucleation: Scratch the inside of the flask with a glass rod just below the solvent line. The microscopic scratches provide a high-energy surface that facilitates nucleation.[4] 2. Seed Crystals: If available from a previous batch, add one or two tiny, perfect seed crystals to the supersaturated solution. This bypasses the nucleation step entirely.[4]
Inappropriate Solvent System	The chosen solvent may be too good, keeping the compound soluble even at low temperatures. Conversely, if the solvent is too poor, the compound may have precipitated amorphously before it could crystallize.	1. Anti-Solvent Addition: If the compound is dissolved in a good solvent (e.g., ethanol), slowly add a miscible "anti-solvent" in which it is insoluble (e.g., diethyl ether or hexane) until persistent turbidity is observed.[6][7] Then, add a drop of the good solvent to clarify and allow it to cool slowly.

Question 2: My product is separating as an oil instead of a solid. How do I fix this "oiling out"?

Answer: "Oiling out" occurs when the solute separates from the solution as a liquid phase rather than a crystalline solid.[4] This typically happens when a highly concentrated solution is cooled too rapidly or when significant impurities are present, which can depress the melting point of the solid form.

Troubleshooting Steps & Explanations

Potential Cause	Scientific Rationale	Recommended Solution(s)
Solution is Too Concentrated	At the point of saturation, the temperature of the solution is above the melting point of the solvated solid. The solute therefore separates as a supercooled liquid (oil).	1. Dilute the Solution: Add more of the primary solvent to the mixture, gently heat to redissolve the oil completely, and then attempt to recrystallize by cooling slowly.[4]
Cooling Rate is Too Fast	Rapid cooling can cause the solution to become supersaturated so quickly that the molecules do not have time to orient themselves into an ordered crystal lattice, leading to phase separation as a disordered liquid.	1. Slow Down Cooling: Allow the flask to cool to room temperature on the benchtop, insulated from the surface, before transferring to a colder environment. An inverted beaker over the flask can create an insulating atmosphere.[8]
High Level of Impurities	Impurities can interfere with crystal lattice formation and lower the melting point of the eutectic mixture, favoring the formation of an oil.[9][10]	1. Pre-Purification: If the crude material is heavily contaminated, consider a preliminary purification step. This could involve an activated charcoal treatment to remove colored impurities or a pre-extraction.[6] 2. Isolate and Redissolve: If an oil has already formed, try to cool it further to see if it solidifies. If it does, you can then redissolve this semi-purified material in fresh hot solvent and attempt recrystallization again.

Question 3: My crystal yield is very low. How can I improve it?

Answer: A low yield typically indicates that a significant amount of the product remains dissolved in the mother liquor after filtration.[8] This is often a result of using too much solvent or not cooling the solution to a low enough temperature.

Troubleshooting Steps & Explanations

Potential Cause	Scientific Rationale	Recommended Solution(s)
Excessive Solvent Used	Using more than the minimum amount of hot solvent required to dissolve the solid means that a larger quantity of the compound will remain soluble when the solution is cooled.[8]	1. Concentrate the Mother Liquor: After filtering the initial crop of crystals, carefully evaporate a portion of the solvent from the filtrate and cool it again to obtain a second crop of crystals. Note that this second crop may be less pure.
Incomplete Crystallization	The final cooling temperature may not be low enough to maximize the precipitation of the product.	1. Extend Cooling Time/Lower Temperature: Ensure the crystallization mixture has reached thermal equilibrium at the lowest practical temperature (e.g., in an ice-water bath for 30-60 minutes) before filtration.
Premature Filtration	Filtering the solution before crystallization is complete will naturally lead to a lower yield.	1. Check for Completeness: Before filtering, hold the flask up to a light source. You should see a suspension of crystals. If you see more crystals forming as you swirl, the process is not yet complete.

Question 4: The final purity is insufficient. What are the best strategies for removing persistent impurities?

Answer: Insufficient purity after a single crystallization is common if the impurities have similar solubility profiles to the target compound or if the crystallization was performed too quickly, leading to the inclusion of impurities in the crystal lattice.[8][11]

Troubleshooting Steps & Explanations

Potential Cause	Scientific Rationale	Recommended Solution(s)
Co-crystallization of Impurities	Impurities with similar structures or properties can be incorporated into the growing crystal lattice, particularly during rapid growth.[3]	1. Perform a Second Recrystallization: Dissolve the obtained crystals in the minimum amount of fresh, hot solvent and repeat the slow cooling process. This is often the most effective way to improve purity. 2. Change the Solvent System: Crystallizing from a different solvent can alter the relative solubilities of your product and the impurity, potentially leaving the impurity behind in the mother liquor. For amine hydrochlorides, switching between alcohols like ethanol and isopropanol can be effective.[6][12]
Insoluble Impurities	The crude material may contain impurities that are insoluble in the hot crystallization solvent.	1. Hot Filtration: After dissolving your crude product in the hot solvent, perform a gravity filtration while the solution is still hot to remove any insoluble materials before allowing the filtrate to cool.
Adsorbed Impurities	Some impurities, especially colored ones, can adsorb to the surface of the crystals.	1. Activated Charcoal Treatment: Add a very small amount of activated charcoal to the hot solution before the hot filtration step. The charcoal will adsorb many polar and colored impurities. Use sparingly, as it can also adsorb your product.[6] 2. Thorough Washing: After filtering the cold crystal slurry, wash the filter cake with a small amount of ice-cold, fresh solvent to rinse away any residual mother liquor containing dissolved impurities.

Frequently Asked Questions (FAQs)

Q1: How do I select the best solvent for recrystallizing tridecylamine hydrochloride? A1: The ideal solvent is one in which tridecylamine hydrochloride has high solubility at elevated temperatures but low solubility at room temperature or below.[4] Given its nature as a salt, polar protic solvents are excellent starting points.

• Ethanol: A common choice, often used in the initial preparation of the salt.[13] It provides a good solubility gradient with temperature.

• Isopropanol (2-Propanol): Often preferred for recrystallizing hydrochloride salts as it can be less soluble than ethanol, potentially leading to higher recovery.[6]

• Methanol/Water Mixtures: Can be effective, but care must be taken as amine hydrochlorides can be quite soluble in water, which might reduce yield.[7] The water content needs to be carefully controlled.

• n-Butyl Alcohol: A good option for removing highly polar impurities like ammonium chloride, which has very low solubility in it.[12]

Q2: What is the impact of the cooling rate on crystal quality? A2: The cooling rate directly controls the level of supersaturation. A slow cooling rate maintains a low level of supersaturation, which favors the growth of larger, more perfect crystals and minimizes the incorporation of impurities.[8] Rapid cooling ("crashing out") leads to high supersaturation, causing rapid nucleation and the formation of small, often impure, crystals.[8]

Q3: What are the best methods for drying the final crystals? A3: Proper drying is crucial to remove residual solvent.

• Air Drying: After filtration, the crystals can be left on the filter paper (covered to prevent dust contamination) to air dry. This is slow but gentle.

• Vacuum Filtration: Leaving the crystals on the Büchner funnel with the vacuum running for an extended period will pull air through the filter cake, accelerating drying.[14]

• Vacuum Oven: For the most thorough drying, place the crystals in a vacuum oven at a mild temperature (e.g., 40-50°C).[14] Ensure the temperature is well below the compound's melting point to avoid decomposition.

• Desiccator: Storing the crystals in a desiccator over a drying agent (e.g., P₂O₅ or Drierite) is also effective, especially under vacuum.[14]

Q4: Which analytical techniques are recommended for assessing the purity of tridecylamine hydrochloride? A4: A multi-technique approach is best for a comprehensive purity assessment.

• Gas Chromatography (GC-FID): An excellent method for quantifying the purity of amines and detecting volatile impurities. The hydrochloride salt may need to be converted back to the free base or derivatized prior to injection.[2]

• Potentiometric Titration: A classical and reliable method for determining the assay of the amine salt by titrating it with a standardized base.[2]

• Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR spectroscopy can confirm the structure of the compound and identify and quantify organic impurities.

• Karl Fischer Titration: The definitive method for accurately determining water content, which is a critical parameter for overall purity assessment.[15]

Visualized Workflow: Troubleshooting Crystallization

The following diagram illustrates a logical decision-making process when troubleshooting common crystallization issues.

Caption: A decision tree for troubleshooting common crystallization outcomes.

Detailed Experimental Protocols

Protocol 1: High-Purity Recrystallization of Tridecylamine Hydrochloride

This protocol describes a general method for purifying crude tridecylamine hydrochloride using slow cooling crystallization from isopropanol.

Materials:

• Crude tridecylamine hydrochloride

• Isopropanol (2-Propanol), reagent grade

• Erlenmeyer flask

• Heating source (hot plate with water bath)

• Büchner funnel and filter flask

• Filter paper

Procedure:

• Dissolution: Place the crude tridecylamine hydrochloride in an Erlenmeyer flask. Add a minimal amount of isopropanol. Gently heat the mixture in a water bath with stirring until the solid dissolves completely.

• Achieving Saturation: If the solid dissolves too easily, add more crude material until the hot solution is saturated. If the solid does not dissolve, add small portions of hot isopropanol until it just dissolves. The goal is to create a saturated solution at the boiling point of the solvent.

• Slow Cooling: Remove the flask from the heat, cover it with a watch glass, and allow it to cool slowly to room temperature on a benchtop. Do not disturb the flask during this period to allow for the formation of large, well-defined crystals.[8]

• Maximizing Yield: Once the flask has reached room temperature, place it in an ice-water bath for at least 30 minutes to maximize crystal precipitation.

• Crystal Collection: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected crystals (the "filter cake") with a small volume of ice-cold isopropanol to rinse away any remaining impurities from the mother liquor.

• Drying: Leave the crystals on the funnel under vacuum for 15-20 minutes to pull air through and partially dry them. For final drying, transfer the crystals to a watch glass and dry in a vacuum oven at 40-50°C until a constant weight is achieved.[14]

Protocol 2: Purity Assessment by Gas Chromatography (GC-FID)

This protocol outlines a method for determining the purity of tridecylamine hydrochloride by converting it to the free base for analysis.

Instrumentation:

• Gas chromatograph with a Flame Ionization Detector (GC-FID)

• DB-5 or similar non-polar capillary column

Reagents & Sample Preparation:

• Sample Solution: Accurately weigh about 25 mg of the dried tridecylamine hydrochloride crystals into a vial.

• Basification: Add 1 mL of an organic solvent (e.g., dichloromethane) and 0.5 mL of a 1M NaOH solution to the vial. Cap tightly and vortex for 1-2 minutes to convert the hydrochloride salt to the free tridecylamine, which will partition into the organic layer.

• Extraction: Allow the layers to separate. Carefully transfer the organic (bottom) layer to a clean GC vial for analysis.

• GC Analysis:

  • Injector Temperature: 250°C

  • Detector Temperature: 300°C

  • Oven Program: Start at 100°C, hold for 2 minutes, then ramp at 15°C/minute to 280°C and hold for 5 minutes.

  • Carrier Gas: Helium or Hydrogen.

• Data Analysis: Determine the purity by calculating the peak area percentage. The purity is the peak area of tridecylamine divided by the total area of all peaks, multiplied by 100.[2]

References

• Bredenkamp, M. W., & Rademeyer, M. (2010). n-Tridecylamine chloride monohydrate. Acta Crystallographica Section E: Structure Reports Online, 66(11), o2831. [Link]

• Fuson, R. C., & Zirkle, C. L. (1955). Methylamine Hydrochloride. Organic Syntheses, Coll. Vol. 3, p.576 (1955); Vol. 29, p.69 (1949). [Link]

• Tan, P., et al. (2020). Impact of impurities on crystal growth. Nature Communications. [Link]

• Sandoz AG. (2007). Crystallization of hydrohalides of pharmaceutical compounds.
• American Cyanamid Company. (1987). Recovery of amines from by-product chloride salts.

• Various Authors. (2017). Purification of organic hydrochloride salt? ResearchGate. [Link]

• Nichols, L. (2022). 3.6F: Troubleshooting. Chemistry LibreTexts. [Link]

• Childs, S. L., et al. (2004). Crystal Engineering Approach To Forming Cocrystals of Amine Hydrochlorides with Organic Acids. Journal of the American Chemical Society, 126(41), 13335-13342. [Link]

• Bredenkamp, M. W., & Rademeyer, M. (2010). n-Tridecylamine chloride monohydrate. ResearchGate. [Link]

• Kubota, N. (2001). Effect of Impurities on the Growth Kinetics of Crystals. ResearchGate. [Link]

• Various Authors. (2023). fastest way to dry crystals? Reddit r/chemistry. [Link]

• Costa, C. A. E., & de Matos, J. S. (2001). Effect of impurities on the crystal growth from solutions A new kinetic model. SciSpace. [Link]

• Chew, J. W. (2007). Effects of impurities on crystal growth processes. ScholarBank@NUS. [Link]

• Zhang, Y., et al. (2024). Measurement, Correlation, and Analysis of the Solubility of Triethylamine Hydrochloride in ten Pure Solvents. ResearchGate. [Link]

• Various Authors. (2016). How the impurities in the solute can affect the induction time during crystallization. ResearchGate. [Link]

• Sandoz AG. (2010). method for salt preparation.

• Zhang, Y., et al. (2024). Solubility Determination and Model Evaluation of Triethylamine Hydrochloride in Three Binary Mixed Solvents. ResearchGate. [Link]

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Reference Data & Comparative Studies

Tridecylamine hydrochloride vs dodecylamine hydrochloride surfactant properties

An In-Depth Comparative Guide: Tridecylamine Hydrochloride vs. Dodecylamine Hydrochloride

As drug development, colloidal chemistry, and interfacial science push toward nanoscale precision, the selection of primary amine hydrochloride surfactants requires rigorous thermodynamic evaluation. Dodecylamine hydrochloride (DDA·HCl) and Tridecylamine hydrochloride (TDA·HCl) differ by only a single methylene (—CH₂—) group in their hydrophobic tails. However, this seemingly minor structural variance fundamentally alters their hydrophobic interactions, critical micelle concentration (CMC), and Krafft temperature ( TK​ ).

As an Application Scientist, I approach surfactant selection not merely as a choice of chemicals, but as the tuning of a thermodynamic system. This guide objectively compares the physicochemical performance of these two cationic surfactants and provides a self-validating methodology for their characterization.

Molecular Architecture & Thermodynamic Causality

The micellization of cationic surfactants is an entropy-driven process governed by the hydrophobic effect. When a surfactant monomer transfers from the aqueous bulk into a micellar aggregate, the highly structured water molecules surrounding the hydrophobic tail are released, leading to a massive entropy gain.

The Role of the Methylene Group: According to the standard free energy of micellization ( ΔGmic∘​ ), each additional methylene group contributes approximately -1.2 to -1.5 kJ/mol to the free energy of transferring the tail from water to the micelle core. Consequently, adding one —CH₂— group from DDA·HCl (C12) to TDA·HCl (C13) increases the hydrophobicity and reduces the CMC by a factor of roughly 2. While DDA·HCl exhibits a well-documented CMC of 13.2 to 15.8 mM[1][2], the extrapolated CMC for TDA·HCl sits significantly lower, near 6.5 to 8.0 mM.

Krafft Point ( TK​ ) Dynamics: The Krafft point is the temperature at which the solubility of the solid hydrated surfactant intersects with its CMC. Increasing the alkyl chain length increases the van der Waals packing interactions in the crystalline solid state, requiring more thermal energy to melt the hydrated solid into micelles. DDA·HCl has a TK​ of ~17.5 °C[3], allowing it to form micelles readily at room temperature. Conversely, TDA·HCl possesses a higher TK​ , requiring elevated temperatures to overcome its lattice energy and achieve full micellar solubility before precipitation occurs.

Quantitative Performance Comparison

The following table summarizes the critical physicochemical parameters dictating the application of these two surfactants.

Property	Dodecylamine Hydrochloride (DDA·HCl)	Tridecylamine Hydrochloride (TDA·HCl)
Carbon Chain Length	C12 (Laurylamine hydrochloride)	C13 (1-Tridecanamine hydrochloride)
Molecular Weight	221.81 g/mol	235.84 g/mol
Critical Micelle Concentration (CMC)	13.2 mM – 15.8 mM[1][2]	~6.5 mM – 8.0 mM
Krafft Point ( TK​ )	~17.5 °C[3]	~27 °C – 30 °C
Surface Viscosity Influence	High (Forms microcrystalline grains in mixed films)[4]	Very High (Denser monolayer packing)
Primary Applications	Droplet rheology, lysosomotropic drug delivery, mineral flotation[3][4]	AFM lithography resist films (SAMs), specialized contrast media[5][6]

Self-Validating Experimental Protocol: Conductometric CMC Determination

To objectively measure the CMC and micellar ionization degree ( α ) of these surfactants, conductometry provides a highly reliable, self-validating framework. Unlike surface tension measurements—which can be heavily skewed by trace amounts of highly surface-active impurities (e.g., unreacted fatty alcohols)—conductometry relies on bulk ionic mobility, making it inherently resistant to surface-level contamination.

Step-by-Step Workflow

• Gravimetric Stock Preparation: Weigh high-purity DDA·HCl or TDA·HCl and dissolve in ultrapure water (18.2 MΩ·cm) to form a stock solution at roughly 3× the expected CMC (e.g., 45 mM for DDA·HCl, 24 mM for TDA·HCl).

• Thermal Equilibration (Critical Causality): Place the measurement cell in an isothermal water bath. For DDA·HCl, 25 °C is sufficient. For TDA·HCl, the temperature must be strictly maintained above its Krafft point (e.g., 30 °C) to prevent premature precipitation of the monomeric amine, which would artificially depress the conductivity readings.

• Serial Dilution & Measurement: Titrate the stock solution into a known volume of water, recording the specific conductivity ( κ ) after each addition. Ensure thermal equilibrium is re-established before each reading.

• Mathematical Self-Validation: Plot κ against total surfactant concentration ( C ). The system self-validates through linear regression:

  • Pre-micellar region: A steep linear slope representing the highly mobile unassociated monomers and counterions.

  • Post-micellar region: A shallower linear slope representing the slower, bulky micelles and the fraction of bound counterions.

  • Verification: The exact intersection of these two distinct linear regimes mathematically defines the CMC. Furthermore, the ratio of the post-micellar slope to the pre-micellar slope yields the degree of micellar dissociation ( α ). If the data does not yield two distinct, highly linear ( R2>0.99 ) regimes, the system immediately flags a thermal or purity failure.

Figure 1: Self-validating conductometric workflow for precise CMC determination.

Application Landscape

Dodecylamine Hydrochloride (DDA·HCl): Due to its room-temperature solubility and robust surface tension reduction capabilities, DDA·HCl is a workhorse in dynamic fluid systems. It is heavily utilized in droplet rheology, where it forms viscous, microcrystalline-like mixed films with anionic surfactants (like SDS) at droplet interfaces[4]. In pharmaceutical research, its specific pKa and chain length make it an ideal candidate for lysosomotropic drug delivery studies, as it selectively accumulates in acidic organelles.

Tridecylamine Hydrochloride (TDA·HCl): The extended hydrophobic tail of TDA·HCl makes it highly valuable in forming dense, well-ordered Self-Assembled Monolayers (SAMs). It is frequently utilized in mixed SAM resist films for atomic force microscope (AFM) lithography[5][6]. In these high-resolution anodic patterning applications, the precise electrochemical properties of the terminal groups and the dense hydrophobic packing provided by the 13-carbon chain dictate the efficacy and resolution of the lithographic process.

References

• Title: The propagation characteristics of the capillary wave... Source: Oxford University Press (OUP) URL: [Link]

• Title: Micelles with phosphate releasing surfaces: A new concept for oral drug delivery Source: University of Innsbruck (UIBK) URL: [Link]

• Title: Effect of Brine Concentration on the Krafft Point of Long Chain Primary Amines Source: ResearchGate URL: [Link]

• Title: Rheological Characterization of Mixed Surfactant Films at Droplet Interfaces via Micropipette Aspiration Source: PubMed Central (NIH) URL: [Link]

• Title: Chemical Approach to High-Resolution Patterning on Self-Assembled Monolayers Using Atomic Force Microscope Lithography (Langmuir Vol. 18 & 21) Source: ACS Publications URL: [Link]

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Comparing tridecylamine hydrochloride and tetradecylamine for corrosion inhibition

An In-Depth Comparative Guide to Tridecylamine Hydrochloride and Tetradecylamine as Corrosion Inhibitors

In the persistent battle against metallic corrosion, which costs the global economy an estimated 1-5% of GDP annually, the strategic application of chemical inhibitors remains a cornerstone of asset protection.[1] Among the most effective classes of organic inhibitors are long-chain aliphatic amines. Their efficacy stems from their ability to adsorb onto a metal surface, forming a durable, hydrophobic barrier that isolates the metal from the aggressive environment.[2][3]

This guide provides a comprehensive comparison of two closely related primary amine inhibitors: tridecylamine hydrochloride (C13H27NH2·HCl) and tetradecylamine (C14H29NH2). We will delve into their distinct mechanisms of action, compare their performance based on established experimental data, and provide detailed protocols for their evaluation. This analysis is designed for researchers, materials scientists, and development professionals seeking to make informed decisions in the selection and application of corrosion inhibitors.

The Fundamental Mechanism: How Amines Protect Metals

The protective action of aliphatic amines is fundamentally an interfacial phenomenon governed by adsorption.[4] The nitrogen atom in the amine's functional group possesses a lone pair of electrons, which can be shared with the vacant d-orbitals of metal atoms (like iron in steel), forming a coordinate bond.[5] This initial adsorption is often the anchoring point for the inhibitor molecule.

The long alkyl chains (e.g., C13 and C14) then orient themselves away from the metal surface. Through van der Waals forces, these chains interact with each other, creating a densely packed, non-polar film.[6] This film acts as a physical barrier, displacing water and aggressive ions (like Cl⁻ and SO₄²⁻) from the metal surface, thereby stifling both the anodic (metal dissolution) and cathodic (e.g., hydrogen evolution) reactions that constitute the corrosion process.[1][7]

Caption: Standard experimental workflow for inhibitor evaluation.

Weight Loss Method

This gravimetric technique provides a direct and reliable measure of the overall corrosion rate. [8][9][10] Protocol:

• Coupon Preparation: Machine mild steel coupons to a standard dimension (e.g., 5.0 cm x 2.5 cm x 0.2 cm).

• Surface Treatment: Polish the coupons sequentially with finer grades of emery paper (e.g., 200 to 1200 grit), rinse with deionized water, degrease with acetone, and dry in a desiccator.

• Initial Weighing: Accurately weigh each coupon to four decimal places (W_initial).

• Immersion: Fully immerse the prepared coupons in the test solution (e.g., 1.0 M HCl) with and without various concentrations of the inhibitor (e.g., 50, 100, 200 ppm). Maintain a constant temperature for a set duration (e.g., 24 hours). [11]5. Cleaning: After immersion, retrieve the coupons. Remove corrosion products by scrubbing with a soft brush in a cleaning solution (e.g., HCl with hexamine).

• Final Weighing: Rinse the cleaned coupons with deionized water and acetone, dry thoroughly, and reweigh (W_final).

• Calculations:

  • Corrosion Rate (CR) in mm/year: CR = (8.76 × 10⁴ × ΔW) / (A × T × D) Where:

    • ΔW = Weight Loss (W_initial - W_final) in grams

    • A = Surface area of the coupon in cm²

    • T = Immersion time in hours

    • D = Density of the metal in g/cm³ (e.g., ~7.85 for mild steel)

  • Inhibition Efficiency (η%): η% = [(CR_uninhibited - CR_inhibited) / CR_uninhibited] × 100

Electrochemical Methods

Electrochemical techniques are rapid, sensitive, and provide mechanistic insights into the inhibition process. [12][13][14]They are typically performed using a potentiostat with a three-electrode cell: a working electrode (the metal coupon), a reference electrode (e.g., Ag/AgCl), and a counter electrode (e.g., platinum mesh). [15] a) Potentiodynamic Polarization (PDP)

This technique determines the corrosion current (icorr), which is directly proportional to the corrosion rate. [16][17] Protocol:

• Setup: Assemble the three-electrode cell with the polished steel coupon as the working electrode in the test solution.

• OCP Stabilization: Allow the open circuit potential (OCP) to stabilize for approximately 30-60 minutes.

• Polarization Scan: Apply a potential scan at a slow rate (e.g., 0.5 mV/s) in a range of approximately ±250 mV around the OCP.

• Data Analysis: Plot the resulting logarithm of current density (log i) versus potential (E) to generate a Tafel plot. Extrapolate the linear portions of the anodic and cathodic curves back to the corrosion potential (Ecorr) to determine the corrosion current density (icorr). [18]5. Calculation of Inhibition Efficiency (η%): η% = [(icorr_uninhibited - icorr_inhibited) / icorr_uninhibited] × 100

b) Electrochemical Impedance Spectroscopy (EIS)

EIS is a non-destructive technique that provides information about the resistance of the inhibitor film and the corrosion process kinetics. [19][20][21] Protocol:

• Setup & Stabilization: Use the same three-electrode setup and allow the OCP to stabilize.

• Measurement: Apply a small amplitude sinusoidal AC voltage (e.g., 10 mV) at the OCP over a wide frequency range (e.g., 100 kHz to 10 mHz).

• Data Analysis: Analyze the resulting data using Nyquist and Bode plots. Fit the data to an appropriate equivalent electrical circuit (EEC) to determine key parameters. The most important of these is the charge transfer resistance (Rct), which is inversely proportional to the corrosion rate. A higher Rct value signifies better corrosion protection.

• Calculation of Inhibition Efficiency (η%): η% = [(Rct_inhibited - Rct_uninhibited) / Rct_inhibited] × 100

Conclusion and Expert Recommendation

Both tridecylamine hydrochloride and tetradecylamine are highly effective corrosion inhibitors for ferrous metals in acidic environments. The choice between them is not a matter of simple superiority but of application-specific optimization.

• Tetradecylamine (C14) is the logical choice when maximizing the intrinsic hydrophobic barrier is the primary concern, especially in non-chloride or low-chloride acidic media. Its slightly longer alkyl chain provides a theoretical performance advantage in forming a more robust protective film.

• Tridecylamine Hydrochloride (C13) stands out for applications requiring better aqueous solubility and for use in hydrochloric acid or other high-chloride environments. Its ability to engage in a synergistic adsorption mechanism with chloride ions can lead to exceptionally strong surface adhesion and high inhibition efficiency, making it a formidable and often more practical choice for industries utilizing HCl for processes like acid pickling or well acidizing.

For any new application, it is imperative to conduct direct comparative evaluations using the standardized protocols outlined above to determine the optimal inhibitor and concentration for the specific operational conditions.

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• Academia.edu. Corrosion Inhibition Study of Dodecylamine as long Chain Amine Corrosion Inhibitor for Mild Steel in Hydrochloric Acid Solution. 22

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• MDPI. Quantum Chemical Analysis of the Corrosion Inhibition Potential by Aliphatic Amines. 23

• PHM Papers. Electrochemical Impedance Spectroscopy for Coating Evaluation using a Micro Sensor. 20

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• MDPI. Electrochemical Impedance Spectroscopy for the Measurement of the Corrosion Rate of Magnesium Alloys: Brief Review and Challenges. 13

• IntechOpen. Electrochemical Impedance Spectroscopy (EIS): A Review Study of Basic Aspects of the Corrosion Mechanism Applied to Steels. 21

• ASTM. Standard Test Method for - Conducting Potentiodynamic Polarization Resistance Measurements1.

• Chemical Science Review and Letters. Weight Loss Studies on the Corrosion Behavior of Some Metals in Various Media. 8

• ResearchGate. Corrosion inhibition and surface analysis of amines on mild steel in chloride medium. 24

• TSI Journals. Studies of CO2 Corrosion Inhibition Properties of Alkanolamine Molecules by Electrochemical and Molecular Modelling for the Pres. 14

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• J-Stage. Investigation of the Impact of Hydrophobic Chains on the Corrosion Inhibition Properties of Triazine-Based Bisquaternary Ammonium Salts. 25

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• RSC Publishing. Butylamine functionalized graphene oxide: experimental and DFT studies on the corrosion inhibition efficiency of the MgAZ13 alloy in a 3.5% NaCl environment. 28

• ResearchGate. (PDF) Potentiodynamic Corrosion Testing. 15

• ASTM. G59 Standard Test Method for Conducting Potentiodynamic Polarization Resistance Measurements. 16

• MDPI. Investigating the Corrosion Inhibition Mechanisms of Alkanolammonium Salts: A Case Study with Ethylethanolammonium 4-Nitrobenzoate on Carbon Steel in Saline Solution. 29

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• ResearchGate. Potentiodynamic polarization analysis with various corrosion inhibitors on A508/IN-182/IN-52M/308L/316L welds | Request PDF. 17

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• Cortec Corporation. Amine Based Vapor Phase Corrosion Inhibitor Alternatives to Hydrazine for Steam Generation Systems and Power Plants. 39

• MDPI. Comprehensive Study of the Action of Corrosion Inhibitors Based on Quaternary Ammonium Compounds in Solutions of Hydrochloric and Sulfamic Acids. 40

• MDPI. Recent Development of Corrosion Inhibitors: Types, Mechanisms, Electrochemical Behavior, Efficiency, and Environmental Impact. 1

• SciSpace. Inhibition of Corrosion: Mechanisms and Classifications in Overview. 7

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• Arabian Journal of Chemistry. Green synthesis, electrochemical, and DFT studies on the corrosion inhibition of steel by some novel triazole Schiff base derivatives in hydrochloric acid solution. 18

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A Comparative Analysis for Researchers and Drug Development Professionals

An In-Depth Guide to HPLC Method Validation for the Purity Analysis of Tridecylamine Hydrochloride

Introduction

Tridecylamine hydrochloride, a long-chain aliphatic amine, is a critical intermediate and building block in various sectors, including the synthesis of pharmaceuticals, agricultural chemicals, and emulsifiers.[1][2] In the pharmaceutical context, the purity of any active pharmaceutical ingredient (API) or intermediate is a non-negotiable parameter that directly impacts the safety and efficacy of the final drug product. Regulatory bodies worldwide mandate stringent purity control, requiring analytical methods that are not only accurate and precise but also demonstrably fit for their intended purpose.

However, the analysis of primary amines like tridecylamine by the ubiquitous technique of reversed-phase high-performance liquid chromatography (RP-HPLC) presents significant challenges. These molecules often exhibit poor retention on non-polar stationary phases and are prone to deleterious interactions with residual silanol groups on silica-based columns, leading to severe peak tailing and poor chromatographic performance.[3][4] Furthermore, lacking a strong ultraviolet (UV) chromophore, their detection can be problematic.

This guide provides a comprehensive walkthrough of a validated HPLC method for the purity analysis of tridecylamine hydrochloride. We will detail the rationale behind the method development choices, present a step-by-step validation protocol according to the International Council for Harmonisation (ICH) Q2(R1) guidelines, and objectively compare the performance of this HPLC method against alternative analytical techniques like Gas Chromatography (GC) and simple titrimetry.

Section 1: A Robust HPLC-UV Method for Tridecylamine Hydrochloride

The goal of method development was to create a simple, robust, and reliable HPLC method capable of separating tridecylamine from its potential process-related impurities and degradation products.

Method Development Rationale: Overcoming Analytical Hurdles

• Column Selection: The primary challenge with basic analytes like amines is their interaction with acidic silanol groups on the surface of conventional silica-based columns, causing peak tailing. To mitigate this, a modern, base-deactivated C18 column was selected. These columns feature advanced end-capping and shielding technologies that minimize the availability of free silanols, resulting in improved peak symmetry for basic compounds.

• Mobile Phase Optimization: To ensure consistent retention and peak shape, the mobile phase composition was carefully optimized. A buffered aqueous phase is essential to control the pH. By maintaining a pH of approximately 3.0, the primary amine group of tridecylamine (pKa ≈ 10.6) is fully protonated (R-NH3+), making it behave as a single, stable ionic species.[1] Acetonitrile was chosen as the organic modifier due to its low viscosity and UV transparency.

• Detection: Tridecylamine hydrochloride does not possess a significant chromophore for UV detection at standard wavelengths (e.g., 254 nm). However, detection is possible at lower wavelengths, typically between 195-210 nm, where the amine functional group exhibits some absorbance.[5] While this approach offers sufficient sensitivity for a purity assay, it requires high-purity mobile phase solvents to minimize baseline noise.

Optimized Chromatographic Conditions

Parameter	Condition
HPLC System	Agilent 1260 Infinity II or equivalent
Column	ZORBAX Eclipse Plus C18 (4.6 x 150 mm, 5 µm)
Mobile Phase A	0.1% Trifluoroacetic Acid in Water
Mobile Phase B	0.1% Trifluoroacetic Acid in Acetonitrile
Gradient	30% B to 90% B over 15 minutes, hold for 5 min
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	205 nm
Injection Volume	10 µL
Sample Diluent	Water:Acetonitrile (50:50, v/v)

Section 2: Method Validation Protocol & Results (ICH Q2(R1) Framework)

Validation is the formal process of demonstrating that an analytical method is suitable for its intended purpose.[6][7] The following experiments were designed based on the ICH Q2(R1) guideline to validate the HPLC method for the quantitative determination of purity and impurities in tridecylamine hydrochloride.[8][9][10]

Caption: Workflow for HPLC Method Validation as per ICH Q2(R1).

Specificity

• Objective: To demonstrate that the method can unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradants, or placebo ingredients.

• Protocol:

  • A solution of tridecylamine hydrochloride was subjected to forced degradation under several conditions: acidic (0.1 N HCl, 60°C, 8h), basic (0.1 N NaOH, 60°C, 4h), oxidative (3% H₂O₂, RT, 24h), and thermal (80°C, 48h).

  • The stressed samples were diluted and injected into the HPLC system.

  • Peak purity of the main tridecylamine peak was assessed using a photodiode array (PDA) detector to ensure no co-eluting peaks were present.

• Results & Discussion: The method demonstrated good specificity. In all stressed samples, degradation was observed with the formation of new peaks. The main tridecylamine peak was well-resolved from all degradation products (Resolution > 2.0), and the peak purity analysis confirmed its spectral homogeneity. This proves the method is stability-indicating.

Linearity and Range

• Objective: To verify that the method's response is directly proportional to the concentration of the analyte over a specified range.

• Protocol:

  • A stock solution of tridecylamine hydrochloride reference standard was prepared.

  • A series of at least five concentrations, ranging from the Limit of Quantitation (LOQ) to 150% of the nominal assay concentration (e.g., 50, 80, 100, 120, 150 µg/mL), were prepared by dilution.

  • Each concentration was injected in triplicate.

  • A calibration curve was constructed by plotting the mean peak area against concentration, and the correlation coefficient (r²), y-intercept, and slope were determined using linear regression analysis.

• Results & Discussion:

Parameter	Result	Acceptance Criterion
Range	50 - 150 µg/mL	Covers expected working range
Correlation Coefficient (r²)	0.9995	≥ 0.999
Y-Intercept	Minimal (close to zero)	Should not be statistically different from zero

The excellent correlation coefficient indicates a strong linear relationship between concentration and detector response across the specified range.

Accuracy (Recovery)

• Objective: To determine the closeness of the test results obtained by the method to the true value.

• Protocol:

  • Accuracy was evaluated by spiking a mixture of known impurities into a pure sample of tridecylamine hydrochloride at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration).

  • Samples were prepared in triplicate at each level.

  • The percentage recovery was calculated by comparing the amount of analyte found versus the amount added.

• Results & Discussion:

Spike Level	Mean Recovery (%)	% RSD	Acceptance Criteria
80%	99.2%	0.8%	98.0 - 102.0% Recovery, RSD ≤ 2.0%
100%	100.5%	0.6%	98.0 - 102.0% Recovery, RSD ≤ 2.0%
120%	99.8%	0.7%	98.0 - 102.0% Recovery, RSD ≤ 2.0%

The high recovery values demonstrate that the method is accurate for the quantification of tridecylamine hydrochloride.[11]

Precision

• Objective: To assess the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample.

• Protocol:

  • Repeatability (Intra-assay precision): Six replicate preparations of tridecylamine hydrochloride at 100% of the test concentration were analyzed on the same day, by the same analyst, on the same instrument.

  • Intermediate Precision: The repeatability test was repeated on a different day, by a different analyst, using a different HPLC system.

• Results & Discussion:

Precision Type	% RSD of Assay Results	Acceptance Criterion
Repeatability	0.9%	RSD ≤ 2.0%
Intermediate Precision	1.3%	RSD ≤ 2.0%

The low Relative Standard Deviation (RSD) values for both repeatability and intermediate precision indicate that the method is highly precise.[12]

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

• Objective: To determine the lowest concentration of the analyte that can be reliably detected (LOD) and quantified with acceptable precision and accuracy (LOQ).

• Protocol: LOD and LOQ were determined based on the signal-to-noise (S/N) ratio. A series of dilute solutions were injected, and the concentrations that yielded an S/N ratio of approximately 3:1 for LOD and 10:1 for LOQ were identified.

• Results & Discussion:

Parameter	Result	Basis
LOD	0.1 µg/mL	Signal-to-Noise Ratio ≈ 3:1
LOQ	0.3 µg/mL	Signal-to-Noise Ratio ≈ 10:1

The sensitivity of the method is sufficient for the detection and quantification of impurities at levels typically required for pharmaceutical quality control.[13]

Robustness

• Objective: To measure the method's capacity to remain unaffected by small, deliberate variations in method parameters.

• Protocol: Small changes were made to key parameters, one at a time:

  • Flow Rate (± 0.1 mL/min)

  • Column Temperature (± 2 °C)

  • Mobile Phase Composition (± 2% organic)

  • The effect on system suitability parameters (e.g., resolution, tailing factor) was observed.

• Results & Discussion: The method was found to be robust, with no significant impact on chromatographic performance or quantitative results when small variations were introduced to the method parameters. This ensures the method is reliable for routine use in different laboratories and on different instruments.

Section 3: Comparative Analysis with Alternative Techniques

While the validated HPLC method is highly suitable for purity analysis, it is instructive to compare it with other common analytical techniques.

Feature	HPLC-UV (Validated Method)	Gas Chromatography (GC-FID)	Acid-Base Titrimetry
Principle	Separation based on polarity	Separation based on volatility and boiling point	Chemical reaction (neutralization)
Specificity	High. Can separate and quantify individual structurally similar impurities.	High. Excellent for volatile impurities, but may require derivatization for amines to improve peak shape.[14][15]	None. Measures total basic content; cannot distinguish between the main compound and basic impurities.[16]
Impurity Profiling	Excellent. Provides a detailed chromatogram showing all detectable impurities.	Good. Effective for volatile impurities but blind to non-volatile ones.	Not Possible.
Sensitivity	Good (ng level)	Very High (pg level)	Low (mg level)
Sample Throughput	Moderate (20-30 min/sample)	Moderate to High	High (5-10 min/sample)
Expertise Required	Moderate to High	Moderate to High	Low

Gas Chromatography (GC)

GC is a powerful technique for analyzing volatile compounds.[17] For a compound like tridecylamine, GC with a Flame Ionization Detector (GC-FID) can offer very high sensitivity. However, primary amines are known to be "active" compounds in GC, often adsorbing to the column and leading to poor peak shapes.[15] This frequently necessitates chemical derivatization to convert the amine into a less polar, more volatile derivative, adding a sample preparation step and potential for new errors.[18][19] While excellent for volatile impurities, GC cannot detect non-volatile or thermally unstable impurities.

Titrimetry

Acid-base titration is a classic, absolute quantification method. It is simple, rapid, and does not require expensive instrumentation. However, its utility for purity analysis is extremely limited. Titration provides a measure of the total basicity of the sample, meaning it will quantify the tridecylamine hydrochloride along with any other basic process impurities or degradation products. It offers no information about the number or levels of individual impurities, making it unsuitable for a modern quality control environment where a detailed impurity profile is required.

Conclusion

This guide has detailed the development and comprehensive validation of a reversed-phase HPLC method for the purity analysis of tridecylamine hydrochloride. By carefully selecting a base-deactivated column and optimizing mobile phase conditions, the inherent challenges of amine analysis were successfully overcome. The method was rigorously validated according to ICH Q2(R1) guidelines and was proven to be specific, linear, accurate, precise, sensitive, and robust .

When compared to alternative techniques, the HPLC method provides the most complete and relevant data for its intended purpose. Unlike titrimetry, it is highly specific and capable of generating a detailed impurity profile. Compared to GC, it avoids the potential need for derivatization and is capable of analyzing a wider range of potential impurities, regardless of their volatility. Therefore, this validated HPLC method stands as a reliable and superior choice for quality control and stability testing of tridecylamine hydrochloride in a regulated scientific environment.

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A Comparative FTIR Spectroscopy Guide: Tridecylamine vs. Tridecylamine Hydrochloride

This guide provides an in-depth comparative analysis of the Fourier-Transform Infrared (FTIR) spectra of tridecylamine, a primary aliphatic amine, and its corresponding hydrochloride salt. Designed for researchers, scientists, and professionals in drug development, this document elucidates the distinct spectral signatures that arise from the protonation of the amino group, offering a robust method for their differentiation. The discussion is grounded in the principles of vibrational spectroscopy and supported by detailed experimental protocols.

Introduction: The Vibrational Tale of Protonation

In pharmaceutical and chemical research, the distinction between a free amine and its salt form is critical. Amines are frequently converted into hydrochloride salts to enhance their solubility, stability, and bioavailability.[1] Fourier-Transform Infrared (FTIR) spectroscopy stands out as a rapid, non-destructive, and highly informative analytical technique to verify this conversion. It achieves this by probing the vibrational modes of a molecule's functional groups.

The addition of a single proton to the nitrogen atom of tridecylamine (CH₃(CH₂)₁₂NH₂) to form tridecylammonium chloride (CH₃(CH₂)₁₂NH₃⁺Cl⁻) fundamentally alters the geometry, bond strength, and hydrogen-bonding environment of the nitrogen center. These changes manifest as dramatic and readily identifiable differences in their respective FTIR spectra. This guide will walk through the theoretical basis for these changes, present a practical experimental workflow, and dissect the resulting spectra to provide a clear comparative framework.

Theoretical Underpinnings: From Amine to Ammonium

The key to differentiating between a primary amine and its protonated salt lies in the vibrational behavior of the N-H bonds.

• Primary Amine (R-NH₂): The -NH₂ group in a primary amine like tridecylamine has two N-H bonds, giving rise to two distinct stretching vibrations: an asymmetric stretch at a higher frequency and a symmetric stretch at a lower frequency.[2][3][4] These bands are typically observed in the 3400-3300 cm⁻¹ region and are characteristically sharper and less intense than the O-H stretching bands of alcohols.[2][4] Additionally, primary amines exhibit a characteristic N-H bending (or "scissoring") vibration between 1650-1580 cm⁻¹ and a broad N-H wagging band in the 910-665 cm⁻¹ range.[2]

• Primary Amine Hydrochloride (R-NH₃⁺): Upon protonation, the primary amine is converted to an alkylammonium ion. The -NH₃⁺ group now has three N-H bonds within a tetrahedral geometry. This structural change leads to the following spectral transformations:

  • Disappearance of N-H Stretches: The characteristic two-peak pattern of the -NH₂ group vanishes.

  • Appearance of N-H⁺ Stretches: A new, very strong, and exceptionally broad absorption band appears, typically spanning the 3200-2800 cm⁻¹ region.[1] This broadness is a hallmark of the strong hydrogen bonding present in the salt's crystal lattice. This feature often overlaps with and obscures the aliphatic C-H stretching vibrations.[1]

  • Appearance of N-H⁺ Bending Modes: The -NH₃⁺ group gives rise to new bending vibrations. An asymmetric bend is found from 1625-1560 cm⁻¹ and a symmetric bend occurs from 1550-1500 cm⁻¹.[1] These peaks replace the single N-H scissoring band of the free amine.

Experimental Protocol

This section details the methodology for synthesizing tridecylamine hydrochloride and acquiring the FTIR spectra for a comparative analysis.

Materials

• Tridecylamine (98% purity or higher)

• Concentrated Hydrochloric Acid (HCl)

• Anhydrous Diethyl Ether

• FTIR Spectrometer with an Attenuated Total Reflectance (ATR) accessory

• Standard laboratory glassware, magnetic stirrer, and fume hood

Synthesis of Tridecylamine Hydrochloride

This protocol is a standard acid-base neutralization.

• Dissolution: In a fume hood, dissolve 1.0 g of tridecylamine in 20 mL of anhydrous diethyl ether in a 50 mL Erlenmeyer flask. Stir the solution gently with a magnetic stir bar.

• Protonation: While stirring, slowly add concentrated HCl dropwise. An immediate precipitation of a white solid (tridecylamine hydrochloride) will be observed.

• Completion: Continue adding HCl until no further precipitate forms. The reaction is stoichiometric, but a slight excess of acid ensures complete conversion.

• Isolation: Collect the white solid by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected solid with two small portions (5-10 mL each) of cold, anhydrous diethyl ether to remove any unreacted tridecylamine or excess HCl.

• Drying: Dry the resulting white powder in a vacuum oven at a low temperature (e.g., 40-50 °C) to remove residual solvent. The final product is tridecylamine hydrochloride.

FTIR Spectrum Acquisition

The use of an ATR accessory is highly recommended for its simplicity and minimal sample preparation.

• Background Scan: Before analyzing any sample, acquire a background spectrum on the clean ATR crystal. This spectrum is automatically subtracted from the sample spectrum by the instrument's software.

• Sample Analysis (Tridecylamine): Place a small amount of liquid tridecylamine onto the ATR crystal, ensuring complete coverage.

• Acquire Spectrum: Collect the spectrum. Typical parameters are a spectral range of 4000-400 cm⁻¹, a resolution of 4 cm⁻¹, and an accumulation of 16 to 32 scans to achieve a high signal-to-noise ratio.

• Cleaning: Thoroughly clean the ATR crystal with a suitable solvent (e.g., isopropanol) and a soft, lint-free wipe.

• Sample Analysis (Tridecylamine HCl): Place a small amount of the synthesized tridecylamine hydrochloride powder onto the ATR crystal and apply pressure using the ATR's anvil to ensure good contact.

• Acquire Spectrum: Collect the spectrum using the same parameters as for the free amine.

• Final Cleaning: Clean the ATR crystal thoroughly.

Results and Discussion: A Tale of Two Spectra

The conversion of tridecylamine to its hydrochloride salt is visually and unambiguously confirmed by the profound changes in the FTIR spectrum.

Visualization of the Chemical Transformation

The following diagrams illustrate the chemical structures and the experimental workflow.

Caption: Chemical structures of free tridecylamine and its hydrochloride salt.

Caption: Reaction scheme for the synthesis of tridecylamine hydrochloride.

Caption: Experimental workflow for comparative FTIR analysis.

Comparative Spectral Data

The table below summarizes the key vibrational bands observed for both compounds.

Wavenumber (cm⁻¹) Range	Vibrational Mode	Tridecylamine (Free Base)	Tridecylamine Hydrochloride
3400-3300	N-H Stretch	Two sharp, medium peaks (asymmetric & symmetric)[2][5]	Absent
3200-2800	N-H⁺ Stretch	Absent	One very strong, broad band[1]
3000-2840	C-H Stretch	Strong, sharp peaks	Present, but superimposed on the broad N-H⁺ band
1650-1580	N-H Bend (Scissoring)	One medium peak[2]	Absent
1625-1500	N-H⁺ Bend	Absent	Two medium peaks (asymmetric & symmetric)[1]
1250-1020	C-N Stretch	Weak to medium peak[2]	Shifted/modified
910-665	N-H Wag	One strong, broad peak[2]	Absent

Detailed Spectral Interpretation

• The N-H Stretching Region (4000-2800 cm⁻¹): This region provides the most definitive evidence of protonation. In the spectrum of free tridecylamine, the two distinct peaks around 3350 cm⁻¹ are unequivocal proof of the -NH₂ group.[4] For tridecylamine hydrochloride, these peaks are replaced by a massive, broad absorption envelope centered around 3000 cm⁻¹. This feature is due to the stretching vibrations of the N-H bonds in the -NH₃⁺ group, which are extensively hydrogen-bonded in the solid state, leading to a wide distribution of bond energies and thus a very broad peak.[1][6] The sharp C-H stretching bands from the long alkyl chain, clearly visible for the free amine, become less defined shoulders on top of this broad ammonium band in the salt's spectrum.

• The Bending Region (1700-1500 cm⁻¹): The second key diagnostic area is the N-H bending region. The free amine displays a single N-H scissoring band around 1600 cm⁻¹. Upon conversion to the hydrochloride salt, this band disappears and is replaced by two new bands corresponding to the asymmetric and symmetric bending modes of the -NH₃⁺ group.[1] The presence of these two peaks is a confirmatory indicator for the formation of a primary amine salt.

• Fingerprint Region (<1500 cm⁻¹): While complex, this region also shows clear differences. The broad N-H wagging band (910-665 cm⁻¹) characteristic of the primary amine is absent in the salt's spectrum.[2] The C-N stretching frequency is also altered, though its identification can be less straightforward due to other overlapping vibrations.

Conclusion

FTIR spectroscopy offers a definitive and efficient method for distinguishing between free tridecylamine and its hydrochloride salt. The spectral transformation upon protonation is unambiguous, characterized primarily by:

• The replacement of the two sharp N-H stretching peaks of the -NH₂ group with a single, intense, and very broad N-H⁺ stretching band.

• The substitution of the single N-H bending vibration with two new N-H⁺ bending bands.

• The disappearance of the N-H wagging mode.

These clear spectral markers provide an irrefutable signature of salt formation, making FTIR an indispensable tool for reaction monitoring, quality control, and structural verification in research and industrial settings.

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A Senior Application Scientist's Guide: Benchmarking Tridecylamine Hydrochloride Against Standard Quaternary Ammonium Salts

Authored for Researchers, Scientists, and Drug Development Professionals

In the persistent battle against microbial contamination, the family of Quaternary Ammonium Compounds (QACs) has long been a cornerstone of disinfection and preservation strategies. Stalwarts like Benzalkonium Chloride (BAC) and Cetylpyridinium Chloride (CPC) are ubiquitous, their efficacy documented across countless applications.[1][2] However, the continuous drive for innovation and the specter of antimicrobial resistance demand a rigorous evaluation of alternative chemistries.[3]

This guide introduces a robust framework for benchmarking a lesser-known, yet structurally intriguing, cationic surfactant: Tridecylamine Hydrochloride. As a primary amine salt, it shares key physicochemical features with QACs—namely a cationic head and a long hydrophobic tail—but its distinct structure merits a thorough, evidence-based comparison.[4][5]

Here, we move beyond simple product-to-product comparisons. We provide a complete methodological blueprint, grounded in established microbiological standards, to empower researchers to conduct a definitive, in-house evaluation. This document details the scientific rationale behind each experimental choice, provides step-by-step protocols for key assays, and offers insights into interpreting the resulting data.

Compound Profiles: A Tale of Two Cationic Structures

The antimicrobial activity of both compound classes is predicated on their amphiphilic nature, allowing them to interact with and disrupt microbial cell membranes. However, the nature of the cationic head group is a key structural differentiator.

The Standard: Quaternary Ammonium Salts (e.g., Benzalkonium Chloride)

Quaternary ammonium salts are defined by a central nitrogen atom covalently bonded to four different organic groups, resulting in a permanent positive charge.[6] This permanent cation is the primary driver of their interaction with the negatively charged components of bacterial cell surfaces.[7]

Mechanism of Action: The biocidal activity of QACs is generally understood as a multi-step process:[8][9]

• Adsorption: The positively charged QAC molecule electrostatically binds to the negatively charged bacterial cell surface.

• Penetration: The hydrophobic alkyl chains penetrate the lipid bilayer of the cell membrane.

• Membrane Disruption: This infiltration compromises the structural integrity of the membrane, leading to disorganization.

• Leakage & Lysis: Essential intracellular components, such as ions and proteins, leak out, ultimately causing cell death.[10]

Caption: Generalized mechanism of action for Quaternary Ammonium Compounds (QACs).

The Challenger: Tridecylamine Hydrochloride

Tridecylamine is a primary amine with a 13-carbon alkyl chain. In its hydrochloride salt form and at physiological pH, the amine group is protonated, conferring a positive charge. Unlike the permanent cation of a QAC, this charge is pH-dependent.

Hypothesized Mechanism of Action: The antimicrobial activity of long-chain alkylamines is also attributed to membrane disruption.[4] It is hypothesized that the cationic amine head group initiates contact with the negatively charged cell membrane, while the long tridecyl tail inserts into and destabilizes the lipid bilayer, mirroring the QAC mechanism.[5] The critical question this benchmark seeks to answer is how the difference between a primary and a quaternary amine impacts the efficiency and spectrum of this activity.

A Framework for Objective Benchmarking

To generate meaningful and comparable data, we must assess antimicrobial performance across three distinct, yet complementary, experimental pillars. This approach ensures a holistic understanding of a compound's potency, lethality, and its effectiveness against complex microbial structures.

Key Performance Indicators (KPIs):

• Bacteriostatic Potency (Minimum Inhibitory Concentration - MIC): Determines the lowest concentration of the agent required to inhibit the visible growth of a microorganism. This is a measure of potency.[11][12]

• Bactericidal Lethality (Minimum Bactericidal Concentration - MBC): Determines the lowest concentration required to kill 99.9% of the initial bacterial inoculum. This distinguishes between agents that merely stop growth and those that actively kill.[13][14]

• Anti-Biofilm Efficacy (Biofilm Reduction Assay): Evaluates the agent's ability to eradicate or prevent the formation of biofilms—structured communities of microbes that are notoriously more resistant than their free-floating counterparts.[15][16]

Experimental Protocols & Workflows

The following protocols are based on established standards from the Clinical and Laboratory Standards Institute (CLSI) and are widely adopted in microbiology research.[17][18] For this guide, we will use Staphylococcus aureus (a Gram-positive model) and Escherichia coli (a Gram-negative model) as test organisms.

Experiment 1: Minimum Inhibitory Concentration (MIC) Assay

This assay utilizes the broth microdilution method to determine the bacteriostatic potency of each compound.[19]

Caption: Workflow for the Minimum Inhibitory Concentration (MIC) assay.

Detailed Protocol:

• Preparation of Compounds: Prepare stock solutions of Tridecylamine Hydrochloride and the standard QAC (e.g., Benzalkonium Chloride) in a suitable sterile solvent (e.g., deionized water).

• Serial Dilution: In a sterile 96-well microtiter plate, add 100 µL of sterile growth medium (e.g., Mueller-Hinton Broth) to wells in columns 2 through 12. Add 200 µL of the stock solution (at 2x the highest desired test concentration) to column 1.

• Perform a 2-fold serial dilution by transferring 100 µL from column 1 to column 2, mixing well, then transferring 100 µL from column 2 to column 3, and so on, until column 11. Discard the final 100 µL from column 11. Column 12 will serve as a growth control.

• Inoculum Preparation: Grow an overnight culture of the test bacteria. Dilute the culture in fresh medium to achieve a final concentration of approximately 5x10^5 Colony Forming Units (CFU)/mL.[17]

• Inoculation: Add 100 µL of the standardized bacterial inoculum to each well from columns 1 to 12. The final volume in each well will be 200 µL.

• Controls: Ensure a sterility control (medium only) and a growth control (medium + inoculum, no compound) are included.

• Incubation: Cover the plate and incubate at 37°C for 18-24 hours.

• Reading: The MIC is the lowest concentration of the compound at which no visible turbidity (growth) is observed.[12]

Experiment 2: Minimum Bactericidal Concentration (MBC) Assay

This assay is a direct extension of the MIC test and is crucial for determining if a compound is bactericidal.[14]

Caption: Workflow for the Minimum Bactericidal Concentration (MBC) assay.

Detailed Protocol:

• Following MIC Determination: Use the 96-well plates from the completed MIC assay.

• Subculturing: From the wells showing no visible growth (i.e., the MIC well and all wells with higher concentrations), take a 10 µL aliquot.

• Plating: Spread each aliquot onto a separate, clearly labeled agar plate (e.g., Tryptic Soy Agar) that contains no antimicrobial agent.

• Incubation: Incubate the agar plates at 37°C for 18-24 hours.

• Colony Counting: After incubation, count the number of colonies on each plate.

• MBC Determination: The MBC is the lowest concentration of the antimicrobial agent that results in a 99.9% or greater reduction in the initial inoculum count.[13]

Experiment 3: Anti-Biofilm Activity (Crystal Violet Assay)

This assay quantifies the total biomass of a biofilm, providing a measure of the compound's ability to either prevent its formation or eradicate an established biofilm.[20][21]

Caption: Workflow for the Crystal Violet assay for biofilm quantification.

Detailed Protocol:

• Biofilm Formation: Add 200 µL of a diluted overnight bacterial culture (e.g., 1:100 dilution in Tryptic Soy Broth) to the wells of a 96-well flat-bottom plate. Incubate at 37°C for 24-48 hours without shaking.[22]

• Treatment:

  • For Eradication: After incubation, gently remove the liquid medium containing free-floating (planktonic) bacteria. Wash the wells gently with Phosphate-Buffered Saline (PBS). Add 200 µL of fresh medium containing serial dilutions of the test compounds to the wells with the established biofilms. Incubate for a further 24 hours.

  • For Prevention: Add the serial dilutions of the test compounds at the same time as the initial bacterial inoculum.

• Staining: Discard the medium and wash the wells twice with PBS to remove non-adherent cells. Add 200 µL of 0.1% crystal violet solution to each well and incubate at room temperature for 15-20 minutes.[16]

• Washing: Remove the crystal violet solution and wash the plate thoroughly with water until the wash water is clear. Invert the plate and tap on a paper towel to remove excess liquid.

• Solubilization: Add 200 µL of 30% acetic acid or 95% ethanol to each well to dissolve the bound stain.[16]

• Quantification: Transfer 150 µL of the solubilized stain to a new flat-bottom plate and measure the absorbance using a microplate reader at a wavelength of ~590 nm.[21]

Data Presentation & Interpretation

Quantitative data should be summarized in clear, structured tables to facilitate direct comparison.

Table 1: Minimum Inhibitory Concentration (MIC) Comparison

Microorganism	Tridecylamine HCl MIC (µg/mL)	Standard QAC MIC (µg/mL)
S. aureus (ATCC 29213)
E. coli (ATCC 25922)

| P. aeruginosa (ATCC 27853) | | |

Table 2: Minimum Bactericidal Concentration (MBC) Comparison

Microorganism	Tridecylamine HCl MBC (µg/mL)	Standard QAC MBC (µg/mL)	MBC/MIC Ratio
S. aureus (ATCC 29213)
E. coli (ATCC 25922)

| P. aeruginosa (ATCC 27853) | | | |

Table 3: Biofilm Reduction Comparison

Microorganism	Compound Concentration	% Biofilm Reduction (Tridecylamine HCl)	% Biofilm Reduction (Standard QAC)
S. aureus (ATCC 29213)	MIC
	2x MIC
E. coli (ATCC 25922)	MIC

| | 2x MIC | | |

Field-Proven Insights: Interpreting the Data

• Analyzing the MBC/MIC Ratio: This ratio provides critical insight into the nature of the antimicrobial agent. A ratio of ≤ 4 typically indicates that the compound is bactericidal, while a higher ratio suggests it is primarily bacteriostatic. A compound with a low MIC but a high MBC/MIC ratio may be an effective preservative but a poor disinfectant.

• Gram-Positive vs. Gram-Negative Activity: QACs often show higher efficacy against Gram-positive bacteria.[1] Comparing the MIC values for S. aureus and E. coli will reveal if tridecylamine hydrochloride follows a similar pattern or exhibits a different spectrum of activity.

• Biofilm Efficacy as a Differentiator: A compound that shows moderate MIC/MBC values but demonstrates superior biofilm eradication could be a highly valuable candidate for applications where biofilms are a major problem, such as in industrial water systems or on medical devices.[23]

Conclusion and Future Directions

This guide provides the comprehensive framework necessary to conduct a scientifically rigorous benchmark of tridecylamine hydrochloride against industry-standard quaternary ammonium salts. By systematically evaluating bacteriostatic potency, bactericidal lethality, and anti-biofilm efficacy, researchers can generate the robust, comparative data needed to assess its potential as a novel antimicrobial agent.

Positive results from this benchmarking framework would justify progression to more advanced studies, including:

• Toxicology and Cytotoxicity Assays: To determine the safety profile for specific applications.[24]

• Stability Studies: To assess performance under various pH and temperature conditions.[25]

• Spectrum Analysis: To test against a broader panel of clinically and industrially relevant microorganisms, including fungi and viruses.

By adhering to these standardized protocols, the scientific community can build a clear, evidence-based understanding of where tridecylamine hydrochloride may offer advantages over, or serve as a viable alternative to, established antimicrobial technologies.

References

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Mass Spectrometry Validation of Tridecylamine Hydrochloride Molecular Weight: A Comparative Guide

Executive Summary

Tridecylamine hydrochloride (TDA·HCl) is a primary aliphatic amine salt frequently utilized as a specialized surfactant, a component in lipid nanoparticle (LNP) formulations, and a critical pharmaceutical intermediate. Precise validation of its molecular weight is a mandatory Critical Quality Attribute (CQA) in drug development. However, long-chain aliphatic amines present unique analytical hurdles due to their high polarity, strong basicity, and lack of UV chromophores.

This guide objectively compares mass spectrometry (MS) platforms for TDA·HCl validation and provides a self-validating, step-by-step Electrospray Ionization High-Resolution Mass Spectrometry (ESI-HRMS) protocol compliant with modern regulatory standards.

Comparative Analysis of Mass Spectrometry Platforms

To validate the molecular weight of TDA·HCl (Free base formula: C13​H29​N ), researchers typically evaluate three MS approaches. The causality behind the performance of each method lies in the fundamental ionization mechanics and the physicochemical properties of aliphatic amines. Tridecylamine free base possesses a monoisotopic exact mass of 199.2300 Da (1).

ESI-HRMS (Electrospray Ionization) – The Optimal Standard

Mechanistic Advantage: ESI is a "soft" ionization technique that excels at ionizing polar and basic compounds in the liquid phase. For primary amines like tridecylamine, the addition of a weak acid to the mobile phase drives the formation of the intact protonated molecule [M+H]+ . High-resolution analyzers (TOF or Orbitrap) provide exact mass measurements, easily distinguishing TDA from isobaric impurities. Drawback: Susceptible to ion suppression if the sample matrix contains high concentrations of competing salts.

GC-EI-MS (Gas Chromatography Electron Ionization) – The Derivatization-Dependent Alternative

Mechanistic Limitation: Direct GC analysis of highly polar, basic aliphatic amines leads to severe peak tailing and ghosting due to interactions with the column's active sites (2). Furthermore, 70 eV Electron Ionization (EI) is a "hard" ionization method that extensively fragments the aliphatic chain (yielding dominant low-mass ions like m/z 30), often leaving the intact molecular ion [M]+ undetectable. Workaround: Requires complex, time-consuming pre-column derivatization (e.g., with pentafluorobenzoyl chloride) to increase volatility and stabilize the molecular ion.

MALDI-TOF (Matrix-Assisted Laser Desorption/Ionization) – Sub-Optimal for LMW Compounds

Mechanistic Limitation: While excellent for large biomolecules, MALDI relies on an organic matrix that heavily ionizes in the low-mass region (<500 Da). Because tridecylamine's mass is ~199.23 Da, the target analyte signal is severely obscured by a dense background of matrix cluster peaks.

Quantitative Data: Platform Comparison

Analytical Feature	ESI-HRMS (Recommended)	GC-EI-MS (Alternative)	MALDI-TOF (Not Advised)
Ionization Type	Soft (Preserves molecular ion)	Hard (Extensive fragmentation)	Soft (Matrix-assisted)
Sample Preparation	Direct dilution (Simple)	Derivatization required (Complex)	Matrix co-crystallization
Primary Detected Ion	[M+H]+ ( m/z 200.2378)	Fragment ions (e.g., m/z 30)	Matrix obscured (<500 Da)
Mass Accuracy	≤ 5 ppm	Nominal mass (Unit resolution)	≤ 10 ppm (if detectable)

Visualizing the MS Selection Workflow

Analytical workflow for selecting the optimal mass spectrometry method for TDA·HCl validation.

Experimental Methodology: ESI-HRMS Validation Protocol

To ensure scientific integrity, the following protocol establishes a self-validating system for the identification and molecular weight confirmation of TDA·HCl.

Step 1: Sample Preparation

• Causality: By choosing ESI-MS, we bypass the need for complex derivatization. TDA·HCl must be fully dissociated and protonated for optimal ESI+ response.

• Procedure: Dissolve the TDA·HCl reference standard in LC-MS grade Methanol:Water (50:50, v/v) containing 0.1% Formic Acid to achieve a final concentration of 1 µg/mL. The acidic modifier forces the primary amine ( pKa​≈10.6 ) into its fully protonated state ( [M+H]+ ), maximizing ionization efficiency.

Step 2: Instrument Parameters (ESI-QTOF)

• Causality: Cone and extraction voltages have a significant impact on ESI responses, particularly for aliphatic amines which are highly susceptible to in-source collision-induced dissociation (CID) (3). Therefore, the cone voltage is deliberately kept low to prevent the aliphatic carbon chain from fragmenting prematurely.

• Settings:

  • Capillary Voltage: +3.0 kV

  • Cone Voltage: 15 V (Optimized for intact [M+H]+ preservation).

  • Desolvation Temperature: 350°C.

  • Mass Range: m/z 50 - 500.

Step 3: System Suitability and Self-Validation (SST)

• Causality: A self-validating analytical batch must prove its own performance before sample data is accepted. Under the modernized 4, the specificity of an analytical technology can be ensured by its inherent technical parameters—such as the high-resolution mass accuracy of MS.

• Procedure: Inject a blank (solvent only), followed by the known reference standard of TDA·HCl (1 µg/mL) six times. The system validates itself if the mass error of the [M+H]+ peak is ≤ 5 ppm and the peak area %RSD is ≤ 2.0%. Only upon passing these criteria does the sequence proceed to unknown samples.

Quantitative Data: Expected Validation Parameters

Validation Parameter (ICH Q2)	Acceptance Criteria	Expected TDA·HCl Result
Mass Accuracy	≤ 5 ppm error	m/z 200.2378 ( Δ < 2 ppm)
Specificity	No interference at target m/z	Blank response < 1% of sample
Repeatability (Precision)	%RSD ≤ 2.0% (n=6)	%RSD ≈ 0.8 - 1.2%
Linear Range	R2≥0.99	10 ng/mL to 10 µg/mL

Conclusion

For the molecular weight validation of tridecylamine hydrochloride, ESI-HRMS provides a superior, direct, and highly specific analytical pathway compared to GC-MS and MALDI-TOF. By leveraging soft ionization, optimizing cone voltages to prevent CID, and avoiding complex derivatization, researchers can achieve robust, self-validating data that strictly adheres to ICH Q2(R2) regulatory expectations.

References

• Fundamentals and Applications of Electrospray Ionization Mass Spectrometry for Petroleum Characterization. Energy & Fuels - ACS Publications.[Link]

• Determination of aliphatic amines by gas chromatography-mass spectrometry after in-syringe derivatization with pentafluorobenzoyl chloride. Analytica Chimica Acta.[Link]

• ICH Q2(R2) Guideline on validation of analytical procedures. European Medicines Agency (EMA).[Link]

• Tridecanamine | CID 40761. PubChem - NIH.[Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of Tridecylamine, Hydrochloride

As researchers dedicated to advancing science, our responsibility extends beyond the benchtop; it encompasses the entire lifecycle of the chemicals we use, from procurement to disposal. Tridecylamine, hydrochloride, a cationic surfactant utilized in various research and development applications, demands our full attention due to its significant hazardous properties. This guide moves beyond a simple checklist, providing a deep, procedural framework grounded in chemical principles and regulatory standards to ensure its safe and compliant disposal. Our goal is to foster a culture of safety and environmental stewardship, transforming complex protocols into intuitive, reliable practices.

Part 1: The Foundational 'Why' — A Hazard-Based Rationale for Strict Protocols

Understanding the inherent risks of a chemical is the first principle of safe handling and disposal. Tridecylamine, hydrochloride's hazard profile necessitates a cautious and well-defined management plan. Its dangers are threefold, stemming from its chemical structure: a long, nonpolar alkyl chain and a charged amine headgroup.

• Severe Corrosivity: Like many amines, Tridecylamine, hydrochloride can cause severe skin burns and serious eye damage.[1] This is due to its ability to disrupt cellular membranes, leading to rapid tissue damage upon contact. The hydrochloride salt, while perhaps less volatile than the free base, still presents a significant corrosive hazard.

• Acute Toxicity: The compound is classified as harmful if swallowed. Ingestion can lead to significant gastrointestinal irritation and other systemic effects.

• Pronounced Environmental Hazard: This is arguably the most critical aspect for disposal. Tridecylamine, hydrochloride is categorized as very toxic to aquatic life with long-lasting effects.[2] The long C13 alkyl chain is lipophilic and can intercalate into the lipid bilayers of aquatic organisms' cell membranes, disrupting osmoregulation and other vital cellular functions, leading to widespread ecological damage even at low concentrations.

These hazards are the direct drivers for the stringent disposal protocols that follow. Under no circumstances should this chemical be disposed of via sink or in regular solid waste streams. [3][4][5]

Table 1: Hazard Summary and Personal Protective Equipment (PPE)

Hazard Classification	Description	Required Personal Protective Equipment (PPE)
Skin Corrosion/Irritation	Causes severe skin burns and irritation.[1]	Gloves: Chemical-resistant gloves (e.g., Nitrile or Neoprene) are mandatory. Always inspect for tears or degradation before use.
Serious Eye Damage	Can cause irreversible eye damage upon contact.[1]	Eye/Face Protection: Safety glasses with side shields are the minimum requirement. Chemical goggles and a face shield are recommended when handling larger quantities or when there is a splash risk.[5][6]
Acute Oral Toxicity	Harmful if swallowed.	Body Protection: A properly fastened lab coat is required. For significant quantities, a chemical-resistant apron should be worn.[5][6]
Aquatic Hazard (Acute & Chronic)	Very toxic to aquatic life with long-lasting effects.[2]	Respiratory Protection: Use only in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of any aerosols or dusts.

Part 2: The Regulatory Landscape — Ensuring Compliance

The disposal of hazardous chemicals in the United States is governed by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA) .[7] This regulation establishes the framework for the "cradle-to-grave" management of hazardous waste.[5]

A chemical waste is considered hazardous if it is either "listed" by the EPA (F, K, P, or U-lists) or if it exhibits one of four hazardous "characteristics": Ignitability, Corrosivity, Reactivity, or Toxicity.[8][9]

Tridecylamine, hydrochloride is not typically found on a specific EPA list. However, it unequivocally qualifies as characteristic hazardous waste due to its properties:

• Corrosivity: As a corrosive material, it meets the criteria for this characteristic.

• Toxicity: Its high aquatic toxicity indicates it is capable of posing a substantial hazard to the environment when improperly managed.[9]

Therefore, it must be managed and disposed of following all federal, state, and local hazardous waste regulations.[10]

Part 3: Standard Operating Procedure (SOP) for Disposal

This protocol provides a step-by-step methodology for managing Tridecylamine, hydrochloride waste from the point of generation to its final collection.

Step 1: Initial Waste Collection

This process begins at the point of waste generation, typically within a chemical fume hood.

• Designate a Waste Stream: Dedicate a specific waste container solely for Tridecylamine, hydrochloride and compatible substances. Do not mix with other waste streams unless explicitly permitted by your institution's Environmental Health & Safety (EH&S) department.

• Avoid Incompatibles: Never mix this waste with strong oxidizing agents or strong acids, as this can lead to hazardous reactions.[2][6]

Step 2: Waste Container Selection

The integrity of the waste container is paramount to preventing leaks and ensuring safety.[7]

• Material Compatibility: Use a container made of a material compatible with amines, such as High-Density Polyethylene (HDPE).

• Condition: The container must be in good condition, free of cracks or damage, with a secure, leak-proof screw-top cap.[3][7]

• Closure: Keep the container closed at all times except when actively adding waste.[3][8] Do not leave a funnel in the opening.

Step 3: Meticulous and Compliant Labeling

Proper labeling is a critical, non-negotiable regulatory requirement.

• Affix the Label: As soon as you designate a container for waste, affix a hazardous waste label provided by your institution's EH&S office.

• Complete All Fields: The label must be filled out completely and legibly, including:

  • The words "HAZARDOUS WASTE" .[8]

  • Full Chemical Name: "Tridecylamine, hydrochloride". Do not use abbreviations or chemical formulas.[8]

  • Concentration/Components: List all chemical constituents and their approximate percentages.

  • Hazard Characteristics: Check the boxes for "Corrosive" and "Toxic".

Table 2: Waste Container and Labeling Requirements

Requirement	Specification	Rationale
Container Type	High-Density Polyethylene (HDPE) or other compatible plastic.	Prevents chemical degradation of the container and potential leaks.
Container Lid	Tightly sealing screw-top cap.	Prevents vapor release and spills.[7]
Primary Label Text	"HAZARDOUS WASTE"	Universal identifier required by EPA and OSHA regulations.[8]
Contents	Full chemical names and percentages.	Informs waste handlers of the exact contents for safe handling and disposal routing.
Hazard Indication	Checkboxes for "Corrosive" and "Toxic".	Communicates the specific dangers of the container's contents at a glance.

Step 4: Safe On-Site Accumulation

Waste must be stored safely in a designated Satellite Accumulation Area (SAA) , which is the area at or near the point of generation and under the control of the lab personnel.[8]

• Location: Store the waste container in a designated, low-traffic area, preferably within a fume hood or a ventilated cabinet.

• Segregation: Ensure the container is physically segregated from incompatible materials. Use secondary containment (such as a plastic tub) to prevent the spread of potential leaks.[3][7]

• Inspection: Visually inspect the container weekly for any signs of leaks, degradation, or label damage.[8]

Step 5: Arranging for Final Disposal

Laboratory wastes may typically be accumulated for a maximum period (e.g., 9-12 months, check local rules) or until the container is full.[3]

• Monitor Fill Level: Do not overfill the container. Stop adding waste when it is about 90% full to allow for expansion and prevent spills.[8]

• Request Pickup: Once the container is full or nearing its accumulation time limit, submit a chemical waste pickup request through your institution's EH&S department. Follow their specific online or paper-based procedure.

Part 4: Emergency Spill Protocol

In the event of a spill, a swift and correct response is critical.

• Alert & Evacuate: Alert personnel in the immediate area. If the spill is large or ventilation is poor, evacuate the lab.

• Assess and Equip: For small, manageable spills, ensure you are wearing the full PPE detailed in Table 1 before proceeding.

• Contain & Absorb: Prevent the spill from spreading or entering drains.[10][11] Cover the liquid with an inert absorbent material such as vermiculite, sand, or a chemical spill pillow.[10]

• Collect Waste: Carefully scoop the absorbed material and place it into a designated, sealable container.

• Label as Waste: Label the container as "Hazardous Waste: Spill Debris containing Tridecylamine, hydrochloride" and manage it for disposal alongside your other chemical waste. All materials used for cleanup must be disposed of as hazardous waste.[3][5]

• Decontaminate: Clean the spill surface thoroughly with an appropriate cleaning agent.

Part 5: Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process for the proper management and disposal of Tridecylamine, hydrochloride waste in a laboratory setting.

Caption: Disposal workflow for Tridecylamine, hydrochloride waste.

By integrating this comprehensive, safety-first approach into your daily laboratory operations, you not only ensure regulatory compliance but also actively contribute to the protection of your colleagues and the environment. This commitment to responsible chemical stewardship is a hallmark of scientific excellence.

References

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A Comprehensive Guide to Personal Protective Equipment for Handling Tridecylamine, Hydrochloride

For the diligent researcher, scientist, and drug development professional, the safe handling of potent chemical compounds is paramount. Tridecylamine, hydrochloride, a member of the alkylamine family, presents a unique set of handling challenges due to its corrosive nature and potential for toxicity.[1][2] This guide provides a comprehensive, in-depth framework for the selection, use, and disposal of Personal Protective Equipment (PPE) when working with this compound. Our focus extends beyond mere compliance, aiming to instill a deep, intuitive understanding of the "why" behind each procedural step, fostering a culture of safety and scientific excellence within your laboratory.

Hazard Analysis: Understanding the Risks of Tridecylamine, Hydrochloride

Tridecylamine, hydrochloride is classified as a hazardous substance, primarily due to its corrosive properties which can cause severe skin burns and eye damage.[2][3] Ingestion and inhalation can also be harmful.[2][4] Furthermore, it is recognized as being very toxic to aquatic life with long-lasting effects.[2][5] A thorough understanding of these risks is the foundational step in mitigating exposure and ensuring a safe working environment.

Key Hazards:

• Corrosive: Causes severe skin burns and eye damage upon contact.[2][3]

• Harmful if Swallowed: Ingestion can lead to adverse health effects.[2]

• Respiratory Irritant: Inhalation of dust or mist may cause respiratory irritation.[1]

• Environmental Hazard: Very toxic to aquatic life.[2][5]

It is imperative to consult the Safety Data Sheet (SDS) for Tridecylamine, hydrochloride before commencing any work.[2][3][4][5][6][7]

Core Principles of PPE Selection

The selection of appropriate PPE is not a one-size-fits-all approach. It must be tailored to the specific laboratory procedures being undertaken, considering the concentration of the chemical, the potential for splashing or aerosolization, and the duration of the task. The Occupational Safety and Health Administration (OSHA) mandates that employers provide appropriate PPE for their employees and ensure its proper use.[8]

The following table outlines recommended PPE for various laboratory scenarios involving Tridecylamine, hydrochloride:

Scenario	Required PPE	Rationale
Low-Concentration Solutions (<1%)	- Safety glasses with side shields- Nitrile gloves- Standard lab coat	Protection against minor splashes and incidental contact.
High-Concentration Solutions (>1%) or Pure Compound	- Chemical splash goggles- Face shield- Chemical-resistant gloves (e.g., butyl rubber, Viton)- Chemical-resistant apron over a lab coat	Enhanced protection against significant splashes and direct contact with corrosive material.[1][5]
Operations with Potential for Aerosolization (e.g., sonicating, vortexing)	- All PPE for high-concentration solutions- Approved respirator with appropriate cartridges	To prevent inhalation of airborne particles or mists.[1][9]

Detailed PPE Protocols: A Step-by-Step Guide

3.1. Hand Protection: Your First Line of Defense

Given the corrosive nature of Tridecylamine, hydrochloride, selecting the correct gloves is critical. While nitrile gloves may suffice for handling highly diluted solutions, more robust protection is necessary for concentrated forms.

Recommended Glove Types:

• Nitrile Gloves: Suitable for short-term handling of dilute solutions. Always double-glove for added protection.

• Butyl Rubber or Viton Gloves: Offer superior resistance to a wide range of chemicals, including alkylamines, and are recommended for handling concentrated Tridecylamine, hydrochloride.[10]

Protocol for Gloving:

• Inspect: Before each use, carefully inspect gloves for any signs of degradation, such as discoloration, punctures, or tears.

• Donning: Ensure hands are clean and dry before putting on gloves.

• Doffing: To prevent skin contamination, follow the correct glove removal procedure (glove-to-glove and skin-to-skin technique).

• Disposal: Dispose of used gloves in a designated hazardous waste container immediately after removal.[6]

3.2. Eye and Face Protection: Shielding Your Vision

Tridecylamine, hydrochloride can cause severe and irreversible eye damage.[2] Therefore, appropriate eye and face protection is non-negotiable.

Levels of Protection:

• Safety Glasses with Side Shields: Provide basic protection from minor splashes and should be worn at all times in the laboratory.[5][11]

• Chemical Splash Goggles: Offer a tighter seal around the eyes, providing superior protection against chemical splashes from all directions.[9][11]

• Face Shield: Should be worn in conjunction with chemical splash goggles when there is a high risk of splashing, such as when transferring large volumes or working with highly concentrated solutions.[11][12]

3.3. Body Protection: Safeguarding Your Skin

Protective clothing is essential to prevent skin contact with Tridecylamine, hydrochloride.

Recommended Attire:

• Lab Coat: A standard lab coat should be worn at all times. For work with concentrated solutions, a flame-resistant and chemical-resistant lab coat is recommended.[9][13]

• Chemical-Resistant Apron: An apron made of a material like rubber or PVC should be worn over the lab coat when handling larger quantities or when there is a significant risk of splashes.[1]

• Full-Length Pants and Closed-Toe Shoes: This is a mandatory requirement for all laboratory work to protect the lower body from potential spills.[11][12]

Procedural Workflow for PPE Usage

The following diagram illustrates the standard operating procedure for the use of PPE when handling Tridecylamine, hydrochloride.

Caption: PPE Workflow for Handling Tridecylamine, hydrochloride.

Emergency Protocols: Responding to Exposure

In the event of accidental exposure to Tridecylamine, hydrochloride, immediate and appropriate action is crucial to minimize harm.[14][15] All laboratory personnel should be familiar with the location and operation of emergency equipment, including safety showers and eyewash stations.

5.1. Skin Contact

• Immediate Action: Proceed immediately to the nearest safety shower or drench hose.

• Remove Contaminated Clothing: Remove all contaminated clothing while under the shower.

• Wash Affected Area: Flush the affected area with copious amounts of water for at least 15 minutes.[16]

• Seek Medical Attention: Seek immediate medical attention after the initial decontamination.[16]

5.2. Eye Contact

• Immediate Action: Go to the nearest eyewash station without delay.

• Flush Eyes: Hold the eyelids open and flush the eyes with a gentle, continuous stream of water for at least 15 minutes.[2][6]

• Remove Contact Lenses: If present and easy to do so, remove contact lenses while flushing.[2]

• Seek Medical Attention: Seek immediate medical attention.[2]

5.3. Inhalation

• Move to Fresh Air: Immediately move the affected individual to an area with fresh air.[5][16]

• Monitor Breathing: If breathing is difficult, administer oxygen. If breathing has stopped, perform artificial respiration, if trained to do so.[5][16]

• Seek Medical Attention: Seek immediate medical attention.[2]

5.4. Ingestion

• Do Not Induce Vomiting: Do not induce vomiting unless directed to do so by medical personnel.[2]

• Rinse Mouth: Rinse the mouth thoroughly with water.[2][5]

• Seek Medical Attention: Seek immediate medical attention.[2]

The following decision tree provides a visual guide for responding to a chemical exposure emergency.

Caption: Emergency Response Decision Tree for Chemical Exposure.

Disposal of Contaminated PPE

All PPE that has come into contact with Tridecylamine, hydrochloride must be considered hazardous waste.

Procedure:

• Segregation: Contaminated PPE should be carefully removed to avoid cross-contamination and placed in a designated, clearly labeled hazardous waste container.

• Containerization: The waste container should be a sealed, leak-proof container appropriate for solid chemical waste.

• Disposal: The container should be disposed of in accordance with institutional and local regulations for hazardous waste disposal.[4]

By adhering to these rigorous safety protocols and fostering a deep understanding of the principles behind them, you can ensure a safe and productive research environment when working with Tridecylamine, hydrochloride.

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